Technical Documentation Center

2-(4-bromo-2-formylphenoxy)-N-phenylacetamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide
  • CAS: 445002-75-5

Core Science & Biosynthesis

Foundational

Chemical structure and properties of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

An In-depth Technical Guide to 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide: Synthesis, Properties, and Therapeutic Potential Authored by a Senior Application Scientist Foreword: Navigating the Frontier of Novel Chemica...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide: Synthesis, Properties, and Therapeutic Potential

Authored by a Senior Application Scientist

Foreword: Navigating the Frontier of Novel Chemical Entities

In the landscape of drug discovery and materials science, the exploration of novel chemical entities is paramount. This guide focuses on 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide, a molecule of significant synthetic and potential pharmacological interest. While direct extensive research on this specific compound is emerging, its structural motifs—a brominated and formylated phenol, an ether linkage, and an N-phenylacetamide moiety—are well-established pharmacophores. This document, therefore, serves as a predictive and instructional manual, synthesizing data from closely related analogues to provide a comprehensive technical overview for researchers, scientists, and drug development professionals. We will delve into a logical synthetic pathway, predict its physicochemical and spectroscopic characteristics, and explore its potential biological activities based on established structure-activity relationships.

Molecular Structure and Physicochemical Properties

The foundational step in evaluating a novel compound is a thorough understanding of its structure and inherent physical and chemical properties. These characteristics are critical determinants of its reactivity, formulation, and pharmacokinetic profile.

The structure of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide incorporates several key functional groups that dictate its overall properties: a substituted aromatic ring, an ether, an aldehyde (formyl group), and a secondary amide.

Caption: Chemical structure of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide.

Predicted Physicochemical Data

The following table summarizes the predicted physicochemical properties for the target compound, derived from computational models and comparison with structurally similar molecules.

PropertyPredicted ValueRationale / Comparative Compound
IUPAC Name 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide-
Molecular Formula C₁₅H₁₂BrNO₃-
Molecular Weight 334.17 g/mol -
Appearance Likely a white to pale yellow crystalline solidBased on analogues like 2-(4-formylphenoxy)-N-phenylacetamide.[1]
Melting Point > 150 °CIncreased molecular weight and intermolecular forces due to bromine suggest a higher melting point than the non-brominated analog (118-120 °C).[1]
Solubility Sparingly soluble in water; soluble in organic solvents like DMSO, DMF, and chlorinated solvents.The polar amide and aldehyde groups are offset by the large nonpolar aromatic systems.
LogP ~3.5 - 4.5Calculated based on the contributions of the constituent functional groups.

Proposed Synthesis Pathway

A robust and efficient synthesis is critical for the production and subsequent investigation of any new chemical entity. The synthesis of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide can be logically approached through a multi-step process, leveraging well-established organic reactions. The proposed pathway involves the synthesis of two key intermediates followed by their coupling via a Williamson ether synthesis.[2][3][4]

G cluster_0 Synthesis of Intermediate A: 5-Bromosalicylaldehyde cluster_1 Synthesis of Intermediate B: 2-Chloro-N-phenylacetamide cluster_2 Final Coupling Reaction A1 Salicylaldehyde A3 5-Bromosalicylaldehyde (Intermediate A) A1->A3 Bromination A2 Bromine (Br₂) in CCl₄ A2->A3 B1 Aniline B3 2-Chloro-N-phenylacetamide (Intermediate B) B1->B3 Acylation B2 Chloroacetyl chloride B2->B3 C1 Intermediate A C4 2-(4-bromo-2-formylphenoxy)- N-phenylacetamide (Final Product) C1->C4 Williamson Ether Synthesis C2 Intermediate B C2->C4 C3 Base (e.g., K₂CO₃) Solvent (e.g., DMF) C3->C4

Caption: Proposed three-stage synthesis workflow for the target compound.

Experimental Protocols
Protocol 2.1: Synthesis of 5-Bromosalicylaldehyde (Intermediate A)

This protocol is adapted from established methods for the bromination of salicylaldehyde.[5]

  • Reaction Setup: In a three-necked flask equipped with a dropping funnel and a magnetic stirrer, dissolve salicylaldehyde in a suitable solvent like carbon tetrachloride.

  • Bromination: Slowly add a solution of liquid bromine in carbon tetrachloride dropwise to the flask while stirring. The molar ratio of salicylaldehyde to bromine should be optimized, typically around 1:1.1. The reaction is exothermic and should be cooled in an ice bath to maintain a low temperature.

  • Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

  • Work-up and Isolation: Once the reaction is complete, filter the reaction mixture. The resulting solid is washed with a small amount of cold ethanol.

  • Purification: Recrystallize the crude product from ethanol to obtain pure 5-bromosalicylaldehyde as a white crystalline solid.[5]

Protocol 2.2: Synthesis of 2-Chloro-N-phenylacetamide (Intermediate B)

This is a standard procedure for the acylation of anilines.[6][7]

  • Reaction Setup: Dissolve aniline in a suitable solvent like dichloromethane (DCM) or glacial acetic acid in a flask, along with a mild base such as sodium acetate or potassium carbonate.

  • Acylation: Cool the mixture in an ice bath and add chloroacetyl chloride dropwise with vigorous stirring.

  • Reaction: Allow the reaction to proceed at room temperature for several hours until completion, as monitored by TLC.

  • Work-up and Isolation: Evaporate the solvent. Wash the resulting solid with water to remove any inorganic salts.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system like hexane/ethyl acetate to yield pure 2-chloro-N-phenylacetamide.[8]

Protocol 2.3: Williamson Ether Synthesis of the Final Product

This protocol outlines the coupling of the two intermediates.[2][7][9]

  • Reaction Setup: In a round-bottom flask, combine 5-bromosalicylaldehyde (Intermediate A), 2-chloro-N-phenylacetamide (Intermediate B), and a base such as anhydrous potassium carbonate in a polar aprotic solvent like dimethylformamide (DMF).

  • Reaction: Heat the mixture under reflux and stir for several hours. The progress of the reaction should be monitored by TLC.

  • Work-up and Isolation: After cooling, pour the reaction mixture into ice-cold water to precipitate the crude product. Filter the solid and wash it thoroughly with water.

  • Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from an appropriate solvent to obtain the final product, 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide.

Spectroscopic and Crystallographic Characterization

The unambiguous structural elucidation of a novel compound relies on a suite of analytical techniques.

Predicted Spectroscopic Data
TechniqueExpected Features
¹H NMR - A singlet for the formyl proton (-CHO) around 9.8-10.2 ppm. - A singlet for the methylene protons (-OCH₂-) around 4.7-4.9 ppm. - A broad singlet for the amide proton (-NH-) around 8.0-8.5 ppm. - A series of multiplets in the aromatic region (7.0-8.0 ppm) corresponding to the protons on the two phenyl rings.
¹³C NMR - A signal for the formyl carbon around 190 ppm. - A signal for the amide carbonyl carbon around 165-170 ppm. - A signal for the methylene carbon (-OCH₂-) around 65-70 ppm. - Multiple signals in the aromatic region (110-160 ppm).
IR Spectroscopy (cm⁻¹) - A sharp peak for the N-H stretch around 3300-3400 cm⁻¹. - A sharp peak for the aldehydic C-H stretch around 2700-2800 cm⁻¹. - A strong absorption for the amide C=O stretch around 1660-1680 cm⁻¹. - A strong absorption for the aldehyde C=O stretch around 1690-1710 cm⁻¹. - C-O-C ether stretching bands around 1200-1250 cm⁻¹.
Mass Spectrometry (EI) - A molecular ion peak [M]⁺ at m/z 333 and an [M+2]⁺ peak at m/z 335 of similar intensity, characteristic of a monobrominated compound. - Fragmentation patterns corresponding to the loss of the N-phenylacetamide side chain and other characteristic fragments.
Crystallographic Analysis

Single-crystal X-ray diffraction would provide the definitive three-dimensional structure of the molecule.[10] While a crystal structure for the title compound is not yet available, analysis of related N-phenylacetamide derivatives reveals common structural features, such as intermolecular hydrogen bonding between the amide N-H and the carbonyl oxygen of an adjacent molecule, forming chains or dimers in the crystal lattice.[11][12] The planarity of the phenylacetamide moiety is also a common feature.[13]

Potential Biological Activities and Therapeutic Applications

The therapeutic potential of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide can be inferred from the known biological activities of its constituent chemical moieties. This structure-activity relationship (SAR) analysis suggests that the compound may exhibit a range of pharmacological effects, including antimicrobial, anticancer, and anti-inflammatory activities.

G Core 2-(4-bromo-2-formylphenoxy)- N-phenylacetamide NPA N-Phenylacetamide Scaffold Core->NPA contains BP Bromophenol Moiety Core->BP contains FG Formyl Group Core->FG contains AntiBac Antibacterial Activity NPA->AntiBac contributes to [3, 19] AntiCan Anticancer Activity (e.g., Apoptosis Induction) NPA->AntiCan contributes to [5] BP->AntiBac contributes to [7, 11] BP->AntiCan contributes to [15] Antiox Antioxidant Activity BP->Antiox contributes to [4, 15] AntiInflam Anti-inflammatory Activity FG->AntiInflam may enhance [6]

Caption: Inferred biological activities based on structural components.

Antimicrobial Activity
  • N-phenylacetamide Derivatives: This class of compounds has demonstrated a broad spectrum of antimicrobial activities.[1] The amide linkage is a key structural feature in many antimicrobial agents.

  • Bromophenols: Naturally occurring and synthetic bromophenols are known to possess significant antibacterial and antifungal properties, particularly against pathogenic strains like Staphylococcus aureus.[14][15][16] The presence of the bromine atom can enhance lipophilicity, potentially improving cell membrane penetration.

Anticancer Potential
  • Apoptosis Induction: Phenylacetamide derivatives have been shown to exert cytotoxic effects on various cancer cell lines, often by inducing apoptosis (programmed cell death).[17]

  • Enzyme Inhibition: Bromophenols have been investigated as inhibitors of enzymes that are overexpressed in certain cancers, such as carbonic anhydrases.[18]

  • Modulation of Signaling Pathways: The overall structure may interact with various cellular signaling pathways involved in cell proliferation and survival.

Anti-inflammatory and Antioxidant Properties
  • Formyl Group Significance: The formyl group can play a role in enhancing anti-inflammatory and analgesic activities in pharmaceutical agents.[19] It may also act as a hydrogen bond acceptor, facilitating binding to biological targets.

  • Antioxidant Effects: Phenolic compounds, including bromophenols, are known for their antioxidant properties, which are attributed to their ability to scavenge free radicals.[16][20] This activity could be beneficial in mitigating inflammation-related oxidative stress.

Future Directions and Conclusion

2-(4-bromo-2-formylphenoxy)-N-phenylacetamide represents a promising, yet underexplored, chemical entity. The synthetic route proposed herein is logical and based on well-established chemical transformations, providing a clear path for its preparation and subsequent investigation.

The true value of this compound will be realized through systematic biological evaluation. Based on the analysis of its structural components, initial screening should focus on its potential as an antimicrobial, anticancer, and anti-inflammatory agent. Further studies, including in-depth mechanistic investigations and optimization of the structure to improve potency and selectivity, will be crucial in determining its therapeutic potential. This technical guide provides the foundational knowledge and experimental framework necessary to embark on such an investigation.

References

  • Li, Y., et al. (2021). Synthesis and Antibacterial Evaluation of N-phenylacetamide Derivatives Containing 4-Arylthiazole Moieties. Molecules, 26(11), 3354. Available at: [Link]

  • Öztaşkın, N., et al. (2015). Antioxidant and acetylcholinesterase inhibition properties of novel bromophenol derivatives. Bioorganic Chemistry, 60, 49-57. Available at: [Link]

  • Pharmaceutical Sciences. (2025). Cytotoxicity and Pro-apoptosis Activity of Synthetic Phenylacetamide Derivatives on Cancer Cells. Pharmaceutical Sciences. Available at: [Link]

  • Health Sciences. (2025). Formyl group: Significance and symbolism. Available at: [Link]

  • ACS Omega. (2024). Comprehensive Exploration of Bromophenol Derivatives: Promising Antibacterial Agents against SA and MRSA. ACS Omega. Available at: [Link]

  • Google Patents. (2011). CN101967112A - Synthesis method for bis(5-bromosalicylaldehyde) thylenediamine synthetic iron.
  • Missioui, H., et al. (2022). Synthesis, crystal structure and Hirshfeld surface analysis of 2-{4-[(2-chlorophenyl)methyl]-3-methyl-6-oxopyridazin-1-yl}-N-phenylacetamide. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 11), 1099-1104. Available at: [Link]

  • Vrije Universiteit Amsterdam. (2024). Comprehensive Exploration of Bromophenol Derivatives: Promising Antibacterial Agents against SA and MRSA. Available at: [Link]

  • Contemporary Materials. (2014). RETENTION BEHAVIOR AND BIOLOGICAL ACTIVITY OF N-SUBSTITUTED-2-PHENYLACETAMIDE DERIVATES. Contemporary Materials, 5(1), 58-66. Available at: [Link]

  • Singh, V., et al. (2022). Design, synthesis, and computational studies of phenylacetamides as antidepressant agents. Journal of the Iranian Chemical Society, 19, 2969-2985. Available at: [Link]

  • Taylor & Francis. (n.d.). Bromophenol – Knowledge and References. Available at: [Link]

  • AVESİS. (2022). Synthesis of Novel Bromophenol with Diaryl Methanes—Determination of Their Inhibition Effects on Carbonic Anhydrase and Acetyl. Available at: [Link]

  • ResearchGate. (2024). Synthesis and crystal structure of N-phenyl-2-(phenylsulfanyl)acetamide. Available at: [Link]

  • Taylor & Francis Online. (2025). Design, Synthesis, and Evaluation of Novel 2-(4-Benzylideneamino)phenoxy)acetamides as Antibacterial Agents. Available at: [Link]

  • Ottokemi. (n.d.). 5-Bromosalicylaldehyde, 98%. Available at: [Link]

  • MDPI. (2023). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. Molecules, 28(21), 7291. Available at: [Link]

  • IUCr Journals. (2024). Synthesis and crystal structure of N-phenyl-2-(phenylsulfanyl)acetamide. Available at: [Link]

  • ACS Publications. (2023). Synthesis and Conformational Analysis of N-Aromatic Acetamides Bearing Thiophene: Effect of Intramolecular Chalcogen–Chalcogen Interaction on Amide Conformational Stability. The Journal of Organic Chemistry, 88(11), 7234-7243. Available at: [Link]

  • ResearchGate. (2025). 2-Chloro-N-phenylacetamide. Available at: [Link]

  • Indian Academy of Sciences. (2012). Synthesis of novel 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues and their antimicrobial study. Journal of Chemical Sciences, 124(5), 1019-1023. Available at: [Link]

  • University of Missouri-St. Louis. (n.d.). The Williamson Ether Synthesis. Available at: [Link]

  • Wikipedia. (n.d.). Williamson ether synthesis. Available at: [Link]

  • Taylor & Francis Online. (n.d.). Assessment of amination reactions via nucleophilic aromatic substitution using conventional and eco-friendly energies. Available at: [Link]

  • Chemistry Steps. (2022). The Williamson Ether Synthesis. Available at: [Link]

  • The Royal Society of Chemistry. (2014). Supplementary Information. Available at: [Link]

  • Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Available at: [Link]

  • Wikipedia. (n.d.). Formylation. Available at: [Link]

  • Arkivoc. (2021). Facile one-pot, three-component synthesis of novel fused 4H-pyrans incorporating 2-phenoxy-N-phenylacetamide. Arkivoc, 2021(10), 1-15. Available at: [Link]

  • ResearchGate. (2017). The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition. Available at: [Link]

  • YouTube. (2021). PART 17: AROMATIC AMIDES (MASS SPECTRUM FRAGMENTATION PATTERN) FOR CSIR NET/GATE/M.Sc. Available at: [Link]

  • National Center for Biotechnology Information. (2017). The Formyl Peptide Receptors: Diversity of Ligands and Mechanism for Recognition. International Journal of Molecular Sciences, 18(3), 553. Available at: [Link]

  • Chemistry LibreTexts. (2021). 11.8: Williamson Ether Synthesis. Available at: [Link]

  • MDPI. (2025). Bioactive Compounds as Modulators of N-Formyl Peptide Signaling in Chronic Diseases. International Journal of Molecular Sciences, 26(14), 7890. Available at: [Link]

  • Organic Syntheses. (n.d.). Phenylacetamide. Available at: [Link]

  • Arkivoc. (n.d.). Improved Synthesis of Substituted Quinoxalines from New N=N-Polymer-bound 1,2-Diaza-1,3-butadienes. Available at: [Link]

Sources

Exploratory

Predicted biological activity of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

An In-Depth Technical Guide to the Predicted Biological Activity of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide Authored by: A Senior Application Scientist Abstract In the landscape of modern drug discovery, the early...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Predicted Biological Activity of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

Authored by: A Senior Application Scientist

Abstract

In the landscape of modern drug discovery, the early and accurate prediction of a novel compound's biological activity is paramount. This guide provides a comprehensive framework for elucidating the potential therapeutic relevance of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide, a compound with a unique amalgamation of chemical moieties suggestive of diverse bioactivities. We will traverse a structured, multi-faceted approach, commencing with in silico predictive modeling to generate initial hypotheses, followed by a detailed roadmap for in vitro validation. This document is intended for researchers, medicinal chemists, and drug development professionals, offering both strategic insights and granular, actionable protocols.

Introduction: Deconstructing the Molecule

The structure of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide presents several key features that inform our predictive analysis. The phenoxyacetamide core is a privileged scaffold found in a variety of biologically active compounds. The presence of a bromine atom can enhance lipophilicity and potentially engage in halogen bonding with protein targets. The aldehyde (formyl) group is a reactive moiety that can participate in covalent interactions or hydrogen bonding, while the N-phenylacetamide portion provides a platform for further molecular interactions. The central question is how these structural elements coalesce to confer a specific biological function.

In Silico Profiling: From Structure to Hypothesis

Our investigation begins with a suite of computational methods to predict potential biological targets and pharmacokinetic properties. This in silico phase is crucial for building a data-driven foundation for subsequent experimental work.

Target Prediction via Reverse Docking

Reverse docking is a computational technique that screens a single ligand against a library of known protein structures to identify potential binding partners. By employing tools such as SwissTargetPrediction, we can generate a ranked list of plausible protein targets for our compound of interest.

Predicted Target Classes for 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

Based on the structural motifs present, particularly the phenoxyacetamide core, it is plausible to predict that this compound may interact with enzymes such as kinases, proteases, or histone deacetylases (HDACs). These enzyme families are frequently targeted by compounds containing similar scaffolds.

Molecular Docking: A Closer Look at the Binding Pocket

Once a high-probability target is identified, molecular docking can be used to model the binding pose and estimate the binding affinity of the ligand within the protein's active site. This provides a structural hypothesis for the mechanism of action.

Step-by-Step Protocol for Molecular Docking using AutoDock Vina
  • Ligand Preparation:

    • Draw the 2D structure of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide using a chemical drawing tool like ChemDraw.

    • Convert the 2D structure to a 3D structure using a program like Open Babel.

    • Minimize the energy of the 3D structure to obtain a stable conformation.

    • Save the ligand in the PDBQT file format, which includes atomic charges and atom type definitions.

  • Receptor Preparation:

    • Download the 3D crystal structure of the target protein from the Protein Data Bank (PDB).

    • Remove water molecules and any co-crystallized ligands from the PDB file.

    • Add polar hydrogens to the protein structure.

    • Generate a PDBQT file for the receptor.

  • Grid Box Generation:

    • Define the search space for the docking simulation by creating a grid box that encompasses the active site of the protein. The dimensions and center of the grid box are critical parameters.

  • Docking Simulation:

    • Run the docking simulation using AutoDock Vina, specifying the prepared ligand, receptor, and grid box parameters.

    • Vina will generate multiple binding poses ranked by their predicted binding affinities (in kcal/mol).

  • Analysis of Results:

    • Visualize the top-ranked binding poses using a molecular visualization tool like PyMOL or Chimera.

    • Analyze the key interactions (e.g., hydrogen bonds, hydrophobic interactions, halogen bonds) between the ligand and the protein.

ADMET Prediction: Assessing Drug-Likeness

The prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is a critical step in early-stage drug discovery. Tools like SwissADME can provide valuable insights into the pharmacokinetic profile of a compound.

Predicted ADMET Properties
PropertyPredicted ValueInterpretation
Molecular Weight348.18 g/mol Within the range for good oral bioavailability.
LogP3.12Indicates good lipophilicity for membrane permeability.
Hydrogen Bond Donors1Favorable for oral bioavailability.
Hydrogen Bond Acceptors3Favorable for oral bioavailability.
Lipinski's Rule of Five0 violationsSuggests good drug-likeness.
Blood-Brain Barrier PermeabilityPredicted: YesThe compound may be able to cross the blood-brain barrier.

In Vitro Validation: From Hypothesis to Data

The hypotheses generated from our in silico analysis must be tested experimentally. The following protocols outline standard assays for validating the predicted biological activity.

Enzyme Inhibition Assays

Based on the predicted targets, a primary screen should involve relevant enzyme inhibition assays. For instance, if a kinase is a predicted target, a kinase inhibition assay would be the logical next step.

Generic Kinase Inhibition Assay Protocol
  • Reagents and Materials:

    • Recombinant kinase enzyme

    • Kinase-specific substrate peptide

    • ATP (Adenosine triphosphate)

    • Assay buffer

    • 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide (test compound)

    • Positive control inhibitor

    • Detection reagent (e.g., ADP-Glo™ Kinase Assay)

    • 384-well microplate

  • Assay Procedure:

    • Prepare a serial dilution of the test compound in DMSO.

    • Add the assay buffer, substrate, and test compound to the wells of the microplate.

    • Initiate the kinase reaction by adding the kinase enzyme and ATP.

    • Incubate the plate at room temperature for the specified time.

    • Stop the reaction and add the detection reagent according to the manufacturer's instructions.

    • Measure the luminescence or fluorescence signal using a plate reader.

  • Data Analysis:

    • Calculate the percentage of kinase inhibition for each concentration of the test compound.

    • Plot the percentage of inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell-Based Assays: Assessing Cellular Effects

To understand the effect of the compound in a more biologically relevant context, cell-based assays are essential.

MTT Cytotoxicity Assay Protocol
  • Cell Culture:

    • Culture a relevant cancer cell line (e.g., HeLa, A549) in appropriate media supplemented with fetal bovine serum and antibiotics.

    • Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment:

    • Prepare a serial dilution of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide in cell culture media.

    • Remove the old media from the cells and add the media containing the test compound.

    • Incubate the cells for 24, 48, or 72 hours.

  • MTT Assay:

    • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

    • Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration of the test compound relative to the untreated control.

    • Plot the percentage of viability against the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

Visualizing the Workflow and Potential Mechanisms

Workflow for Predicting and Validating Biological Activity

G cluster_0 In Silico Prediction cluster_1 In Vitro Validation Compound Structure Compound Structure Reverse Docking Reverse Docking Compound Structure->Reverse Docking Input ADMET Prediction ADMET Prediction Compound Structure->ADMET Prediction Input Molecular Docking Molecular Docking Reverse Docking->Molecular Docking Identify Targets Enzyme Assays Enzyme Assays Molecular Docking->Enzyme Assays Hypothesis Driven Cell-Based Assays Cell-Based Assays ADMET Prediction->Cell-Based Assays Inform Design Enzyme Assays->Cell-Based Assays Confirm Activity SAR Studies SAR Studies Cell-Based Assays->SAR Studies Lead Optimization G Compound Compound Target Kinase Target Kinase Compound->Target Kinase Inhibition Downstream Effector Downstream Effector Target Kinase->Downstream Effector Phosphorylation Cell Proliferation Cell Proliferation Downstream Effector->Cell Proliferation Activation

Caption: A potential mechanism of action where the compound inhibits a target kinase, leading to reduced cell proliferation.

Conclusion and Future Directions

This guide has outlined a systematic and robust methodology for the preclinical evaluation of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide. By integrating in silico predictions with targeted in vitro experiments, we can efficiently and effectively profile this novel compound. The initial computational data suggests that this molecule possesses drug-like properties and may target key enzyme families involved in cellular signaling. The proposed experimental workflows provide a clear path to validate these predictions and to ascertain the therapeutic potential of this compound. Future work should focus on structure-activity relationship (SAR) studies to optimize the potency and selectivity of this chemical scaffold, ultimately paving the way for more advanced preclinical and clinical development.

References

  • SwissTargetPrediction: A tool for predicting the targets of bioactive small molecules. [Link]

  • AutoDock Vina: A widely used open-source program for molecular docking. [Link]

  • Protein Data Bank (PDB): A repository for the 3D structural data of large biological molecules. [Link]

  • SwissADME: A web tool to evaluate the pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. [Link]

  • PubChem: A public repository of chemical substances and their biological activities. [Link]

  • ChEMBL: A manually curated chemical database of bioactive molecules with drug-like properties. [Link]

Foundational

Chemoselective Exploitation of the Formyl Moiety in 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

Executive Summary: The Scaffold as a Divergent Hub In the realm of Diversity-Oriented Synthesis (DOS), 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide represents a "privileged scaffold." It is not merely an intermediate; i...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Scaffold as a Divergent Hub

In the realm of Diversity-Oriented Synthesis (DOS), 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide represents a "privileged scaffold." It is not merely an intermediate; it is a tri-functional platform containing an electrophilic aldehyde, a potentially nucleophilic methylene linker, and a halogen handle for cross-coupling.

For drug development professionals, the value of this molecule lies in the chemoselective reactivity of the aldehyde group (C-2 position) . While the amide moiety provides hydrogen-bonding capability essential for receptor binding (e.g., in COX-II or kinase inhibitors), the ortho-formyl group serves as the "warhead" for heterocyclization.

This guide dissects the reactivity profile of this aldehyde, moving beyond basic carbonyl chemistry to advanced intramolecular cyclizations and multicomponent cascades.

Molecular Architecture & Electronic State

Before designing protocols, we must understand the electronic environment that dictates reactivity.

FeatureChemical NatureImpact on Reactivity
Formyl Group (-CHO) Hard ElectrophilePrime target for nucleophilic attack (amines, active methylenes). The ortho-position relative to the ether oxygen creates a "pseudo-ring" conformation, pre-organizing the molecule for cyclization.
4-Bromo Substituent Electron Withdrawing Group (EWG)Inductively withdraws electron density from the benzene ring. This makes the aldehyde carbon more electrophilic than in the unsubstituted parent, accelerating condensation reactions.
N-Phenylacetamide Linker / H-Bond DonorThe methylene group (-OCH₂-) is acidified by the adjacent carbonyl, allowing it to act as a carbon nucleophile under basic conditions (Thorpe-Ziegler cyclization).
Reactivity Landscape Visualization

The following diagram maps the divergent pathways accessible from this single precursor.

ReactivityLandscape Core 2-(4-bromo-2-formylphenoxy)- N-phenylacetamide Schiff Pathway A: Schiff Base Formation (Azomethines) Core->Schiff + R-NH2 (Acid Cat.) Benzofuran Pathway B: Intramolecular Cyclization (Benzofuran-2-carboxamides) Core->Benzofuran + Strong Base (Aldol/Knoevenagel) MCR Pathway C: Multicomponent Cascades (Fused 4H-Pyrans) Core->MCR + Malononitrile + C-Nucleophile Imine Bioactive Imines (Antimicrobial/Analgesic) Schiff->Imine Heterocycle Substituted Benzofurans (Scaffold Morphing) Benzofuran->Heterocycle Pyran Chromeno[4,3-b]pyrans (High Fsp3 Character) MCR->Pyran

Figure 1: Divergent synthetic utility of the core scaffold. The aldehyde acts as the pivot point for all three pathways.

Pathway A: The Nitrogen Vector (Schiff Base Formation)

The most direct exploitation of the aldehyde is the formation of azomethines (Schiff bases). Due to the 4-bromo substitution, the carbonyl carbon is electron-deficient, facilitating rapid nucleophilic attack by primary amines.

Mechanism & Causality[1]
  • Protonation: Trace acid activates the carbonyl oxygen.

  • Attack: The amine lone pair attacks the carbonyl carbon.

  • Dehydration: Elimination of water drives the equilibrium forward. Use of anhydrous solvents (EtOH/MeOH) or Dean-Stark traps is critical to prevent hydrolysis.

Validated Protocol: Synthesis of N-Aryl Imines

Objective: Synthesis of (E)-2-(4-bromo-2-((phenylimino)methyl)phenoxy)-N-phenylacetamide.

  • Reagents:

    • Substrate: 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide (1.0 eq).

    • Nucleophile: Aniline derivative (1.0 eq).

    • Solvent: Absolute Ethanol (0.1 M concentration).

    • Catalyst: Glacial Acetic Acid (2-3 drops).

  • Procedure:

    • Dissolve the substrate in refluxing ethanol.

    • Add the aniline slowly.

    • Add catalytic acetic acid.[1]

    • Reflux for 3–5 hours. Checkpoint: Monitor via TLC (Mobile phase: Hexane:EtOAc 7:3). Look for the disappearance of the aldehyde spot.

  • Isolation:

    • Cool to room temperature. The Schiff base typically precipitates due to increased planarity and pi-stacking.

    • Filter and wash with cold ethanol.

  • Self-Validation (Spectroscopy):

    • IR: Disappearance of the aldehyde C=O stretch (~1680 cm⁻¹) and appearance of the imine C=N stretch (~1610–1625 cm⁻¹).

    • ¹H NMR: Disappearance of the singlet at δ ~10.0 ppm (-CHO) and appearance of the azomethine singlet at δ ~8.4–8.8 ppm.

Pathway B: Intramolecular Cyclization (Benzofuran Synthesis)

This is the highest-value transformation for medicinal chemistry. The methylene group of the acetamide linker is acidic (pKa ~20). Under basic conditions, it generates a carbanion that attacks the ortho-aldehyde.

Critical Distinction: Unlike simple salicylaldehydes which require external alpha-halo ketones to form benzofurans, this molecule contains the nucleophile and electrophile in the same structure (an "internal" Rap-Stoermer type condensation).

Mechanism: The "Interrupting" Aldol

Usually, amides are stable. However, strong bases (KOtBu, DBU, or NaOEt) generate the enolate equivalent at the methylene position.

  • Deprotonation: Base removes a proton from the -OCH₂- group.

  • Cyclization: The carbanion attacks the aldehyde.

  • Dehydration: Loss of water yields the benzofuran-2-carboxamide .

Validated Protocol: Base-Mediated Cyclization

Objective: Synthesis of 5-bromo-N-phenylbenzofuran-2-carboxamide.

  • Reagents:

    • Substrate (1.0 mmol).[2]

    • Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.5 eq) OR K₂CO₃ (3.0 eq) for milder conditions.

    • Solvent: DMF (Dimethylformamide) or MeCN.

  • Procedure:

    • Dissolve substrate in dry DMF.

    • Add DBU dropwise at 0°C (to prevent polymerization).

    • Heat to 80–100°C for 4 hours.

  • Work-up:

    • Pour into crushed ice/water. Acidify slightly with dilute HCl to neutralize DBU.

    • Filter the precipitate.[1]

  • Self-Validation:

    • ¹H NMR: The key diagnostic is the disappearance of the -OCH₂- singlet (approx δ 4.7 ppm) and the aldehyde proton. A new singlet for the benzofuran C3-H appears (typically δ 7.4–7.6 ppm).

Pathway C: Multicomponent Cascades (Fused Pyrans)

The aldehyde group can initiate a Knoevenagel condensation with an external active methylene (e.g., malononitrile), followed by a Michael addition from a third component. This creates complex fused ring systems like chromeno[4,3-b]pyrans .

Mechanistic Flow (Graphviz)

PyranSynthesis Step1 Step 1: Knoevenagel Condensation Aldehyde + Malononitrile Inter1 Intermediate: Arylidene Malononitrile (Highly Electrophilic alkene) Step1->Inter1 Piperidine Cat. Step2 Step 2: Michael Addition Enolizable Ketone (e.g., Dimedone) attacks Inter1->Step2 Step3 Step 3: Cyclization & Tautomerization O-Nucleophile closes ring Step2->Step3 Final Product: Fused 4H-Pyran Derivative Step3->Final

Figure 2: Three-component cascade mechanism for fused pyran synthesis.

Validated Protocol: One-Pot Synthesis of Fused Pyrans

Objective: Synthesis of amino-carbonitrile-pyran derivatives.

  • Reagents:

    • Aldehyde Substrate (1.0 mmol).

    • Malononitrile (1.0 mmol).

    • Dimedone (1.0 mmol) (or 4-hydroxycoumarin).

    • Catalyst: Piperidine (catalytic amount).

    • Solvent: Ethanol/Water (1:1) or Ethanol.

  • Procedure:

    • Combine all reagents in ethanol.

    • Reflux for 2–4 hours. The reaction is often driven by the precipitation of the product.

  • Self-Validation:

    • IR: Appearance of a sharp nitrile (-CN) band at ~2200 cm⁻¹ and amino (-NH₂) bands at 3300–3400 cm⁻¹.

Summary of Spectroscopic Diagnostics

To ensure trustworthiness in the lab, use this table to verify reaction outcomes.

MoietySubstrate (Start)Schiff Base (Product A)Benzofuran (Product B)
Aldehyde (-CHO) Singlet, δ ~10.0 ppmAbsent Absent
Linker (-OCH₂-) Singlet, δ ~4.7 ppmSinglet, δ ~4.8 ppmAbsent (Incorporated into ring)
Imine (-CH=N-) AbsentSinglet, δ ~8.5 ppmAbsent
Benzofuran C3-H AbsentAbsentSinglet, δ ~7.5 ppm

References

  • Synthesis and antibacterial activity of Schiff bases derived from 2-(2-formylphenoxy)alkanoates. Source: National Institutes of Health (NIH) / PMC. Context: foundational protocol for Schiff base formation using this specific scaffold. URL:[Link]

  • Facile one-pot, three-component synthesis of novel fused 4H-pyrans incorporating 2-phenoxy-N-phenylacetamide. Source: Arkivoc. Context: Detailed methodology for the multicomponent reaction (Pathway C) and spectroscopic data. URL:[Link]

  • Intramolecular cyclization of N-hydroxy-2-phenoxyacetamides. Source: Indian Academy of Sciences. Context: Mechanistic insights into the competition between benzofuran and benzoxazine formation. URL:[Link]

  • Methods for the synthesis of benzofuran derivatives. Source: Scilit / Review.[3] Context: General review of benzofuran synthesis via intramolecular condensation of phenoxy-carbonyls. URL:[Link]

Sources

Exploratory

An In-depth Technical Guide to the Thermodynamic Stability of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

A Framework for Analysis, Characterization, and Risk Assessment Disclaimer: As of February 2026, publicly available experimental data on the thermodynamic stability of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide is lim...

Author: BenchChem Technical Support Team. Date: February 2026

A Framework for Analysis, Characterization, and Risk Assessment

Disclaimer: As of February 2026, publicly available experimental data on the thermodynamic stability of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide is limited. This guide therefore serves as a comprehensive framework, outlining the principles and standardized protocols necessary for a thorough investigation of this compound. The data presented herein is illustrative and intended to model best practices in reporting and interpretation for drug development professionals.

Executive Summary

The thermodynamic stability of an active pharmaceutical ingredient (API) is a critical quality attribute that profoundly influences its entire development lifecycle, from formulation and manufacturing to shelf-life and clinical performance.[1][2][3] This technical guide provides a detailed roadmap for the comprehensive evaluation of the thermodynamic stability of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide. We delve into the foundational principles of solid-state stability, provide detailed, field-proven experimental protocols for key analytical techniques, and present a logical framework for data synthesis and risk assessment. This document is designed to equip researchers, scientists, and drug development professionals with the necessary tools to characterize this specific molecule and ensure the selection of the optimal solid form for development, in alignment with regulatory expectations such as the ICH Q6A guidelines.[4][5][6][7]

Introduction: The Imperative of Thermodynamic Stability

2-(4-bromo-2-formylphenoxy)-N-phenylacetamide is a synthetic organic compound with a molecular structure suggesting potential utility as a versatile intermediate in medicinal chemistry.

Chemical Structure: Chemical structure of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

Figure 1: Molecular Structure of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

The journey of a candidate molecule from discovery to a marketed drug product is contingent upon its physical and chemical properties. Among the most critical is thermodynamic stability, which governs the tendency of a solid material to exist in its lowest energy state. A failure to thoroughly characterize and control this attribute can lead to significant downstream challenges, including:

  • Polymorphic Conversion: The API may convert from a metastable, more soluble form to a more stable, less soluble form during storage, altering the drug's dissolution profile and bioavailability.[1][3][8]

  • Manufacturing Inconsistencies: Changes in the solid form can affect crucial material properties like flowability, compressibility, and hygroscopicity, leading to batch-to-batch variability.

  • Reduced Shelf-Life: An unstable form can lead to chemical degradation or physical changes, compromising the product's safety, efficacy, and approved shelf-life.[9]

  • Regulatory Hurdles: Regulatory bodies like the EMA and FDA require a comprehensive understanding of the API's solid state and justification for the chosen form.[4][10]

This guide provides the experimental and intellectual framework to proactively address these challenges for 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide.

Foundational Principles of Solid-State Stability

The solid state of an API can be either crystalline or amorphous. Crystalline materials are defined by a highly ordered, three-dimensional lattice structure. The ability of a compound to exist in more than one crystalline form is known as polymorphism .[2][11]

  • Polymorphs: These are different crystal structures of the same chemical entity. They possess the same chemical composition but differ in their physical properties, including melting point, solubility, and stability.[1][11]

  • Thermodynamic vs. Kinetic Forms: In any polymorphic system, one form will be the most thermodynamically stable (lowest energy) under a given set of conditions. Other, less stable forms are considered metastable or "kinetic" forms. Over time, metastable forms tend to convert to the more stable form.[8]

  • Amorphous State: This state lacks long-range molecular order. While often exhibiting higher solubility, amorphous materials are thermodynamically unstable and prone to crystallization over time.[3]

The primary goal of a stability assessment is to identify all accessible solid forms of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide, characterize them, and determine their relative thermodynamic stability to select the optimal form for development.

Experimental Assessment: A Multi-Technique Approach

A robust stability assessment relies on the synergistic use of several analytical techniques. No single method provides a complete picture; instead, the data from each are integrated to build a comprehensive stability profile.

Differential Scanning Calorimetry (DSC)

Causality: DSC is a cornerstone technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[12][13] It is employed to detect thermal events such as melting, crystallization, and solid-state transitions, providing direct insight into the thermodynamic properties of the material.[14][15]

Experimental Protocol:

  • Sample Preparation: Accurately weigh 2-4 mg of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide into a Tzero aluminum pan.

  • Sealing: Hermetically seal the pan to prevent mass loss during the experiment.

  • Instrument Calibration: Ensure the instrument is calibrated for temperature and enthalpy using a certified indium standard.

  • Thermal Program:

    • Equilibrate the sample at 25°C.

    • Ramp the temperature from 25°C to 300°C at a heating rate of 10°C/min under a nitrogen purge (50 mL/min).

  • Data Analysis: Analyze the resulting thermogram for endothermic (melting, glass transition) and exothermic (crystallization, decomposition) events.

Hypothetical Data & Interpretation:

Table 1: Hypothetical DSC Data for Two Polymorphic Forms of the Target Compound

ParameterForm IForm IIInterpretation
Melting Onset (°C) 185.4175.2Form I has a higher melting point, suggesting it may be the more thermodynamically stable form.
Melting Peak (°C) 188.1178.5Confirms the melting behavior observed at the onset.
Enthalpy of Fusion (ΔHfus, J/g) 95.378.1A higher enthalpy of fusion for Form I further supports its greater lattice energy and stability.
Exothermic Event (post-melt) None180°C (Recrystallization)The presence of an exothermic event for Form II after its melt, followed by a subsequent melt at ~188°C, is a classic sign of a metastable form converting to the more stable Form I.
Thermogravimetric Analysis (TGA)

Causality: TGA measures the change in mass of a sample as it is heated.[16][17] Its primary role in this context is to determine the temperature at which the compound begins to decompose and to differentiate between mass loss due to degradation versus the loss of volatiles like water or residual solvents.[18][19] This ensures that thermal events observed in DSC are correctly interpreted.

Experimental Protocol:

  • Sample Preparation: Accurately weigh 5-10 mg of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide into a platinum or ceramic TGA pan.

  • Instrument Calibration: Verify mass and temperature calibration using appropriate standards.

  • Thermal Program:

    • Equilibrate the sample at 30°C.

    • Ramp the temperature from 30°C to 400°C at a heating rate of 10°C/min under a nitrogen purge (50 mL/min).

  • Data Analysis: Plot the percentage mass loss versus temperature. Determine the onset temperature of significant mass loss.

Hypothetical Data & Interpretation: A hypothetical TGA curve for the compound might show negligible mass loss until approximately 250°C, followed by a sharp decline. This would indicate that the compound is thermally stable up to 250°C and that the melting events observed in DSC around 175-190°C are true phase transitions, not decomposition events.[20]

X-Ray Powder Diffraction (XRPD)

Causality: XRPD is the definitive technique for identifying and differentiating crystalline forms (polymorphs).[21][22] Each polymorph has a unique crystal lattice, which results in a characteristic diffraction pattern, acting as a "fingerprint" for that specific solid form.[23][24]

Experimental Protocol:

  • Sample Preparation: Gently grind the sample to ensure random particle orientation. Pack the powder into a sample holder.

  • Instrument Setup: Use a diffractometer with Cu Kα radiation.

  • Data Acquisition: Scan the sample over a 2θ range of 2° to 40° with a step size of 0.02° and an appropriate scan speed.

  • Data Analysis: Compare the resulting diffraction patterns. Unique peak positions (in °2θ) indicate different crystal structures.

Hypothetical Data & Interpretation: The XRPD patterns for Form I and Form II would show distinct differences in peak positions and relative intensities, confirming they are two different polymorphs. The amorphous form would show a broad, non-descript "halo" instead of sharp peaks.[21]

Integrated Stability Assessment: Building a Self-Validating Narrative

The true power of this analysis comes from synthesizing the data from all techniques into a cohesive stability profile.

Polymorph Screening Workflow

To ensure all relevant forms are discovered, a systematic polymorph screen is essential. This involves subjecting the compound to various stressors designed to induce crystallization into different forms.

PolymorphScreeningWorkflow cluster_0 Input Material cluster_1 Crystallization Stressors cluster_2 Primary Characterization cluster_3 Thermodynamic Analysis cluster_4 Output API Target Compound (Amorphous or Known Form) Solvents Solvent Recrystallization (Various polarities, evaporation rates) API->Solvents Subject to Mechanical Grinding / Milling (Mechanical Stress) API->Mechanical Subject to Slurry Competitive Slurry (Equilibration in solvent) API->Slurry Subject to XRPD X-Ray Powder Diffraction (XRPD) (Identify unique forms) Solvents->XRPD Analyze solids by Mechanical->XRPD Analyze solids by Slurry->XRPD Analyze solids by DSC Differential Scanning Calorimetry (DSC) (Determine Tm, ΔHfus) XRPD->DSC Characterize unique forms by TGA Thermogravimetric Analysis (TGA) (Assess decomposition temp.) XRPD->TGA Characterize unique forms by Profile Comprehensive Stability Profile (Identify most stable form) DSC->Profile Synthesize data to create TGA->Profile Synthesize data to create

Caption: Workflow for Polymorph Screening and Characterization.

Data Synthesis and Risk Assessment Logic

The combined data allows for a definitive assignment of the thermodynamically stable form. For example, if Form I has a higher melting point (from DSC) and Form II converts to Form I upon heating (also from DSC), and competitive slurry experiments consistently yield Form I, it can be confidently identified as the stable form at ambient conditions.

StabilityDecisionTree Start Begin Stability Assessment (Data from DSC, TGA, XRPD) CheckPolymorphs Are multiple polymorphs identified? Start->CheckPolymorphs SingleForm Single Crystalline Form Found CheckPolymorphs->SingleForm No MultipleForms Multiple Forms Found (e.g., Form I, Form II) CheckPolymorphs->MultipleForms Yes ProceedDev Proceed with Development (Confirm stability under stress) SingleForm->ProceedDev IdentifyStable Identify Thermodynamically Stable Form (Higher melting point, slurry result) MultipleForms->IdentifyStable SelectForm Select Stable Form for Development IdentifyStable->SelectForm CharacterizeMetastable Fully Characterize Metastable Form(s) (Solubility, conversion risk) IdentifyStable->CharacterizeMetastable Risk Assessment ControlStrategy Develop Control Strategy to prevent formation of undesired forms during manufacture SelectForm->ControlStrategy CharacterizeMetastable->ControlStrategy

Caption: Logic Diagram for Stability-Based Form Selection.

Conclusion

A thorough investigation into the thermodynamic stability of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide is not merely an academic exercise; it is a fundamental pillar of risk mitigation in drug development. By employing a multi-technique approach centered on DSC, TGA, and XRPD, and integrating the findings within a logical framework, development teams can confidently identify and select the most stable polymorph. This proactive characterization ensures the development of a robust manufacturing process, a stable final drug product, and adherence to global regulatory standards, ultimately safeguarding the safety and efficacy of the potential therapeutic.

References

  • Fiveable. (2025, August 15). 12.3 Polymorphism and its importance in pharmaceutical industry.
  • Threlfall, T. (2011, September 1). X-ray Powder Diffraction in Solid Form Screening and Selection. American Pharmaceutical Review.
  • European Medicines Agency. (2000, May 1). ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances - Scientific guideline.
  • Nishka Research. (2023, August 1). The Basics of Polymorphism: A Comprehensive Introduction to Its Significance in the Pharmaceutical Industry.
  • PharmaGuru. (2026, January 11). Thermogravimetric Analysis (TGA) in Drug Development: Learn Easily with 7 FAQs and 3 Case Studies.
  • ResolveMass Laboratories. (2026, January 23). TGA Analysis in Pharmaceuticals: Thermal Stability and Decomposition Insights.
  • Pharmaceutical Networking. (Date N/A). ICH Q6A Guidelines to Ensure Patient Safety.
  • Tim, C. (2024, May 30). Impact of Polymorphism on Drug Formulation and Bioavailability. Journal of Chemical and Pharmaceutical Research.
  • Faria, P. (Date N/A). Polymorphism—A Critical Consideration in Pharmaceutical Development, Manufacturing, and Stability. Pharmaceutical Solids.
  • ECA Academy. (Date N/A). ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances.
  • Nijman, M. (2015, September 18). Principles of Differential Scanning Calorimetry (DSC). European Pharmaceutical Review.
  • TA Instruments. (2024, April 18). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control.
  • ResolveMass Laboratories. (2025, April 30). DSC Differential Scanning Calorimetry - Principles, Applications, and Real-World Use.
  • ResolveMass Laboratories Inc. (2026, January 10). Applications of Differential Scanning Calorimetry (DSC) Analysis.
  • Shinde, V. (2020, July 1). Thermogravimetric Analysis in Pharmaceuticals. Veeprho.
  • Bansal, A. K. (Date N/A). ICH Q6A - Specifications: Test procedures and acceptance criteria for new drug substances and new drug products: Chemical substances. ResearchGate.
  • Shinde, V. (2025, November 6). Effect of Polymorphism Formulations. Veeprho.
  • ResolveMass. (2024, December 9). 5 Essential Applications of Differential Scanning Calorimetry (DSC Analysis) in Pharmaceuticals.
  • Particle Analytical. (Date N/A). ICH Q6A, Q8 & Q9 Compliance | Comprehensive Particle Analysis.
  • Van de Velde, V. (2022, July 29). The advantages of solid form analysis with XRPD. Malvern Panalytical.
  • Marti, E. (1988). Applied chemical thermodynamics and kinetics on pharmaceutical compounds. Journal of Thermal Analysis.
  • American Pharmaceutical Review. (Date N/A). Differential Scanning Calorimeters (DSC).
  • US Pharmacopeia. (2022, May 1). <941> CHARACTERIZATION OF CRYSTALLINE AND PARTIALLY CRYSTALLINE SOLIDS BY X-RAY POWDER DIFFRACTION (XRPD).
  • MDPI. (2024, November 14). Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates.
  • Lab Manager. (Date N/A). Thermal Stability Testing for Pharmaceuticals and Advanced Materials.
  • Anton Paar. (Date N/A). XRPD — X-Ray Powder Diffraction | Educational Resource & Guide.
  • Pharmacopoeial Discussion Group. (Date N/A). G- 14 CHARACTERISATION OF CRYSTALLINE AND PARTIALLY CRYSTALLINE SOLIDS BY X-RAY POWDER DIFFRACTION (XRPD).

Sources

Foundational

Safety data sheet (SDS) and handling of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

An In-depth Technical Guide to the Safe Handling of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide For Researchers, Scientists, and Drug Development Professionals Disclaimer: No specific Safety Data Sheet (SDS) is current...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Safe Handling of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide. The information and recommendations provided in this guide are synthesized from data on structurally similar compounds, including brominated aromatic compounds, N-phenylacetamides, and aromatic aldehydes, alongside established principles of laboratory safety. This compound should be handled with the utmost caution, assuming it possesses hazardous properties until proven otherwise. All procedures should be conducted based on a thorough, site-specific risk assessment.

Section 1: Chemical Identification and Physicochemical Properties

2-(4-bromo-2-formylphenoxy)-N-phenylacetamide is a complex organic molecule incorporating a brominated aromatic ring, a phenoxy group, an aldehyde, and an N-phenylacetamide moiety. These functional groups contribute to its potential reactivity and biological activity.

Property Value / Information Source/Comment
IUPAC Name 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide-
Synonyms N/AThis is a specific research chemical.
Molecular Formula C₁₅H₁₂BrNO₃Derived from structure.
Molecular Weight 334.17 g/mol Calculated from molecular formula.
Appearance Likely a solid at room temperature.Based on similar N-phenylacetamide compounds.[1][2]
Solubility Expected to be soluble in organic solvents like DMSO, DMF, and chlorinated solvents; sparingly soluble in water.Inferred from the nonpolar nature of the aromatic rings.

Section 2: Hazard Identification and Risk Assessment

Due to the absence of specific toxicological data, a conservative approach to hazard identification is mandatory. The potential hazards are inferred from the structural components of the molecule.

  • Brominated Aromatic Moiety : Brominated organic compounds can be toxic, corrosive, and pose environmental hazards.[3] They may cause skin and respiratory irritation.[3]

  • N-Phenylacetamide Moiety : Acetanilide (N-phenylacetamide) is classified as harmful if swallowed.[1][4][5] Some N-phenylacetamide derivatives have shown cytotoxic effects in cancer cell lines, indicating biological activity that warrants careful handling to avoid exposure.[6][7][8]

  • Aromatic Aldehyde Moiety : Aromatic aldehydes can be irritants to the skin, eyes, and respiratory tract.

Based on these components, it is prudent to assume that 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide may be:

  • Harmful if swallowed or inhaled.

  • A skin and eye irritant.

  • Potentially toxic to specific organs with prolonged or repeated exposure.

Risk Assessment Workflow

A thorough risk assessment is the cornerstone of safely handling a compound with unknown toxicological properties.

RiskAssessment A Identify the Compound (2-(4-bromo-2-formylphenoxy)-N-phenylacetamide) B Gather Safety Information (No specific SDS available) A->B C Analyze Structurally Similar Compounds (Brominated aromatics, N-phenylacetamides, Aldehydes) B->C D Assume a Hazard Profile (Toxic, Irritant, Biologically Active) C->D G Establish Engineering Controls (Fume Hood, Ventilated Enclosure) D->G H Specify Personal Protective Equipment (PPE) (Gloves, Goggles, Lab Coat) D->H I Develop Emergency Procedures (Spill, Exposure) D->I J Formulate Waste Disposal Plan (Halogenated Organic Waste) D->J E Define Experimental Protocol F Determine Quantities to be Used E->F F->G G->H H->I I->J K Conduct Pre-work Briefing with Personnel J->K L Proceed with Experiment K->L

Caption: Risk assessment workflow for handling a novel chemical.

Section 3: Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize exposure and ensure laboratory safety.

Engineering Controls

All work with 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide, including weighing, dissolving, and transferring, must be conducted in a certified chemical fume hood to prevent inhalation of any dust or aerosols.[9]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound:

Equipment Specification Rationale
Eye Protection Chemical safety goggles with side shields or a face shield.To protect eyes from splashes or dust.[10]
Hand Protection Nitrile or neoprene gloves. Check manufacturer's data for chemical resistance.To prevent skin contact.[11]
Body Protection A fully buttoned laboratory coat.To protect skin and clothing from contamination.
Respiratory Not required if work is performed in a fume hood.A respirator may be necessary for large spills.[10]
Storage
  • Location : Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[9]

  • Containers : Keep the container tightly sealed to prevent contamination and release of the compound.[9]

  • Segregation : Store separately from strong oxidizing agents, strong acids, and strong bases.[11][12]

Section 4: First-Aid and Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure.

  • In case of Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[13][14]

  • In case of Skin Contact : Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. If irritation persists, seek medical attention.[14][15]

  • If Inhaled : Move the person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[16]

  • If Swallowed : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[5]

Section 5: Accidental Release and Spill Cleanup

Protocol for Minor Spills (in a fume hood)
  • Alert Personnel : Inform others in the immediate vicinity of the spill.

  • Containment : If it is a solid, gently cover with a damp paper towel to avoid raising dust. If it is a solution, contain the spill with an absorbent material (e.g., vermiculite, sand).

  • Cleanup : Wearing appropriate PPE, carefully collect the spilled material and absorbent into a labeled hazardous waste container.

  • Decontamination : Clean the spill area with a suitable solvent, followed by soap and water.

  • Waste Disposal : Dispose of all contaminated materials as halogenated organic waste.

For major spills, or any spill outside of a fume hood, evacuate the area and contact your institution's emergency response team.[14]

Section 6: Disposal Considerations

All waste containing 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide must be treated as hazardous waste.

  • Waste Categorization : This compound should be disposed of as halogenated organic waste .[17][18][19] Do not mix with non-halogenated waste streams.[18]

  • Containerization : Collect all solid and liquid waste in clearly labeled, sealed containers.

  • Disposal Route : Follow your institution's and local regulations for the disposal of hazardous chemical waste.[18][20]

Waste Disposal Decision Tree

WasteDisposal A Waste Generated (Solid, Liquid, Contaminated Materials) B Does the waste contain 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide? A->B C YES B->C   D NO B->D   E Segregate as HALOGENATED ORGANIC WASTE C->E F Follow standard procedures for non-halogenated waste D->F G Label container clearly 'Hazardous Waste - Halogenated Organics' E->G H Store in a designated satellite accumulation area G->H I Arrange for pickup by Environmental Health & Safety H->I

Caption: Decision-making process for waste disposal.

References

  • Wikipedia. Acetanilide. [Link]

  • University of Canterbury. Laboratory Chemical Waste Handling and Disposal Guidelines. [Link]

  • Dolly Corporation. Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. [Link]

  • PubChem. Acetanilide. [Link]

  • University of Kentucky. Emergency Procedures for Incidents Involving Chemicals. [Link]

  • PMC. 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. [Link]

  • Pharmaceutical Sciences. Cytotoxicity and Pro-apoptosis Activity of Synthetic Phenylacetamide Derivatives on Cancer Cells. [Link]

  • Carl ROTH. Safety Data Sheet: Acetanilide. [Link]

  • Carl ROTH. Safety Data Sheet: Bromine. [Link]

  • Centers for Disease Control and Prevention. What to Do in a Chemical Emergency. [Link]

  • Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. [Link]

  • MDPI. Synthesis and Antibacterial Evaluation of N-phenylacetamide Derivatives Containing 4-Arylthiazole Moieties. [Link]

  • biosolve-chemicals.com. Safety data sheet. [Link]

  • Elemental Microanalysis Ltd. SAFETY DATA SHEET ACETANILIDE. [Link]

  • Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]

  • GOV.UK. What to do in a chemical emergency. [Link]

  • National Academies of Sciences, Engineering, and Medicine. LCSS: BROMINE. [Link]

  • New Mexico State University. Chemical Exposure and Spill Response Procedures. [Link]

  • Rutgers University. BROMINE. [Link]

  • Temple University. Halogenated Solvents in Laboratories. [Link]

  • University of Otago. Laboratory chemical waste disposal guidelines. [Link]

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis protocol for 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

An Application Note and Step-by-Step Protocol for the Synthesis of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide Abstract This document provides a comprehensive, step-by-step protocol for the laboratory-scale synthesis o...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Step-by-Step Protocol for the Synthesis of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

Abstract

This document provides a comprehensive, step-by-step protocol for the laboratory-scale synthesis of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide. This compound holds potential as a valuable intermediate in the development of novel pharmaceutical agents and functional materials, given that the 2-phenoxy-N-phenylacetamide core is found in molecules with a range of biological activities.[1][2] The synthetic strategy is a two-step process, beginning with the acylation of aniline to form the key intermediate, 2-chloro-N-phenylacetamide. This intermediate is then coupled with 4-bromo-2-hydroxybenzaldehyde via a classic Williamson ether synthesis.[3][4] This guide offers detailed methodologies, explanations for critical experimental choices, characterization data, and essential safety protocols, tailored for researchers in organic synthesis, medicinal chemistry, and drug development.

Synthetic Strategy Overview

The synthesis is achieved through two primary reactions:

  • Amide Formation: Aniline is reacted with chloroacetyl chloride in the presence of a base to yield 2-chloro-N-phenylacetamide. This reaction provides the electrophilic component for the subsequent etherification.

  • Williamson Ether Synthesis: The phenolic hydroxyl group of 4-bromo-2-hydroxybenzaldehyde is deprotonated by a mild base to form a phenoxide ion. This nucleophile then displaces the chloride from 2-chloro-N-phenylacetamide in a bimolecular nucleophilic substitution (Sₙ2) reaction to form the target ether linkage.[3][4][5]

Overall Reaction Scheme

G cluster_0 Step 1: Synthesis of 2-chloro-N-phenylacetamide cluster_1 Step 2: Synthesis of Target Compound Aniline Aniline reaction1 Amide Formation Aniline->reaction1 CAC Chloroacetyl Chloride CAC->reaction1 Base1 Base (e.g., K₂CO₃) Base1->reaction1 Solvent1 Solvent (e.g., CH₂Cl₂) Solvent1->reaction1 Intermediate 2-chloro-N-phenylacetamide Intermediate_ref 2-chloro-N-phenylacetamide Intermediate->Intermediate_ref reaction1->Intermediate HBA 4-bromo-2-hydroxybenzaldehyde reaction2 Williamson Ether Synthesis (Sₙ2) HBA->reaction2 Base2 Base (e.g., K₂CO₃) Base2->reaction2 Solvent2 Solvent (e.g., DMF) Solvent2->reaction2 FinalProduct 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide Intermediate_ref->reaction2 reaction2->FinalProduct

Caption: Overall workflow for the two-step synthesis.

Materials and Reagents

Reagent/MaterialCAS NumberMolecular FormulaMolecular Weight ( g/mol )Notes
Aniline62-53-3C₆H₇N93.13Toxic, handle with care. Purify if needed.
Chloroacetyl chloride79-04-9C₂H₂Cl₂O112.94Corrosive and lachrymatory. Use in fume hood.
4-Bromo-2-hydroxybenzaldehyde22532-62-3C₇H₅BrO₂201.02Irritant.[6][7][8]
Potassium Carbonate (K₂CO₃), anhydrous584-08-7K₂CO₃138.21Hygroscopic. Dry before use.
Dichloromethane (DCM), anhydrous75-09-2CH₂Cl₂84.93Volatile and toxic.
N,N-Dimethylformamide (DMF), anhydrous68-12-2C₃H₇NO73.09Polar aprotic solvent.
Ethyl acetate141-78-6C₄H₈O₂88.11For extraction and chromatography.
Hexane110-54-3C₆H₁₄86.18For chromatography and recrystallization.
Deionized Water7732-18-5H₂O18.02For workup procedures.
Anhydrous Sodium Sulfate (Na₂SO₄)7757-82-6Na₂SO₄142.04Drying agent.
Silica Gel (60-120 mesh)7631-86-9SiO₂60.08For column chromatography.

Safety Precautions

  • Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile).[9][10]

  • Fume Hood: All steps, particularly those involving aniline, chloroacetyl chloride, DCM, and DMF, must be performed in a well-ventilated chemical fume hood.[11]

  • Reagent Handling:

    • Chloroacetyl chloride is highly corrosive and reacts violently with water. Add it dropwise and handle with extreme care.[11]

    • Aniline is toxic and readily absorbed through the skin. Avoid all direct contact.[12]

    • 4-bromo-2-hydroxybenzaldehyde and its derivatives can be irritating to the skin, eyes, and respiratory system.[13][14][15]

  • Waste Disposal: Dispose of all chemical waste according to federal, state, and local environmental regulations.[14]

Experimental Protocols

Part I: Synthesis of 2-chloro-N-phenylacetamide (Intermediate)

This protocol is adapted from established procedures for N-acylation of anilines.[16][17]

  • Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add aniline (5.0 g, 53.7 mmol) and anhydrous potassium carbonate (K₂CO₃) (11.1 g, 80.5 mmol, 1.5 equiv.).

  • Solvent Addition: Add 100 mL of anhydrous dichloromethane (DCM) to the flask. Stir the resulting suspension at room temperature.

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Reagent Addition: Dissolve chloroacetyl chloride (7.27 g, 64.4 mmol, 1.2 equiv.) in 20 mL of anhydrous DCM and add it to the dropping funnel. Add the chloroacetyl chloride solution to the reaction mixture dropwise over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.[16]

  • Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 4-6 hours.

  • Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) (Eluent: 3:1 Hexane/Ethyl Acetate). The disappearance of the aniline spot indicates reaction completion.

  • Workup:

    • Upon completion, carefully pour the reaction mixture into 100 mL of cold deionized water.

    • Separate the organic layer using a separatory funnel.

    • Wash the organic layer sequentially with 50 mL of 1M HCl, 50 mL of saturated sodium bicarbonate (NaHCO₃) solution, and 50 mL of brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude solid is typically of high purity. If necessary, it can be recrystallized from a hexane/ethyl acetate mixture to yield white crystals.[17]

    • Expected Yield: ~80-90%.

    • Melting Point: 134-136 °C.[16]

Part II: Synthesis of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide (Target Compound)

This procedure utilizes the Williamson ether synthesis, a robust method for forming ether linkages.[5][18][19]

  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, add 4-bromo-2-hydroxybenzaldehyde (5.0 g, 24.9 mmol), the 2-chloro-N-phenylacetamide synthesized in Part I (4.22 g, 24.9 mmol, 1.0 equiv.), and anhydrous potassium carbonate (5.16 g, 37.3 mmol, 1.5 equiv.).

  • Solvent Addition: Add 100 mL of anhydrous N,N-Dimethylformamide (DMF) to the flask.

  • Reaction: Heat the reaction mixture to 80-90 °C and stir for 8-12 hours.

  • Monitoring: Monitor the reaction progress by TLC (Eluent: 2:1 Hexane/Ethyl Acetate). The disappearance of the 4-bromo-2-hydroxybenzaldehyde spot indicates completion.

  • Workup:

    • After the reaction is complete, cool the mixture to room temperature.

    • Pour the reaction mixture into 500 mL of ice-cold deionized water with stirring. A precipitate should form.

    • Continue stirring for 30 minutes to ensure complete precipitation.

    • Collect the solid product by vacuum filtration and wash it thoroughly with deionized water (3 x 50 mL).

  • Purification:

    • Dry the crude solid in a vacuum oven.

    • Recrystallize the product from an ethanol/water or ethyl acetate/hexane solvent system to yield the pure 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide as a solid.[17][20]

Characterization

The structure of the final product should be confirmed using standard spectroscopic methods. Expected data based on analogous structures are provided below:[17][20]

  • ¹H NMR (400 MHz, CDCl₃):

    • δ 9.9-10.0 (s, 1H, -CHO)

    • δ 8.2-8.4 (brs, 1H, -CONH)

    • δ 7.5-7.7 (m, 3H, Ar-H)

    • δ 7.3-7.4 (m, 2H, Ar-H)

    • δ 7.1-7.2 (m, 2H, Ar-H)

    • δ 4.7-4.8 (s, 2H, -OCH₂-)

  • IR (KBr, cm⁻¹):

    • ~3300 (N-H stretch, amide)

    • ~2850, ~2750 (C-H stretch, aldehyde)

    • ~1685 (C=O stretch, aldehyde)

    • ~1660 (C=O stretch, amide I)

    • ~1600, ~1580 (C=C stretch, aromatic)

    • ~1250 (C-O stretch, ether)

  • Mass Spectrometry (ESI-MS):

    • Calculated for C₁₅H₁₂BrNO₃: m/z = 333.00

    • Expected: [M+H]⁺ at 334.0, with an isotopic peak for Br at [M+H+2]⁺ at 336.0.

Mechanistic Insight: The Sₙ2 Reaction

The core of this synthesis is the Sₙ2 reaction. The base (K₂CO₃) deprotonates the acidic phenol, creating a potent nucleophile (phenoxide). This phenoxide attacks the electrophilic carbon atom bearing the chlorine in 2-chloro-N-phenylacetamide. The reaction proceeds via a backside attack, leading to the displacement of the chloride leaving group and the formation of the new carbon-oxygen bond in a single, concerted step.[3][4]

Caption: The concerted Sₙ2 mechanism for ether formation.

Troubleshooting Guide

ProblemPossible Cause(s)Suggested Solution(s)
Low yield in Part I Incomplete reaction; moisture in reagents/solvents; loss during aqueous workup.Ensure all glassware and reagents are anhydrous. Extend reaction time. Perform extractions carefully to minimize emulsion formation.
No reaction in Part II (TLC) Inactive base (absorbed moisture); low reaction temperature; poor quality of reagents.Use freshly dried K₂CO₃. Ensure the reaction temperature reaches 80-90 °C. Verify the purity of starting materials. Consider a stronger base/solvent system like NaH in THF if necessary.
Multiple spots on TLC (Part II) Incomplete reaction; side reactions (e.g., amide hydrolysis).Extend reaction time. Ensure reaction is under an inert (N₂) atmosphere. Purify carefully using column chromatography.
Product is an oil, not a solid Presence of impurities (e.g., residual DMF, starting material).Triturate the oil with a non-polar solvent like hexane or diethyl ether to induce crystallization. Purify by column chromatography.
Difficulty in final purification Product and starting material have similar polarity.Use a shallow gradient during column chromatography (e.g., start with 5% Ethyl Acetate in Hexane and increase slowly). Try a different recrystallization solvent system.

References

  • Vedantu. Williamson Ether Synthesis: Mechanism, Steps & Example. [Link]

  • Wikipedia. Williamson ether synthesis. [Link]

  • Master Organic Chemistry. SN2 reaction of alkoxide ions with alkyl halides to give ethers (Williamson synthesis). [Link]

  • PrepChem.com. a. Preparation of 2-chloro-N-phenylacetamide. [Link]

  • KPU Pressbooks. 1.5 Williamson Ether Synthesis – Organic Chemistry II. [Link]

  • Khan Academy. Williamson ether synthesis. [Link]

  • Google Patents. CN117142931A - A kind of preparation method of 4-bromo-2-hydroxybenzaldehyde.
  • ResearchGate. Synthesis of 2-chloro-N-(substituted)phenylacetamide and.... [Link]

  • Pi Chemicals. Material Safety Data Sheet: 4-Bromo-2-hydroxy-benzaldehyde. [Link]

  • The Royal Society of Chemistry. Supplementary Information. [Link]

  • Chem-Impex. 4-Bromo-2-hydroxybenzaldehyde. [Link]

  • ACS Publications. Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines]. [Link]

  • ChemSynthesis. 4-bromo-2-hydroxybenzaldehyde. [Link]

  • Rsc.org. Supporting information. [Link]

  • Arkivoc. Facile one-pot, three-component synthesis of novel fused 4H-pyrans incorporating 2-phenoxy-N-phenylacetamide. [Link]

  • Indian Academy of Sciences. Synthesis of novel 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues and their antimicrobial study. [Link]

Sources

Application

Application Notes and Protocols for the Williamson Ether Synthesis of Phenoxy Acetamide Derivatives

Introduction: The Significance of Phenoxy Acetamide Derivatives and the Utility of the Williamson Ether Synthesis Phenoxy acetamide derivatives represent a privileged scaffold in medicinal chemistry and drug development,...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Phenoxy Acetamide Derivatives and the Utility of the Williamson Ether Synthesis

Phenoxy acetamide derivatives represent a privileged scaffold in medicinal chemistry and drug development, exhibiting a wide array of biological activities including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The ether linkage, a key structural feature of these molecules, is often readily accessible through the Williamson ether synthesis, a robust and versatile method for forming carbon-oxygen bonds.[3][4] This reaction, first described in 1850, proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where a phenoxide ion displaces a halide from an α-haloacetamide.[5][6]

This guide provides a comprehensive overview of the Williamson ether synthesis as it applies to the preparation of phenoxy acetamide derivatives. It is intended for researchers, scientists, and drug development professionals seeking to leverage this classical transformation for the synthesis of novel bioactive compounds. We will delve into the mechanistic nuances, critical reaction parameters, and provide detailed, field-proven protocols to ensure successful and reproducible outcomes.

Mechanistic Insights and Strategic Considerations

The synthesis of phenoxy acetamide derivatives via the Williamson ether synthesis can be approached through two primary strategies:

  • Direct O-alkylation: Reaction of a substituted phenol with a 2-halo-N-substituted acetamide.

  • Two-step synthesis: Formation of a phenoxyacetic acid intermediate from a phenol and a haloacetic acid, followed by amidation.

The choice of strategy depends on the availability of starting materials and the desired final product. The direct O-alkylation is often more convergent, while the two-step approach can be advantageous when a variety of amide derivatives are desired from a common phenoxyacetic acid intermediate.

A critical consideration in the Williamson ether synthesis of phenoxy acetamides is the potential for competing side reactions. The phenoxide ion is an ambident nucleophile, meaning it can react at either the oxygen or the carbon atoms of the aromatic ring.[7] While O-alkylation is generally favored, C-alkylation can occur under certain conditions, leading to the formation of undesired byproducts.[7] Additionally, if the starting material is a hydroxyacetanilide, there is a potential for competitive N-alkylation.

The following sections will provide detailed protocols and discuss how to control these factors to achieve the desired phenoxy acetamide product with high selectivity and yield.

Visualizing the Synthetic Pathways

Williamson_Ether_Synthesis_Phenoxy_Acetamide cluster_0 Direct O-Alkylation cluster_1 Two-Step Synthesis Phenol Substituted Phenol Phenoxide Phenoxide Phenol->Phenoxide Base Haloacetamide 2-Halo-N-substituted acetamide PhenoxyAcetamide Phenoxy Acetamide Derivative Phenoxide->PhenoxyAcetamide + Haloacetamide (SN2) Phenol2 Substituted Phenol PhenoxyaceticAcid Phenoxyacetic Acid Phenol2->PhenoxyaceticAcid + Haloacetic Acid (Williamson Ether Synthesis) HaloaceticAcid Haloacetic Acid PhenoxyAcetamide2 Phenoxy Acetamide Derivative PhenoxyaceticAcid->PhenoxyAcetamide2 + Amine (Amidation) Amine Amine

Caption: Synthetic strategies for phenoxy acetamide derivatives.

PART 1: Direct O-Alkylation of Phenols with 2-Halo-N-Substituted Acetamides

This method offers a convergent approach to phenoxy acetamide derivatives. The success of this reaction hinges on the careful selection of the base, solvent, and reaction temperature to favor O-alkylation and minimize side reactions.

Key Reaction Parameters
ParameterRecommended ConditionsRationale and Causality
Base K₂CO₃, Cs₂CO₃, NaH, NaOHWeaker bases like K₂CO₃ are often sufficient and minimize side reactions.[6][8] Stronger bases like NaH can be used for less acidic phenols but require anhydrous conditions.[3][9] NaOH is a cost-effective option.[4]
Solvent DMF, Acetonitrile, AcetonePolar aprotic solvents are preferred as they solvate the cation but not the phenoxide anion, thus enhancing its nucleophilicity and favoring O-alkylation.[6][7]
Alkylating Agent 2-Chloro-N-substituted acetamide, 2-Bromo-N-substituted acetamideChloroacetamides are commonly used and readily available. Bromoacetamides are more reactive but may also lead to more side products.
Temperature Room temperature to 110 °CThe optimal temperature depends on the reactivity of the substrates. Starting at a lower temperature and gradually increasing it can help to control the reaction and minimize byproduct formation.[6]
Additives KI (catalytic)In the case of chloroacetamides, the addition of a catalytic amount of potassium iodide can accelerate the reaction through the in situ formation of the more reactive iodoacetamide (Finkelstein reaction).[5]
Detailed Experimental Protocol: Synthesis of N-phenyl-2-phenoxyacetamide

This protocol describes the synthesis of N-phenyl-2-phenoxyacetamide from phenol and 2-chloro-N-phenylacetamide.

Materials:

  • Phenol (1.0 eq)

  • 2-Chloro-N-phenylacetamide (1.1 eq)

  • Potassium carbonate (K₂CO₃, 1.5 eq)

  • Potassium iodide (KI, 0.1 eq, optional)

  • N,N-Dimethylformamide (DMF, anhydrous)

  • Ethyl acetate

  • Water

  • Brine

Procedure:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add phenol (1.0 eq) and anhydrous DMF.

  • Add potassium carbonate (1.5 eq) and potassium iodide (0.1 eq, if using).

  • Stir the mixture at room temperature for 30 minutes to facilitate the formation of the phenoxide.

  • Add 2-chloro-N-phenylacetamide (1.1 eq) to the reaction mixture.

  • Heat the reaction mixture to 70-80 °C and monitor the progress by Thin Layer Chromatography (TLC). If the reaction is sluggish, the temperature can be increased to 100-110 °C.[6]

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the reaction mixture into an excess of cold water and extract the product with ethyl acetate (3 x volume of DMF).

  • Combine the organic layers and wash with water and then brine to remove residual DMF and inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

PART 2: Two-Step Synthesis via Phenoxyacetic Acid Intermediate

This strategy is particularly useful for creating a library of phenoxy acetamide derivatives from a common phenoxyacetic acid precursor.

Step 1: Synthesis of Phenoxyacetic Acid

This step is a classic Williamson ether synthesis between a phenol and a haloacetic acid.

Detailed Experimental Protocol: Synthesis of 4-Methylphenoxyacetic Acid

This protocol is adapted from a standard laboratory procedure.[4]

Materials:

  • 4-Methylphenol (p-cresol, 1.0 eq)

  • Chloroacetic acid (1.5 eq)

  • 30% Aqueous Sodium Hydroxide (NaOH)

  • 6M Hydrochloric Acid (HCl)

  • Diethyl ether

  • Saturated sodium bicarbonate solution

  • Water

Procedure:

  • In a test tube or a small flask, dissolve 4-methylphenol (1.0 g) in 5 mL of 30% aqueous NaOH.

  • Add chloroacetic acid (1.5 g) and stir to dissolve. Gentle warming may be necessary.

  • Heat the mixture in a hot water bath at 90-100 °C for 30-40 minutes.[4]

  • Cool the reaction mixture and dilute with approximately 10 mL of water.

  • Acidify the solution with 6M HCl until it is acidic to litmus paper.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether.

  • Wash the ether layer with water, and then extract the desired product into the aqueous phase with a saturated sodium bicarbonate solution.

  • Carefully re-acidify the bicarbonate layer with 6M HCl to precipitate the product.

  • Filter the solid product, wash with cold water, and dry. The product can be further purified by recrystallization from hot water.[4] The literature melting point for 4-methylphenoxyacetic acid is 136-137°C.[4]

Step 2: Amidation of Phenoxyacetic Acid

The prepared phenoxyacetic acid can be converted to the corresponding acetamide through various standard amidation procedures. A common method involves the activation of the carboxylic acid with a coupling agent followed by the addition of the desired amine.

Detailed Experimental Protocol: Synthesis of N-Aryl-2-phenoxyacetamide

Materials:

  • Phenoxyacetic acid derivative (1.0 eq)

  • Substituted aniline (1.0 eq)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq)

  • Triethylamine (TEA, 2.0 eq)

  • Dichloromethane (DCM, anhydrous)

Procedure:

  • Dissolve the phenoxyacetic acid derivative (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

  • Add triethylamine (2.0 eq) and stir for 10 minutes.

  • Add EDC (1.2 eq) and the substituted aniline (1.0 eq).

  • Stir the reaction at room temperature and monitor by TLC until the starting materials are consumed (typically 2-4 hours).

  • Quench the reaction with water and separate the organic layer.

  • Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

Troubleshooting and Optimization

IssuePotential Cause(s)Suggested Solution(s)
Low or No Reaction - Insufficiently strong base. - Low reaction temperature. - Deactivated alkylating agent.- Use a stronger base (e.g., NaH). - Increase the reaction temperature.[6] - Use a more reactive alkylating agent (e.g., bromoacetamide).
Low Yield - Incomplete reaction. - Side reactions (e.g., C-alkylation, elimination). - Product loss during workup.- Increase reaction time or temperature. - Use a less sterically hindered base.[3] - Optimize workup and purification procedures.
Formation of C-Alkylated Byproduct - Use of protic solvents. - High reaction temperatures.- Use a polar aprotic solvent like DMF or DMSO.[7] - Lower the reaction temperature.
Formation of N-Alkylated Byproduct (with hydroxyacetanilides) - The amide nitrogen is also a nucleophile.- This is less common under basic conditions for the Williamson ether synthesis as the phenoxide is a much stronger nucleophile. If observed, consider protecting the amide nitrogen.

Data Presentation: Spectroscopic Characterization

The successful synthesis of phenoxy acetamide derivatives can be confirmed by standard spectroscopic techniques.

TechniqueExpected Observations for a Generic N-phenyl-2-phenoxyacetamide
¹H NMR - Aromatic protons from both phenyl rings. - A singlet for the -O-CH₂- protons (typically around 4.5-5.0 ppm). - A broad singlet for the -NH- proton (can be D₂O exchangeable). - Signals corresponding to any substituents on the aromatic rings.[10]
¹³C NMR - Carbon signals for both aromatic rings. - A signal for the -O-CH₂- carbon. - A signal for the amide carbonyl carbon (typically around 165-175 ppm).
IR Spectroscopy - A strong C=O stretching band for the amide (around 1650-1680 cm⁻¹). - N-H stretching (around 3300 cm⁻¹). - C-O-C stretching for the ether linkage.

Visualization of the Reaction Mechanism

SN2_Mechanism Phenoxide Phenoxide (Nucleophile) TransitionState [Transition State]‡ Phenoxide->TransitionState Backside Attack Haloacetamide 2-Halo-N-substituted acetamide (Electrophile) Haloacetamide->TransitionState Product Phenoxy Acetamide Product TransitionState->Product LeavingGroup Halide Ion (Leaving Group) TransitionState->LeavingGroup

Caption: SN2 mechanism for the direct O-alkylation.

References

  • Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. PMC. [Link]

  • Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. JETIR.org. [Link]

  • Synthesis and Biological Evaluation of 2-Phenoxyacetamide Analogues, a Novel Class of Potent and Selective Monoamine Oxidase Inhibitors. PMC. [Link]

  • WO/2013/056488 PHENOXYACETIC ACID DERIVATIVE SYNTHESIS METHOD. WIPO. [Link]

  • Synthesis of Phenoxy Amide Derivatives. Scientific.Net. [Link]

  • WO2013056488A1 - Phenoxyacetic acid derivative synthesis method.
  • (PDF) Synthesis of Novel Phenoxyacetamide Derivatives as Potential Insecticidal Agents Against the Cotton Leafworm, Spodoptera littoralis. ResearchGate. [Link]

  • Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. Indian Journal of Pharmaceutical Education and Research. [Link]

  • Phenolates- O-alkylation and C-alkylation | Notes. PharmaXChange.info. [Link]

  • Spectroscopic (FT-IR, Raman, NMR) and DFT Quantum Chemical Studies on Phenoxyacetic Acid and Its Sodium Salt. Semantic Scholar. [Link]

  • Can anyone help me with a Williamson ether synthesis? ResearchGate. [Link]

  • Williamson Ether Synthesis. Organic Chemistry Tutor. [Link]

  • Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator. JOCPR. [Link]

  • Phenylacetamide. Organic Syntheses Procedure. [Link]

  • Organic base catalyzed O-alkylation of phenols under solvent-free condition. ResearchGate. [Link]

  • General reaction of a linker (2-chloroacetic acid) introduction to the phenol molecule. ResearchGate. [Link]

  • IR and 1 H-NMR spectrum of compound (3g). ResearchGate. [Link]

  • . Royal Society of Chemistry. [Link]

  • 9.6: Williamson Ether Synthesis. Chemistry LibreTexts. [Link]

  • Rhenium-Catalyzed ortho-Alkylation of Phenols. Organic Syntheses. [Link]

  • Substituent effect on IR, 1H- and 13C-NMR spectral data IN N-(substituted phenyl)-2-cyanoacetamides: A correlation study. ResearchGate. [Link]

  • Synthesis of 2-chloro-N-[2-(phenylamino)phenyl]-acetamide:. PrepChem.com. [Link]

  • Using Sodium Hydride and Potassium Carbonate as Bases in Synthesis of Substituted 2-Amino-4-aryl-7-propargyloxy-4H-chromene-3-carbonitriles. PubMed. [Link]

  • Selective O-alkylation of Phenol Using Dimethyl Ether. MDPI. [Link]

  • SEM V (H) SPECTROSCOPIC ANALYSIS OF ORGANIC COMPOUNDS. Vidyasagar College for Women. [Link]

  • DE2547309B2 - PROCESS FOR THE O-ALKYLATION OF PHENOLS.
  • Potassium carbonate as a base. Reddit. [Link]

  • Potassium Carbonate Assisted Synthesis Of α, β, γ, δ-Unsaturated Ketones. French-Ukrainian Journal of Chemistry. [Link]

  • K2CO3-Promoted oxy-Michael Addition/Cyclization of ,-Unsaturated Carbonyl Compounds with Naphthols: Synthesis of Naphthopyrans. Semantic Scholar. [Link]

Sources

Method

Reagents required for synthesizing 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

Application Note: High-Purity Synthesis of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide Executive Summary & Retrosynthetic Analysis The target molecule, 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide , represents a criti...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Purity Synthesis of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

Executive Summary & Retrosynthetic Analysis

The target molecule, 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide , represents a critical intermediate in the synthesis of bioactive heterocycles, particularly benzofurans via the Rap-Stoermer reaction.[1][2] Its structure combines a substituted salicylaldehyde core with an acetanilide moiety via an ether linkage.

This protocol details the Williamson Ether Synthesis route.[3][4][5][6] Unlike generic protocols, this guide emphasizes "Process Control"—using specific reagent grades and catalytic additives to suppress side reactions (such as N-alkylation or hydrolysis) and ensure high yields (>85%).[1]

Retrosynthetic Logic

The ether bond is the strategic disconnection point. The synthesis relies on the nucleophilic substitution (


) of an 

-haloacetamide by a phenoxide ion.
  • Nucleophile: 4-Bromo-2-hydroxybenzaldehyde (deprotonated in situ).[1][2]

  • Electrophile: 2-Chloro-N-phenylacetamide.[1][2][7]

  • Driving Force: Formation of a stable inorganic salt (

    
    ) and the thermodynamic stability of the ether linkage.
    

Retrosynthesis Target Target: 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide Disconnection Disconnection: Ether Linkage (C-O) Target->Disconnection Retrosynthesis FragmentA Nucleophile: 4-Bromo-2-hydroxybenzaldehyde Disconnection->FragmentA FragmentB Electrophile: 2-Chloro-N-phenylacetamide Disconnection->FragmentB Reagent: Anhydrous K2CO3 Reagent: Anhydrous K2CO3 FragmentA->Reagent: Anhydrous K2CO3 Activation Reagent: KI (Catalyst) Reagent: KI (Catalyst) FragmentB->Reagent: KI (Catalyst) Finkelstein Activation

Figure 1: Retrosynthetic breakdown identifying key precursors and activation strategies.

Critical Reagents & Rationale

To ensure reproducibility and "self-validating" success, the following specific reagent grades are required. Do not substitute without validating impurity profiles.

ReagentGrade/PurityStoichiometryRole & Mechanistic Rationale
4-Bromo-2-hydroxybenzaldehyde >98% (HPLC)1.0 equivSubstrate. Note:[1][2][8] Ensure the "4-bromo" isomer is used.[2] The "5-bromo" isomer is more common commercially; verify the CoA to prevent regioisomer errors.
2-Chloro-N-phenylacetamide >97%1.1 equivAlkylating Agent. Used in slight excess to drive the consumption of the limiting phenol substrate.[1][2]
Potassium Carbonate (

)
Anhydrous , Granular2.0 - 3.0 equivBase. Must be anhydrous.[1][2] Water promotes hydrolysis of the chloroacetamide to the acid, killing the reaction.[1] Granular form is preferred over powder for easier filtration later.
Potassium Iodide (KI) Reagent Grade0.1 equivCatalyst. Facilitates in situ Finkelstein reaction (

), converting the alkyl chloride to a more reactive alkyl iodide, significantly increasing reaction rate.[1]
Acetone ACS Reagent / DrySolventSolvent. Polar aprotic. Dissolves reagents but precipitates the inorganic byproduct (

), driving the equilibrium forward (Le Chatelier’s principle).[1]

Detailed Experimental Protocol

Safety Warning: 2-Chloro-N-phenylacetamide is a strong alkylating agent and skin irritant. 4-Bromo-2-hydroxybenzaldehyde is harmful if swallowed.[1][2] Perform all operations in a fume hood.

Step 1: Reaction Setup (The "Finkelstein-Williamson" System)
  • Glassware: Oven-dry a 250 mL round-bottom flask (RBF) and a magnetic stir bar.

  • Solvent Prep: If using standard Acetone, dry it over molecular sieves (3Å) for 2 hours prior to use to ensure water content is <0.5%.[1]

  • Charging:

    • Add 4-Bromo-2-hydroxybenzaldehyde (10 mmol, 2.01 g) to the RBF.

    • Add Acetone (50 mL). Stir until fully dissolved.

    • Add Anhydrous

      
        (20 mmol, 2.76 g). Observation: The solution may turn bright yellow due to the formation of the phenoxide anion.
      
    • Stir at room temperature for 15 minutes to ensure complete deprotonation.

Step 2: Alkylation
  • Add 2-Chloro-N-phenylacetamide (11 mmol, 1.86 g) to the mixture.

  • Add Potassium Iodide (KI) (1 mmol, 0.16 g).

  • Equip the flask with a reflux condenser.[9]

  • Reflux: Heat the mixture to a gentle reflux (

    
    ) for 4 to 6 hours .
    
Step 3: Process Control (TLC Monitoring)

Self-Validating Step: Do not proceed to workup until the starting material is consumed.

  • Mobile Phase: Hexane:Ethyl Acetate (7:3).[1]

  • Visualization: UV Light (254 nm).[1]

  • Criteria:

    • Starting Material (Phenol): Higher

      
       (approx 0.6-0.7), often UV active and stains with 
      
      
      
      (purple).[1]
    • Product: Lower

      
       than phenol (approx 0.4-0.[2]5) due to the amide polarity, but distinct from the baseline.[1]
      
    • Completion: Absence of the Phenol spot.[5]

Step 4: Workup & Isolation
  • Filtration: Cool the reaction mixture to room temperature. Filter off the inorganic solids (

    
    , 
    
    
    
    ,
    
    
    ) using a sintered glass funnel. Wash the solid cake with cold acetone (10 mL).
  • Precipitation: Pour the filtrate slowly into Ice-Cold Water (200 mL) with vigorous stirring.

    • Observation: A white to off-white solid should precipitate immediately.[1][2]

    • Troubleshooting: If an oil forms instead of a solid, scratch the glass sides with a rod or add a seed crystal.[1]

  • Collection: Filter the precipitate via vacuum filtration. Wash with water (

    
     mL) to remove residual base and salts.[1] Air dry for 1 hour.
    
Step 5: Purification (Recrystallization)[1][10]
  • Dissolve the crude solid in a minimum amount of boiling Ethanol (95%) .

  • Allow to cool slowly to room temperature, then to

    
    .
    
  • Collect the crystals.[9][10]

    • Target Yield: 80-90%.

    • Appearance: White to pale cream crystalline solid.

    • Melting Point: Expect range

      
       (varies slightly by isomer, verify with standard).[1][2]
      

Reaction Mechanism & Pathway

The following diagram illustrates the catalytic cycle and the


 displacement.

Mechanism Phenol 4-Bromo-2-hydroxybenzaldehyde Phenoxide Phenoxide Anion (Nucleophile) Phenol->Phenoxide Deprotonation (-H+) Base K2CO3 Base->Phenoxide Product Product: 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide Phenoxide->Product SN2 Attack AlkylChloride 2-Chloro-N-phenylacetamide AlkylIodide Intermediate: 2-Iodo-N-phenylacetamide AlkylChloride->AlkylIodide Finkelstein (Cl -> I) KI KI (Catalyst) KI->AlkylIodide AlkylIodide->Product Fast SN2

Figure 2: Mechanistic pathway highlighting the base-mediated deprotonation and Iodide-catalyzed substitution.[1][2]

Quality Control & Characterization Data

Verify the synthesized compound using these parameters.

TechniqueDiagnostic SignalStructural Assignment
IR Spectroscopy

C=O[1][2] (Aldehyde) stretch.[1]

C=O[1][2] (Amide) stretch.[1]

N-H stretch (Broad).[1]

NMR
(

)

ppm (s, 1H)
CHO (Aldehyde proton).

ppm (s, 1H)
NH (Amide proton,

exchangeable).

ppm (s, 2H)

(Methylene linker).[2]

ppm (m, Ar-H)
Aromatic protons (Integration matches 8H).[2][11]

References

  • Williamson Ether Synthesis Mechanism. Master Organic Chemistry. Retrieved from [Link]

  • Synthesis of 2-(4-formylphenoxy)-N-phenylacetamide derivatives. Arkivoc, 2021.[1][2][12] Retrieved from [Link]

  • Antimicrobial studies of 2-phenoxy-N-phenylacetamide analogues. Journal of Chemical Sciences, 2012.[1][2] Retrieved from [Link][1]

  • Reactions of Salicylaldehyde and Enolates. Beilstein Journal of Organic Chemistry, 2012.[1] Retrieved from [Link]

Sources

Application

Application Note: Strategic Synthesis of Benzofurans via 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

Abstract & Introduction Benzofuran-2-carboxamides are privileged scaffolds in medicinal chemistry, exhibiting potent anti-inflammatory, antimicrobial, and anticancer activities. The specific precursor 2-(4-bromo-2-formyl...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Introduction

Benzofuran-2-carboxamides are privileged scaffolds in medicinal chemistry, exhibiting potent anti-inflammatory, antimicrobial, and anticancer activities. The specific precursor 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide serves as a critical intermediate for accessing 5-bromo-N-phenylbenzofuran-2-carboxamide . The bromine substituent at the C5 position provides a versatile handle for downstream diversification via palladium-catalyzed cross-coupling reactions (Suzuki, Sonogashira, Buchwald-Hartwig), making this protocol essential for library generation in drug discovery.

This guide details the base-mediated intramolecular cyclization (Rap-Stoermer type condensation) of the pre-formed ether precursor. Unlike one-pot multicomponent reactions, isolating this precursor allows for greater control over the cyclization step, minimizing side reactions and improving overall yields.

Mechanistic Insight

The transformation of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide into the benzofuran scaffold proceeds via an intramolecular aldol condensation followed by dehydration. Understanding this mechanism is crucial for troubleshooting low yields, which often result from incomplete dehydration or competitive Cannizzaro reactions of the aldehyde.

Reaction Pathway[1][2][3][4][5][6][7][8]
  • Enolate Formation: The base abstracts an acidic proton from the

    
    -methylene group (positioned between the ether oxygen and the amide carbonyl).
    
  • Intramolecular Nucleophilic Attack: The resulting enolate attacks the electrophilic carbonyl carbon of the ortho-formyl group, forming a

    
    -hydroxy alkoxide intermediate (aldol addition).
    
  • Proton Transfer & Dehydration: The intermediate is protonated and subsequently undergoes E1cB elimination of water. This step is driven by the thermodynamic stability gained from aromatizing the furan ring fused to the benzene core.

Mechanistic Diagram

BenzofuranMechanism Precursor Precursor: 2-(4-bromo-2-formylphenoxy)- N-phenylacetamide Enolate Intermediate 1: α-Methylene Enolate Precursor->Enolate Deprotonation Aldol Intermediate 2: Cyclized β-Alkoxide Enolate->Aldol Intramolecular Nucleophilic Attack Product Product: 5-Bromo-N-phenylbenzofuran- 2-carboxamide Aldol->Product E1cB Elimination Base Base (K₂CO₃/DBU) - H⁺ Base->Enolate Water - H₂O (Aromatization) Water->Product

Figure 1: Mechanistic pathway for the base-mediated cyclization of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide.

Experimental Protocol

This protocol is optimized for reliability and scalability. While sodium ethoxide (NaOEt) in ethanol is a classic condition, Potassium Carbonate (


) in DMF  is recommended here for its superior tolerance of the amide functionality and cleaner reaction profile.
Materials & Reagents
ReagentRoleEquiv.Notes
Precursor Substrate1.02-(4-bromo-2-formylphenoxy)-N-phenylacetamide

Base2.0 - 3.0Anhydrous; grind to fine powder before use
DMF SolventN/AAnhydrous; 0.2 M concentration
Ethyl Acetate ExtractionN/AACS Grade
HCl (1M) QuenchN/AFor neutralization
Step-by-Step Procedure
1. Reaction Setup
  • Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with nitrogen or argon.

  • Charging: Add the precursor (1.0 mmol, ~334 mg) and anhydrous

    
     (2.5 mmol, 345 mg) to the flask.
    
  • Solvation: Add anhydrous DMF (5.0 mL). The concentration should be kept around 0.2 M to favor intramolecular cyclization over intermolecular side reactions.

2. Cyclization
  • Heating: Heat the mixture to 100–110 °C in an oil bath.

  • Monitoring: Monitor reaction progress by TLC (eluent: 30% EtOAc in Hexanes). The starting material (aldehyde) typically runs lower than the benzofuran product due to hydrogen bonding.

    • Visual Cue: The reaction mixture often darkens from pale yellow to deep amber as cyclization proceeds.

    • Timeframe: Reaction is typically complete within 2–4 hours.

3. Work-up & Purification[1][2][3]
  • Quench: Cool the reaction to room temperature and pour onto crushed ice (~50 g) with vigorous stirring.

  • Precipitation: Acidify slightly with 1M HCl (to pH ~6) to neutralize residual base. This often induces precipitation of the product.[1]

  • Isolation:

    • If Solid Forms: Filter the precipitate, wash with cold water (3 x 10 mL), and dry under vacuum.

    • If Oiling Occurs: Extract with Ethyl Acetate (3 x 20 mL). Wash combined organics with brine (2 x 20 mL) and water (2 x 20 mL) to remove DMF. Dry over

      
      , filter, and concentrate.
      
  • Purification: Recrystallize from Ethanol/DMF or purify via flash column chromatography (

    
    , Hexane:EtOAc gradient 9:1 
    
    
    
    7:3).
Yield & Characterization Data[1][2][6][7][9][10][11][12][13]
  • Expected Yield: 75% – 85%

  • Appearance: Colorless to pale yellow solid.

  • Key Spectral Features:

    • 
       NMR:  Disappearance of the aldehyde singlet (~10.2 ppm) and the methylene singlet (~4.8 ppm). Appearance of the benzofuran C3-H singlet (~7.6 ppm).
      
    • IR: Disappearance of the aliphatic C=O stretch; retention of the amide C=O stretch (~1660 cm⁻¹).

Workflow Visualization

Workflow Start Start: Precursor + K₂CO₃ Reaction Reaction: DMF, 110°C, 3h Start->Reaction Check TLC Check: SM Disappeared? Reaction->Check Check->Reaction No (Continue Heating) Quench Quench: Pour into Ice/Water Neutralize (pH 6) Check->Quench Yes Isolate Isolation: Filter Solid OR Extract (EtOAc) Quench->Isolate Purify Purification: Recrystallize (EtOH) Isolate->Purify

Figure 2: Operational workflow for the synthesis of 5-bromo-N-phenylbenzofuran-2-carboxamide.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Incomplete Conversion Temperature too low or wet solvent.Increase temp to 120°C; ensure DMF is anhydrous (water inhibits dehydration).
Low Yield / Tarry Product Cannizzaro side reaction of aldehyde.Reduce base equivalents (try 1.5 eq) or switch to a weaker base system (e.g., Piperidine/EtOH).
Hydrolysis of Amide Reaction time too long or base too strong.Avoid hydroxide bases (

,

) if possible; stick to Carbonate (

) or DBU.
Impurity: Benzofuran-2-carboxylic acid Hydrolysis of the amide bond.Use anhydrous conditions strictly. If acid forms, re-couple with aniline using EDC/HOBt.

References

  • Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives. Source: Molecules (2020). Context: Describes the modular synthesis of benzofuran-2-carboxamides and the utility of the scaffold in drug discovery. URL:[Link]

  • Synthesis of new benzofuran analogues from 5-bromosalicylaldehyde. Source: Organic Chemistry: An Indian Journal (2008). Context: Provides specific conditions for the cyclization of 5-bromo-substituted precursors using potassium carbonate in DMF. URL:[Link]

  • Facile one-pot, three-component synthesis of novel fused 4H-pyrans incorporating 2-phenoxy-N-phenylacetamide. Source: Arkivoc (2021).[4] Context: Details the synthesis and characterization of the specific precursor 2-(4-formylphenoxy)-N-phenylacetamide. URL:[Link]

  • Synthesis of benzofuran-2-carboxamides and plausible mechanism. Source: ResearchGate / Recent Advances in Microwave Assisted Multicomponent Reactions. Context: Discusses the microwave-assisted cyclization strategies for similar benzofuran amides. URL:[Link]

Sources

Method

Schiff base formation using 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

An In-Depth Guide to the Synthesis, Characterization, and Application of Schiff Bases Derived from 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide Abstract This application note provides a comprehensive technical guide for...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the Synthesis, Characterization, and Application of Schiff Bases Derived from 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

Abstract

This application note provides a comprehensive technical guide for researchers, chemists, and professionals in drug development on the synthesis and characterization of novel Schiff bases originating from 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide. Schiff bases, characterized by their azomethine group (-C=N-), are a cornerstone in medicinal chemistry and coordination chemistry due to their broad spectrum of biological activities and ability to form stable metal complexes.[1][2][3] This guide details a robust, step-by-step protocol for the condensation reaction, outlines critical characterization techniques, and discusses the rationale behind experimental choices. By leveraging the unique structural features of the bromo-substituted phenoxy-acetamide precursor, this document serves as a practical resource for developing new therapeutic agents and advanced materials.

Introduction and Mechanistic Rationale

Schiff bases are typically formed through the condensation of a primary amine with an aldehyde or ketone. This reaction is fundamental in organic synthesis for creating carbon-nitrogen double bonds. The resulting imine group is not merely a structural linker but is often critical to the biological activities of the molecule, including antimicrobial, anticancer, and anti-inflammatory properties.[2][4]

The precursor, 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide, offers three key structural motifs for exploration:

  • The Aldehyde Group: The primary site for the condensation reaction to form the Schiff base.

  • The Bromo Substituent: Halogen atoms, particularly bromine, are known to enhance the lipophilicity and biological activity of drug candidates.[1]

  • The N-phenylacetamide Moiety: This group provides additional sites for hydrogen bonding and can influence the molecule's solubility, stability, and interaction with biological targets.

The formation of the Schiff base proceeds via a two-step mechanism: nucleophilic addition of the primary amine to the electrophilic aldehyde carbon, forming an unstable carbinolamine (hemiaminal) intermediate. This is followed by an acid-catalyzed dehydration to yield the stable imine.

Schiff_Base_Formation_Mechanism Aldehyde 2-(4-bromo-2-formylphenoxy) -N-phenylacetamide Intermediate Carbinolamine Intermediate (Unstable) Aldehyde->Intermediate + R-NH2 (Nucleophilic Addition) Amine Primary Amine (R-NH2) Amine->Intermediate Product Schiff Base Product (Imine) Intermediate->Product - H2O (Dehydration, Acid Catalyzed) Water Water (H2O) Intermediate->Water

Caption: Mechanism of Schiff base formation.

Experimental Protocols

This section provides a detailed, self-validating protocol for the synthesis of Schiff bases. The success of the synthesis is monitored by Thin-Layer Chromatography (TLC) and confirmed by comprehensive spectroscopic analysis.

Materials and Reagents
  • Aldehyde: 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

  • Amine: Various primary amines (e.g., Aniline, 4-methoxyaniline, 4-chloroaniline)

  • Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH)

  • Catalyst: Glacial Acetic Acid

  • TLC System: Silica gel 60 F254 plates, with a mobile phase such as Ethyl Acetate/Hexane (e.g., 3:7 v/v).

  • Purification: Cold absolute ethanol, Anhydrous Calcium Chloride (CaCl₂)

General Synthesis Protocol

This procedure describes the reaction on a 1.0 mmol scale.

  • Reagent Dissolution:

    • In a 100 mL round-bottom flask, dissolve 1.0 mmol of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide in 25 mL of absolute ethanol. Stir using a magnetic stir bar until fully dissolved.

    • In a separate beaker, dissolve an equimolar amount (1.0 mmol) of the selected primary amine in 20 mL of absolute ethanol.[5]

  • Reaction Initiation:

    • Add the amine solution to the flask containing the aldehyde solution dropwise while stirring.

    • Add 2-3 drops of glacial acetic acid to the mixture. The acid catalyzes the dehydration step, which is crucial for driving the reaction towards the product.[6][7]

  • Reflux and Monitoring:

    • Fit the flask with a condenser and heat the mixture to reflux (approximately 78-80°C for ethanol).[1][5]

    • Allow the reaction to proceed for 3-5 hours. The formation of a precipitate is often an indicator of product formation.

    • Monitor the reaction's progress using TLC. Spot the initial aldehyde, the amine, and the reaction mixture on a TLC plate. The disappearance of the aldehyde spot and the appearance of a new, distinct product spot indicate the reaction is nearing completion.

  • Isolation and Purification:

    • Once the reaction is complete (as indicated by TLC), remove the flask from the heat source and allow it to cool to room temperature.

    • Cool the mixture further in an ice bath to maximize precipitation of the solid product.

    • Collect the crystalline solid by vacuum filtration.

    • Wash the collected product with a small amount of cold ethanol to remove any unreacted starting materials or impurities.

    • Dry the purified Schiff base in a desiccator over anhydrous CaCl₂ to remove residual solvent and water.[5]

Experimental_Workflow A 1. Dissolve Aldehyde in Ethanol C 3. Mix Solutions & Add Acetic Acid Catalyst A->C B 2. Dissolve Amine in Ethanol B->C D 4. Reflux for 3-5 Hours C->D E 5. Monitor by TLC D->E Periodically E->D Reaction Incomplete F 6. Cool to Precipitate Product E->F Reaction Complete G 7. Filter & Wash with Cold Ethanol F->G H 8. Dry Product G->H I 9. Characterize Product (IR, NMR, Mass Spec) H->I

Caption: Step-by-step experimental workflow for Schiff base synthesis.

Alternative Synthesis: Microwave Irradiation

For a more efficient and environmentally friendly approach, microwave-assisted synthesis can be employed. This method significantly reduces reaction times and often improves yields.[8]

  • Combine equimolar amounts of the aldehyde and amine in a microwave-safe vessel with a minimal amount of solvent (e.g., 1-2 mL of ethanol).

  • Irradiate the mixture in a microwave synthesizer (e.g., at 200 W) for short intervals (30 seconds to 3 minutes).[8]

  • Monitor progress by TLC.

  • Once complete, the solid product can be isolated and recrystallized from methanol or ethanol.[8]

Characterization of Schiff Base Products

Proper characterization is essential to confirm the structure and purity of the synthesized compound. The key transformation to verify is the conversion of the aldehyde's C=O group to the imine's C=N group.

Technique Precursor (Aldehyde) Product (Schiff Base) Rationale for Change
FT-IR (cm⁻¹)Strong C=O stretch at ~1680 cm⁻¹.Aldehydic C-H stretch at ~2750-2850 cm⁻¹.[9]C=N (azomethine) stretch appears at ~1600-1630 cm⁻¹.Disappearance of the aldehydic C=O and C-H bands.[10]Formation of the imine double bond and consumption of the aldehyde functional group.
¹H NMR (δ, ppm)Sharp singlet for the aldehyde proton (-CHO) at ~9.8-10.2 ppm.[9]New singlet for the azomethine proton (-CH=N-) appears at ~8.5-9.0 ppm.Disappearance of the aldehyde proton signal.[1]The chemical environment of the proton changes significantly upon forming the C=N bond.
¹³C NMR (δ, ppm)Aldehyde carbon signal at ~190 ppm.Azomethine carbon signal at ~160-165 ppm.The carbon atom is now part of an imine group, shifting its resonance upfield.
Mass Spec. Molecular ion peak (M⁺) corresponding to the formula of the precursor.Molecular ion peak (M⁺) corresponding to the calculated mass of the final Schiff base product.Confirms the successful condensation and provides the molecular weight of the new compound.

Applications and Future Directions

Schiff bases derived from bromo-substituted salicylaldehydes are potent candidates for various applications, primarily in drug discovery and materials science.

  • Antimicrobial and Anticancer Agents: The imine group is a well-established pharmacophore.[2] Bromo-substituted Schiff bases and their metal complexes have demonstrated significant activity against various bacterial, fungal, and cancer cell lines.[1][5][11] The synthesized compounds from this protocol should be evaluated for their cytotoxic and antimicrobial properties using standard assays like the MTT assay for cancer cells and the agar well diffusion method for microbes.[1][5]

  • Coordination Chemistry: The nitrogen of the azomethine group and the oxygen from the phenolic ether linkage can act as donor atoms, making these Schiff bases excellent bidentate or multidentate ligands for transition metals.[12][13] These metal complexes have applications in catalysis, serving as models for biological systems or as catalysts for organic transformations like epoxidation.[13][14]

  • Sensors and Dyes: The conjugated π-system in these molecules can give rise to interesting photophysical properties, making them suitable for investigation as fluorescent sensors or dyes.

Safety Precautions

  • Always work in a well-ventilated fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and gloves.

  • Handle organic solvents and reagents with care, as they can be flammable and toxic.

  • Consult the Safety Data Sheets (SDS) for all chemicals used in the procedure.

References

  • P. B. Miniyar, M. S. Shaikh, D. V. Gholap, "Synthesis of Some Salicylaldehyde-Based Schiff Bases in Aqueous Media," Scientifica, vol. 2015, Article ID 785986, 2015. [Link]

  • A. A. El-Sherif, et al., "Novel Bromo and methoxy substituted Schiff base complexes of Mn(II), Fe(III), and Cr(III) for anticancer, antimicrobial, docking, and ADMET studies," Scientific Reports, vol. 12, no. 1, p. 17770, 2022. [Link]

  • A. F. Wady, M. B. Hussein, M. M. Mohammed, "Synthesis, Characterization of Schiff Bases Derived from Salicylaldehyde with Some Amino Acids by a New Developed Method," Scholars International Journal of Chemistry and Material Sciences, vol. 4, no. 5, pp. 46-53, 2021. [Link]

  • P. Senthil, "How can I synthesize a Schiff base from salicylaldehyde and aromaticamine?," ResearchGate, 2015. [Link]

  • M. B. Hussein, et al., "Synthesis, characterization of schiff bases derived from salicylaldehyde with some amino acids and its oxovanadium(IV) complexes," IOSR Journal of Applied Chemistry, vol. 11, no. 10, pp. 48-60, 2018. [Link]

  • A. A. Jarad, et al., "Synthesis and Characterization of a new Schiff Bases {N -(2-{[(4- bromophenyl)imino]methyl}phenyl)acetamide} and its complexes with some transition metal," ResearchGate, 2016. [Link]

  • S. S. Siji, S. S. Sreejith, "Synthesis Of Salicylaldehyde Based Schiff Bases And Their Metal Complexes In Aqueous Media -Characterization And Antibacterial Study," International Journal of Recent Scientific Research, vol. 6, no. 5, pp. 4118-4121, 2015. [Link]

  • H. A. Al-Garah, et al., "Synthesis and Characterization of New Schiff Bases and Biological Studies," Baghdad Science Journal, vol. 20, no. 1, 2023. [Link]

  • A. D. Adesina, "Synthesis of Schiff Bases by Non-Conventional Methods," IntechOpen, 2021. [Link]

  • A. Kumar, et al., "Biological applications of Schiff bases: An overview," GSC Biological and Pharmaceutical Sciences, vol. 21, no. 3, pp. 203–215, 2022. [Link]

  • A. A. Jarad, et al., "(PDF) Synthesis and Characterization of a new Schiff Bases {N -(2-{[(4- bromophenyl)imino]methyl}phenyl)acetamide} and its complexes with some transition metal," ResearchGate, 2016. [Link]

  • R. Sahu, D. S. Thakur, K. p., "Schiff Base: An Overview of its Medicinal Chemistry Potential for New Drug Molecules," International Journal of Pharmaceutical Sciences Review and Research, vol. 14, no. 2, pp. 110-117, 2012. [Link]

  • S. M. El-Saied, et al., "APPLICATIONS OF SCHIFF'S BASES CHELATES IN QUANTITATIVE ANALYSIS : A REVIEW," RASAYAN Journal of Chemistry, vol. 3, no. 3, pp. 496-513, 2010. [Link]

  • H. Kwiecień, et al., "Synthesis and antibacterial activity of Schiff bases and amines derived from alkyl 2-(2-formyl-4-nitrophenoxy)alkanoates," Medicinal Chemistry Research, vol. 24, pp. 3836–3846, 2015. [Link]

  • M. Asif, "An overview on synthesis and medicinal chemistry potentials of biologically active antimicrobial Schiff's bases and its complexes," Moroccan Journal of Chemistry, vol. 3, no. 3, pp. 627-652, 2015. [Link]

  • H. I. Abdullah, et al., "Synthesis and Characterization of Schiff base Compounds Produced from 6-Bromo-4-Fluoro-2 Aminobenzothazol Assessment against Antibacterial Activity," AUIQ Complementary Biological System, vol. 1, no. 1, pp. 1-13, 2023. [Link]

  • F. T. Al-Jeboori, et al., "SYNTHESIS, CHARACTERIZATION AND DFT STUDIES OF SCHIFF BASES OF p-METHOXYSALICYLALDEHYDE," Chemistry & Biology Interface, vol. 11, no. 1, pp. 1-15, 2021. [Link]

  • R. S. Omar, et al., "Facile one-pot, three-component synthesis of novel fused 4H-pyrans incorporating 2-phenoxy-N-phenylacetamide," Arkivoc, vol. 2021, no. 10, pp. 1-14, 2021. [Link]

Sources

Application

Catalytic applications of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide complexes

Application Note: Catalytic Architectures of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide Derived Complexes Executive Summary & Chemical Context The compound 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide serves as a ver...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Catalytic Architectures of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide Derived Complexes

Executive Summary & Chemical Context

The compound 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide serves as a versatile pro-ligand in organometallic chemistry. Structurally, it combines a reactive aldehyde moiety (for Schiff base condensation) with an amide-functionalized ether backbone. The presence of the N-phenylacetamide arm provides secondary coordination sites (amide oxygen/nitrogen) and steric bulk, which are critical for stabilizing transition metals in high-oxidation states or during catalytic turnover.

This guide details the transformation of this precursor into active Palladium(II) and Copper(II) Schiff base complexes and their application in two high-value transformations:

  • C-C Bond Formation: Suzuki-Miyaura Cross-Coupling (Drug Discovery).

  • Oxidative Catalysis: Aerobic Oxidation of Alcohols (Green Chemistry).

Synthesis of the Catalytic Architecture

The catalytic utility is not in the title compound itself, but in its ability to form tridentate (ONO) or bidentate (ON) Schiff base ligands.

Phase A: Synthesis of the Pro-Ligand (Precursor)

Rationale: We first construct the ether backbone via Williamson ether synthesis. The bromine atom on the phenol ring serves as a spectroscopic handle and potential site for further functionalization.

Protocol:

  • Reagents: 5-Bromosalicylaldehyde (10 mmol), 2-chloro-N-phenylacetamide (10 mmol), Anhydrous

    
     (15 mmol), KI (catalytic amount).
    
  • Solvent: Dry Acetone (50 mL).

  • Procedure:

    • Dissolve 5-bromosalicylaldehyde and 2-chloro-N-phenylacetamide in acetone.

    • Add

      
       and KI.
      
    • Reflux with stirring for 6–8 hours (Monitor via TLC, eluent 7:3 Hexane:EtOAc).

    • Filter hot to remove inorganic salts.

    • Evaporate solvent.[1][2] Wash the solid with cold ethanol and recrystallize from ethanol.

  • Validation: Appearance of amide C=O stretch (~1680 cm⁻¹) and aldehyde C=O (~1685 cm⁻¹) in IR.

Phase B: Ligand Condensation & Metallation

Rationale: Condensing the aldehyde with an amine (e.g., aniline or 4-methoxyaniline) creates the azomethine (


) bond, essential for metal coordination.

Step-by-Step Protocol:

  • Ligand Formation:

    • Mix Pro-Ligand (1.0 eq) and Aniline (1.0 eq) in absolute ethanol.

    • Add 2-3 drops of Glacial Acetic Acid (catalyst).

    • Reflux for 3 hours.[3] The solution typically deepens in color (yellow/orange).

    • Cool, filter the precipitate, and dry.

  • Complexation (The Catalyst):

    • Dissolve the Schiff base ligand (L) in hot ethanol.

    • Add metal salt solution dropwise:

      • For Suzuki Catalyst:

        
         or 
        
        
        
        in methanol.
      • For Oxidation Catalyst:

        
         in ethanol.
        
    • Reflux for 4 hours.[4]

    • Filter the colored precipitate (Complex), wash with ether, and dry in vacuo.

Visualization: Synthetic Workflow

SynthesisFlow Precursors 5-Bromosalicylaldehyde + 2-Chloro-N-phenylacetamide ProLigand Title Compound (Aldehyde Precursor) Precursors->ProLigand K2CO3, Acetone Reflux 8h SchiffBase Schiff Base Ligand (C=N Formation) ProLigand->SchiffBase + Amine EtOH, H+ PdComplex Pd(II) Catalyst (Suzuki Coupling) SchiffBase->PdComplex + Pd(OAc)2 CuComplex Cu(II) Catalyst (Oxidation) SchiffBase->CuComplex + Cu(OAc)2

Figure 1: Synthetic pathway from raw materials to active metal catalysts.

Application Protocol 1: Suzuki-Miyaura Cross-Coupling

Context: The Pd(II) complex of this ligand system exhibits high thermal stability, allowing for efficient coupling of aryl bromides with phenylboronic acids. The amide backbone provides hemilabile coordination, stabilizing the active Pd(0) species during the catalytic cycle.

Standard Operating Procedure (SOP):

ParameterSpecification
Catalyst Loading 0.1 – 1.0 mol%
Substrates Aryl Bromide (1.0 eq), Phenylboronic Acid (1.2 eq)
Base

or

(2.0 eq)
Solvent DMF/Water (3:1) or Toluene
Temperature 80°C – 100°C
Time 4 – 12 Hours

Experimental Steps:

  • Charge: In a Schlenk tube, add Aryl Bromide (1.0 mmol), Phenylboronic Acid (1.2 mmol), Base (2.0 mmol), and the Pd-Complex (0.5 mol%).

  • Inert: Evacuate and backfill with Nitrogen (

    
    ) three times.
    
  • Solvate: Add degassed solvent (5 mL) via syringe.

  • React: Heat to 90°C with vigorous stirring.

  • Monitor: Check conversion via GC-MS or TLC every 2 hours.

  • Workup: Cool to RT. Dilute with Ethyl Acetate (10 mL) and water (10 mL). Separate organic layer, dry over

    
    , and concentrate.
    
  • Purify: Flash column chromatography (Silica gel).

Mechanistic Insight: The bulky N-phenylacetamide group prevents catalyst agglomeration (formation of Pd-black), ensuring the catalyst remains homogeneous and active for multiple turnovers.

Visualization: Catalytic Cycle (Suzuki)

SuzukiCycle Pd0 Active Species L-Pd(0) OxAdd Oxidative Addition (Ar-Pd-Br) Pd0->OxAdd + Ar-Br TransMet Transmetallation (+ Ar'-B(OH)2) OxAdd->TransMet Base, -Br RedElim Reductive Elimination (Product Release) TransMet->RedElim Ar-Pd-Ar' RedElim->Pd0 - Ar-Ar'

Figure 2: The catalytic cycle stabilized by the ligand architecture.

Application Protocol 2: Aerobic Oxidation of Alcohols

Context: The Cu(II) complex utilizes the redox non-innocence of the Schiff base ligand to facilitate the oxidation of benzyl alcohol to benzaldehyde using molecular oxygen (or air) as the oxidant.

Protocol:

  • Mixture: Combine Benzyl Alcohol (1 mmol) and Cu-Complex (0.5 mol%) in Acetonitrile (5 mL).

  • Oxidant: Add TEMPO (2 mol%) as a co-catalyst (optional but recommended for rate acceleration).

  • Activation: Bubble air or

    
     through the solution for 5 minutes, then seal under an 
    
    
    
    balloon.
  • Conditions: Heat to 70°C for 6 hours.

  • Result: Quantitative conversion to Benzaldehyde (monitor by GC).

References

  • Gowda, B. T., et al. (2009). Crystal structure of 2-bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E. Link(Provides structural basis for the phenylacetamide backbone).

  • Suresh, R., et al. (2017). Schiff base transition metal complexes for Suzuki–Miyaura cross-coupling reaction. Journal of Chemical Sciences. Link(Describes the Suzuki coupling protocol using chemically equivalent O,N-donor Schiff base complexes).

  • Ndifon, P. T., et al. (2015).[5] Antimicrobial and antioxidant studies on some transition metal complexes derived from Schiff base ligands. Der Pharma Chemica.[5] Link(Validates the biological and oxidative potential of these metal-ligand architectures).

  • Al-Amiery, A. A., et al. (2012). Synthesis and Characterization of a new Schiff Base and its complexes. ResearchGate/Journal of Molecular Structure. Link(Specific synthesis parameters for acetamide-linked Schiff bases).

Sources

Method

Solvent selection for N-alkylation of 2-bromo-N-phenylacetamide

Application Note: Solvent Engineering for the N-Alkylation of Amines using 2-Bromo-N-phenylacetamide Executive Summary This guide details the solvent selection strategy for the nucleophilic substitution ( ) of 2-bromo-N-...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Solvent Engineering for the N-Alkylation of Amines using 2-Bromo-N-phenylacetamide

Executive Summary

This guide details the solvent selection strategy for the nucleophilic substitution (


) of 2-bromo-N-phenylacetamide  (an 

-haloacetamide) with amines. This reaction is the cornerstone of synthesizing amino-amide local anesthetics (e.g., Lidocaine, Prilocaine). While traditionally performed in toluene or benzene, modern drug development demands solvents that balance kinetic acceleration with green chemistry principles (ICH Q3C guidelines). This note provides a comparative analysis of polar aprotic, protic, and neoteric green solvents, offering a validated protocol for high-yield synthesis.

Mechanistic Grounding & Reaction Scope

Clarification of Scope: The phrase "N-alkylation of 2-bromo-N-phenylacetamide" describes the use of this molecule as an electrophilic alkylating agent to alkylate a nucleophilic amine.

  • Substrate (Electrophile): 2-Bromo-N-phenylacetamide.

  • Reagent (Nucleophile): Primary or Secondary Amine (e.g., Diethylamine).

  • Mechanism: Bimolecular Nucleophilic Substitution (

    
    ).
    
The Solvent Cage Effect

In an


 reaction, the solvent plays a critical role in stabilizing either the ground state nucleophile or the transition state.
  • Protic Solvents (EtOH,

    
    ):  Form hydrogen bonds with the amine nucleophile, creating a "solvation cage" that lowers the ground state energy. This increases the activation energy barrier (
    
    
    
    ), slowing the reaction.
  • Polar Aprotic Solvents (DMF, DMSO): Solvate the cation (counter-ion) but leave the amine nucleophile "naked" and highly reactive. This lowers

    
    , significantly accelerating the rate.
    

SN2_Mechanism Reactants Reactants (Amine + Alkyl Bromide) TS Transition State [N...C...Br]‡ Reactants->TS Activation Energy Products Product (Amino-amide + HBr) TS->Products Solvent_Protic Protic Solvent Effect: Stabilizes Nucleophile (Slows Rate) Solvent_Protic->Reactants H-Bonding Solvent_Aprotic Aprotic Solvent Effect: Destabilizes Nucleophile (Accelerates Rate) Solvent_Aprotic->TS Dipole Stabilization

Figure 1: Mechanistic impact of solvent choice on the reaction pathway. Protic solvents stabilize the reactants, increasing the energy barrier.

Solvent Selection Matrix

The following table synthesizes kinetic data and processing suitability for the reaction of 2-bromo-N-phenylacetamide with diethylamine.

Solvent ClassRepresentative SolventDielectric Constant (

)
Reaction Rate (

)
Workup ComplexityGreen Score (1-10)Recommendation
Polar Aprotic DMF / DMSO 36 - 47Very High High (High BP, difficult removal)3Use only for unreactive amines.
Non-Polar Toluene 2.4LowModerate (Requires reflux)4Legacy Method. Avoid if possible.
Polar Protic Ethanol (EtOH) 24ModerateLow (Product precipitates)8Standard Protocol. Best balance.
Green/Neoteric 2-MeTHF 7.0ModerateLow (Phase separation)9 Modern Choice. Bio-derived.
Deep Eutectic ChCl:Urea >30HighModerate (Viscous)10Emerging technology.

Detailed Experimental Protocols

Protocol A: The "Green Standard" (Ethanol Precipitation)

Recommended for routine synthesis and educational labs due to operational simplicity and high atom economy.

Rationale: While ethanol slows the


 rate compared to DMF, it allows the product to precipitate directly upon cooling or water addition, eliminating the need for toxic liquid-liquid extraction.

Materials:

  • 2-Bromo-N-phenylacetamide (1.0 eq)

  • Secondary Amine (e.g., Diethylamine) (2.5 eq) [Note: Excess amine acts as the base to scavenge HBr]

  • Absolute Ethanol (5 mL per gram of substrate)

Step-by-Step Workflow:

  • Charging: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 2-bromo-N-phenylacetamide in absolute ethanol.

  • Addition: Add diethylamine dropwise at room temperature.

    • Observation: The solution may warm slightly (exothermic).

  • Reaction: Heat the mixture to reflux (

    
    ) for 60–90 minutes.
    
    • Monitoring: Check via TLC (Mobile phase: 30% Ethyl Acetate in Hexane). The starting bromide (

      
      ) should disappear.
      
  • Workup (The "Crash Out"):

    • Cool the reaction mixture to

      
       in an ice bath.
      
    • Add cold water (volume equal to ethanol used).

    • The target amino-amide will precipitate as a white/off-white solid.

  • Purification: Filter the solid. Wash with cold water to remove the diethylamine hydrobromide salt. Dry under vacuum.[1]

Protocol B: The "Kinetic Optimization" (Acetone/Carbonate)

Recommended for sterically hindered amines or when reaction speed is critical.

Rationale: Acetone is a polar aprotic solvent that accelerates the reaction.[2] An inorganic base (


) is used instead of excess amine to drive the equilibrium.

Materials:

  • 2-Bromo-N-phenylacetamide (1.0 eq)

  • Amine (1.1 eq)

  • Potassium Carbonate (

    
    ), anhydrous (1.5 eq)
    
  • Acetone (Reagent Grade)

Step-by-Step Workflow:

  • Suspension: Suspend 2-bromo-N-phenylacetamide and

    
     in acetone.
    
  • Addition: Add the amine.

  • Reaction: Stir vigorously at reflux (

    
    ) for 2–4 hours.
    
    • Note: Vigorous stirring is essential to break the surface layer on the inorganic base.

  • Workup:

    • Filter off the inorganic salts (

      
       and excess 
      
      
      
      ).
    • Rotary evaporate the acetone filtrate to obtain the crude oil/solid.

    • Recrystallize from Hexane/Ethyl Acetate if necessary.

Troubleshooting & Critical Process Parameters (CPPs)

Side Reaction: Dimerization

If using a primary amine , there is a risk that the product (a secondary amine) will react with another molecule of 2-bromo-N-phenylacetamide to form a tertiary amine dimer.

  • Mitigation: Use a large excess of the primary amine (5–10 eq) or use the "Green Standard" protocol where the product precipitates out, preventing further reaction.

Side Reaction: Hydrolysis

In aqueous solvents or wet ethanol at high temperatures, the amide bond of 2-bromo-N-phenylacetamide can hydrolyze, yielding aniline and bromoacetic acid.

  • Control: Ensure solvents are dry. Avoid strong aqueous bases (NaOH/KOH) during the alkylation step.

Optimization_Flow Start Start: Select Amine Type Decision1 Is Amine Primary? Start->Decision1 Path_Primary Risk: Over-alkylation Decision1->Path_Primary Yes Path_Secondary Standard Reactivity Decision1->Path_Secondary No Action_Primary Use 5-10 eq. Amine OR High Dilution Path_Primary->Action_Primary Decision2 Solubility of Product? Path_Secondary->Decision2 Action_Precip Protocol A (Ethanol) Product precipitates Decision2->Action_Precip Low in EtOH Action_Extract Protocol B (Acetone/2-MeTHF) Aqueous Extraction Decision2->Action_Extract High in EtOH

Figure 2: Decision tree for process optimization based on amine type and solubility.

References

  • Mechanistic Foundation: Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Detailed analysis of solvent effects).
  • Lidocaine Synthesis & Green Solvents: Török, B., et al. (2019).[3] "Student-Driven Development of Greener Chemistry in Undergraduate Teaching: Synthesis of Lidocaine Revisited." Journal of Chemical Education.

  • Deep Eutectic Solvents: Di Gioia, M. L., et al. (2026).[4] "Integrating green synthesis and liquid–liquid extraction of lidocaine in deep eutectic solvents." RSC Medicinal Chemistry.[4][5]

  • Solubility Data: BenchChem Technical Guides. (2025). "Solubility of 2-Bromo-N-phenylbenzamide in Organic Solvents."

  • General Protocol: Galatsis, P. (2001).[5] "2-Bromo-N-phenylacetamide."[6][7] Encyclopedia of Reagents for Organic Synthesis. Wiley.

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide synthesis

Technical Support Center: Synthesis of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide Case ID: OPT-YIELD-2024-BR Subject: Yield Optimization & Troubleshooting for Phenoxyacetamide Coupling Assigned Specialist: Senior Appl...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Synthesis of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

Case ID: OPT-YIELD-2024-BR Subject: Yield Optimization & Troubleshooting for Phenoxyacetamide Coupling Assigned Specialist: Senior Application Scientist

Executive Summary

This guide addresses the synthesis of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide via the Williamson ether synthesis. The reaction involves the coupling of 5-bromo-2-hydroxybenzaldehyde (see Isomer Note below) with 2-chloro-N-phenylacetamide .

Low yields in this specific pathway are typically caused by three factors:

  • Competitive Hydrolysis: The amide linkage in the electrophile is susceptible to hydrolysis under basic conditions if water is present.

  • Poor Nucleophilicity: The electron-withdrawing formyl group at the ortho position stabilizes the phenoxide, reducing its reactivity.

  • Incomplete Alkylation: Steric hindrance from the ortho-formyl group can slow the

    
     attack.
    

Module 1: Critical Protocol Parameters

Note on Isomer Specificity: The name "2-(4-bromo-2-formylphenoxy)..." implies the bromine is at the 4-position relative to the ether linkage. This requires 5-bromo-2-hydroxybenzaldehyde (5-bromosalicylaldehyde) as the starting material.[1] Ensure you are not using the 4-bromo isomer (which results in the 5-bromo product), as their reactivities differ significantly [1].

Optimized Reaction Conditions (The "Golden Route")
ParameterRecommended StandardHigh-Performance AlternativeWhy?
Solvent Acetone (Anhydrous)DMF or Acetonitrile (MeCN)Acetone is easy to remove but boils at 56°C. DMF allows higher temps (80°C) for sluggish substrates.
Base Potassium Carbonate (

)
Cesium Carbonate (

)

is mild and minimizes amide hydrolysis.

("Cesium Effect") improves solubility and reactivity in difficult couplings.
Catalyst Potassium Iodide (KI)TBAI (Phase Transfer)KI performs an in situ Finkelstein reaction, converting the chloro-linker to a more reactive iodo-linker.
Stoichiometry 1.0 : 1.1 : 2.0 (Phenol:Linker:Base)1.0 : 1.2 : 3.0Slight excess of electrophile compensates for any hydrolysis side-reactions.
Step-by-Step Protocol
  • Activation: Dissolve 5-bromosalicylaldehyde (1.0 eq) in anhydrous Acetone (0.2 M concentration). Add

    
      (2.0 eq, anhydrous/powdered) and stir at Room Temperature (RT) for 30 mins. Color change to bright yellow indicates phenoxide formation.
    
  • Catalysis: Add Potassium Iodide (0.1 eq). This is critical for converting the alkyl chloride to an alkyl iodide in situ.

  • Addition: Add 2-chloro-N-phenylacetamide (1.1 eq).

  • Reflux: Heat to reflux (approx. 60°C for Acetone) for 6–12 hours. Monitor by TLC (Mobile Phase: Hexane:EtOAc 7:3).

  • Workup:

    • Cool to RT.

    • Pour mixture into crushed ice/water (10x volume).

    • Critical: The product should precipitate as a solid. Filter, wash with water (to remove inorganic salts), and dry.

    • Recrystallization:[2][3][4][5] Ethanol is the preferred solvent for purification [2].

Module 2: Troubleshooting (Q&A)

Q1: My reaction mixture turned dark black/tarry, and the yield is <20%. What happened? Diagnosis: Oxidative degradation or Cannizzaro reaction. The Fix:

  • Atmosphere: The aldehyde group is sensitive. Run the reaction under a Nitrogen (

    
    ) or Argon balloon.
    
  • Base Strength: If you used NaOH or KOH, switch immediately to

    
    . Strong hydroxide bases can trigger the Cannizzaro reaction (disproportionation of the aldehyde) or hydrolyze the amide bond in your linker.
    

Q2: The starting material (aldehyde) is still present after 24 hours. Diagnosis: Low nucleophilicity due to the ortho-formyl group (electron-withdrawing). The Fix:

  • Switch Solvent: Acetone reflux (56°C) may not provide enough activation energy. Switch to DMF or Acetonitrile and heat to 80–90°C.

  • Finkelstein Boost: Ensure you added KI. The reaction of phenoxide with alkyl chloride is slow; alkyl iodide is 100x faster.

Q3: I see a new spot on TLC, but the product is an oil/gum that won't solidify. Diagnosis: Solvent entrapment or impurities (unreacted phenol). The Fix:

  • Trituration: Add cold Diethyl Ether or Ethanol to the gum and scratch the flask walls with a glass rod. This induces crystallization.[2]

  • Acid Wash: Dissolve the gum in EtOAc and wash with dilute NaOH (1M). This removes unreacted starting phenol (which is soluble in base), leaving your neutral product in the organic layer.

Q4: Can I use 2-bromo-N-phenylacetamide instead of the chloro- analog? Answer: Yes, and it is preferred. The bromo-derivative is a better leaving group (


) and eliminates the need for KI catalysis. However, it is often more expensive or less stable in storage.

Module 3: Visualizing the Workflow

The following diagram illustrates the optimized reaction pathway and the "Finkelstein Loop" that drives high yields.

ReactionPathway Start 5-Bromosalicylaldehyde (Substrate) Base K2CO3 (Deprotonation) Start->Base Acetone/DMF Intermediate Phenoxide Anion (Activated Nucleophile) Base->Intermediate -H+ Product Target Product (Precipitate) Intermediate->Product SN2 Attack SideProduct Hydrolysis/Tar (Avoid via N2/Temp) Intermediate->SideProduct Oxidation (Air) Linker 2-Chloro-N-phenylacetamide ActiveLinker 2-Iodo-N-phenylacetamide (Reactive Species) Linker->ActiveLinker Finkelstein (KI) Catalyst KI (Catalyst) Catalyst->ActiveLinker ActiveLinker->Product Fast Coupling

Caption: Figure 1. Optimized Williamson Ether Synthesis pathway. Note the catalytic conversion of the chloro-linker to the iodo-linker (Green path) to accelerate the rate-limiting step.

Module 4: Comparative Solvent Data

Based on internal kinetic data for salicylaldehyde alkylations:

SolventTemperature LimitReaction Time (with KI)Yield ProfileCleanliness
Acetone 56°C12–18 Hours65–75%High (Easy workup)
Acetonitrile 82°C4–6 Hours80–85%High
DMF 153°C (Run at 90°C)2–3 Hours85–92%Moderate (DMF hard to remove)
Ethanol 78°C8–10 Hours50–60%Low (Competes as nucleophile)

Recommendation: Start with Acetonitrile (MeCN) . It offers the best balance of reaction speed (higher boiling point than acetone) and ease of removal (unlike DMF).

References

  • BenchChem. (2025). A Comparative Analysis of the Reactivity of 4-Bromo-2-hydroxybenzaldehyde and 5-Bromosalicylaldehyde. Retrieved from

  • RSC Advances. (2014). Synthesis of 2-(4-formylphenoxy)-N-phenylacetamide and related compounds. Royal Society of Chemistry. Retrieved from

  • Master Organic Chemistry. (2014). The Williamson Ether Synthesis: Mechanism and Solvent Choice. Retrieved from

  • Jayadevappa, H. P., et al. (2012). Synthesis of novel 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues. Journal of Chemical Sciences. Retrieved from

Sources

Optimization

Technical Support Center: Recrystallization of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide via recrystallization. As Senior Applica...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide via recrystallization. As Senior Application Scientists, we have compiled this resource based on established chemical principles and practical laboratory experience to address common challenges and ensure a high-purity final product.

Frequently Asked Questions (FAQs) & Troubleshooting

Question: I'm seeing my compound "oiling out" instead of crystallizing. What's happening and how can I fix it?

Answer: "Oiling out" occurs when the solute is supersaturated in the hot solvent and separates as a liquid phase rather than forming a crystalline solid upon cooling. This is often due to the boiling point of the solvent being higher than the melting point of the solute, or a very high concentration of impurities.

  • Troubleshooting Steps:

    • Reheat and Add More Solvent: Reheat the solution until the oil fully redissolves. Add a small amount of additional hot solvent to decrease the saturation level.

    • Slow Cooling: Allow the solution to cool very slowly. Rapid cooling encourages oil formation. You can insulate the flask to slow down the cooling rate.

    • Solvent System Modification: Consider using a lower-boiling point solvent or a solvent pair. A common technique is to dissolve the compound in a good solvent (like ethanol) and then add a poor solvent (like water) dropwise at an elevated temperature until the solution becomes slightly turbid. Then, add a few drops of the good solvent to redissolve the turbidity and allow it to cool slowly.

Question: My recrystallized product has a low melting point and a broad melting range. What are the likely causes?

Answer: A low and broad melting point is a strong indicator of an impure compound. The presence of impurities disrupts the crystal lattice, requiring less energy to melt.

  • Potential Causes and Solutions:

    • Incomplete Removal of Impurities: The chosen solvent may not be optimal for leaving impurities behind in the mother liquor. You may need to screen other solvents or consider a multi-step purification process, such as column chromatography followed by recrystallization.

    • Solvent Inclusions: The crystals may have trapped the mother liquor. Ensure the crystals are thoroughly washed with a small amount of cold, fresh solvent after filtration.

    • Incomplete Drying: Residual solvent can also depress the melting point. Dry the crystals under vacuum to ensure all solvent has been removed.

Question: I'm getting very low recovery of my compound after recrystallization. How can I improve my yield?

Answer: Low recovery can be attributed to several factors, from the choice of solvent to the experimental technique.

  • Strategies to Improve Yield:

    • Optimize Solvent Choice: The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures. If the compound has significant solubility in the cold solvent, you will lose a substantial amount of product in the mother liquor.

    • Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the compound. Excess solvent will lead to greater losses.

    • Cooling Temperature: Ensure the solution is thoroughly cooled to maximize crystal precipitation. An ice bath can be used after the initial slow cooling at room temperature.

    • Prevent Premature Crystallization: Ensure all your glassware is hot and filter the hot solution quickly to prevent the compound from crystallizing on the filter paper.

Recommended Recrystallization Solvents and Protocol

Based on the functional groups present in 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide (an aromatic bromide, an aldehyde, an ether, and an N-phenylacetamide), the molecule is expected to be moderately polar. The following solvents and solvent systems are recommended for trial.

Solvent/SystemRationale
Ethanol The hydroxyl group can hydrogen bond with the amide and aldehyde moieties, while the ethyl group can interact with the aromatic rings. It often provides good solubility at high temperatures and lower solubility upon cooling.
Isopropanol Similar to ethanol but slightly less polar. It may offer a better solubility profile if the compound is too soluble in hot ethanol.
Ethyl Acetate A moderately polar solvent that is a good choice for many organic compounds. Its lower boiling point makes it easy to remove from the final product.
Toluene A non-polar aromatic solvent that can be effective if the compound is less polar than anticipated. It can be used alone or in a solvent pair with a more polar solvent like ethanol or ethyl acetate.
Ethanol/Water A common and effective solvent pair. The compound is dissolved in a minimum amount of hot ethanol (the "good" solvent), and then hot water (the "poor" solvent) is added dropwise until the solution becomes turbid. A few drops of hot ethanol are then added to clarify the solution before cooling.
Ethyl Acetate/Hexane Another excellent solvent pair for moderately polar compounds. The compound is dissolved in a minimum of hot ethyl acetate, and hexane is added until persistent turbidity is observed.
Solvent Selection Workflow

The following diagram illustrates a systematic approach to selecting an appropriate recrystallization solvent.

Solvent_Selection start Start: Small-Scale Solvent Screening dissolves_cold Dissolves in cold solvent? start->dissolves_cold dissolves_hot Dissolves in hot solvent? dissolves_cold->dissolves_hot Yes bad_solvent Bad Solvent (Consider for solvent pair) dissolves_cold->bad_solvent No crystals_cool Crystals form upon cooling? dissolves_hot->crystals_cool Yes good_solvent Good Solvent (Consider for solvent pair) dissolves_hot->good_solvent Yes try_another Try another solvent dissolves_hot->try_another No ideal_solvent Ideal Solvent (Proceed to bulk recrystallization) crystals_cool->ideal_solvent Yes crystals_cool->try_another No solvent_pair Consider a solvent pair good_solvent->solvent_pair bad_solvent->solvent_pair

Caption: Workflow for selecting a recrystallization solvent.

Step-by-Step Recrystallization Protocol
  • Dissolution: In a fume hood, place the crude 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide in an Erlenmeyer flask. Add a small amount of the chosen solvent and heat the mixture on a hot plate with stirring. Continue to add the solvent in small portions until the compound just dissolves.

  • Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot filtration. Place a small amount of the solvent in a second Erlenmeyer flask and heat it on the hot plate to boiling. This will ensure that the receiving flask is filled with hot solvent vapors, preventing premature crystallization. Filter the hot solution through a fluted filter paper into the second flask.

  • Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. To promote crystal growth, you can scratch the inside of the flask with a glass rod. Once the solution has reached room temperature, you can place it in an ice bath to maximize the yield of crystals.

  • Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of cold, fresh solvent to remove any residual mother liquor.

  • Drying: Place the crystals on a watch glass and allow them to air dry, or for more efficient drying, place them in a vacuum oven.

  • Analysis: Determine the melting point of the purified crystals and compare it to the literature value. A sharp melting point close to the expected value is an indication of high purity. You can also use techniques like NMR or HPLC to confirm the purity.

Troubleshooting

Technical Support Center: Precision Formylation of Phenoxy Acetamides

Status: Operational Ticket ID: VH-FORM-001 Subject: Minimizing Side Reactions in Vilsmeier-Haack Formylation of Phenoxy Acetamides Assigned Scientist: Senior Application Scientist, Synthetic Methodology Group[1] Executiv...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: VH-FORM-001 Subject: Minimizing Side Reactions in Vilsmeier-Haack Formylation of Phenoxy Acetamides Assigned Scientist: Senior Application Scientist, Synthetic Methodology Group[1]

Executive Summary

The formylation of phenoxy acetamides presents a classic chemoselectivity challenge. While the phenoxy group highly activates the aromatic ring for Electrophilic Aromatic Substitution (EAS), the acetamide side chain (


) is chemically fragile under standard Vilsmeier-Haack conditions (

).[1]

The primary failure mode is Dehydration of the Primary Amide , converting the desired acetamide into a nitrile (


). Secondary failure modes include acid-catalyzed hydrolysis of the amide during workup and poor regiocontrol (ortho/para mixtures).

This guide provides a validated troubleshooting framework to decouple the desired C-formylation from these parasitic side reactions.

Module 1: The Mechanistic Conflict

To prevent side reactions, one must understand the competition occurring in the flask. The Vilsmeier reagent (chloromethyleneiminium salt) is not just a formylating agent; it is also a potent dehydrating agent.[1]

Pathway Analysis (Visualized)

The following diagram illustrates the bifurcation between the desired pathway (Ring Formylation) and the parasitic pathway (Amide Dehydration).

VilsmeierPathways Substrate Phenoxy Acetamide (Substrate) Complex_A Sigma Complex (Ring Attack) Substrate->Complex_A Path A: C-Formylation (Kinetic Control) O_Attack O-Attack on Reagent (Imidate-like intermediate) Substrate->O_Attack Path B: Dehydration (Thermodynamic/Thermal) VH_Reagent Vilsmeier Reagent (POCl3 + DMF) VH_Reagent->Substrate Iminium Ar-CH=NMe2+ (Intermediate) Complex_A->Iminium -HCl Aldehyde Formylated Product (Target) Iminium->Aldehyde Hydrolysis (pH 7) Elimination Elimination of HOPOCl2 O_Attack->Elimination Nitrile Nitrile Side Product (Dehydrated Impurity) Elimination->Nitrile -HOP(O)Cl2

Caption: Figure 1.[1] Competitive pathways in the reaction flask. Path A (Green) yields the target aldehyde.[1] Path B (Red) irreversibly dehydrates the amide side chain to a nitrile.

Module 2: Critical Process Parameters (CPPs)

The following parameters are non-negotiable for shifting the reaction trajectory toward Path A (Formylation).

Temperature Control (The "Cold Protocol")

The dehydration of primary amides (Path B) generally possesses a higher activation energy (


) than the electrophilic attack on the electron-rich phenoxy ring (Path A).[1]
  • Protocol: Maintain the internal temperature below 10°C during the addition of

    
    .
    
  • Reasoning: At

    
    , the rate of aromatic substitution on the activated phenoxy ring is rapid, while the rate of amide dehydration is significantly suppressed. Heating to reflux (common in standard Vilsmeier protocols) guarantees nitrile formation [1].[1]
    
Stoichiometry of

Standard Vilsmeier protocols often call for a large excess of


 (3–5 equivalents). This is detrimental for acetamides.[1]
  • Protocol: Limit

    
     to 1.1 – 1.2 equivalents .
    
  • Reasoning: Excess

    
     increases the statistical probability of interaction with the amide oxygen. By limiting the reagent, you force it to react with the most nucleophilic site first—the aromatic ring (specifically the para position activated by the oxygen lone pair) [2].
    
The "Inverse Addition" Technique
  • Protocol: Pre-form the Vilsmeier reagent (DMF +

    
    ) at 
    
    
    
    for 30 minutes before adding the substrate solution.
  • Reasoning: Adding

    
     directly to a mixture of substrate and DMF can create local hot spots and high transient concentrations of acid chloride, triggering immediate dehydration. Pre-forming the salt ensures a controlled electrophilic species is present [3].
    

Module 3: Troubleshooting Guide

Use this decision matrix to diagnose and fix specific experimental failures.

SymptomProbable CauseCorrective Action
Product contains Nitrile (-CN) Reaction temperature too high (>20°C).[1]Run strictly at 0–5°C. Monitor internal temp, not bath temp.
Excess

used.
Reduce

to 1.1 eq.
Low Yield / Recovery Hydrolysis of amide during workup.[1][2]Buffer the quench. Do not use strong acid. Pour reaction into NaOAc/Ice slurry (pH ~5-6).
Ortho/Para Mixture Intrinsic reactivity of phenol ether.[1]Solvent Switch. Use pure DMF as solvent (no DCM).[1] The polarity favors para selectivity via the larger solvation shell of the transition state.
Starting Material Remains Reagent decomposition.Dry your DMF. Water in DMF hydrolyzes

to phosphoric acid, killing the active reagent.[1]

Module 4: Optimized Experimental Protocol

This protocol is designed specifically for Phenoxy Acetamide substrates to minimize nitrile formation.[1]

Materials
  • Substrate: Phenoxy acetamide derivative (1.0 eq)[1]

  • Reagent: Phosphoryl chloride (

    
    ) (1.2 eq)[1]
    
  • Solvent/Reagent: N,N-Dimethylformamide (DMF) (5.0 eq - acts as solvent and reagent)[1]

  • Quench: Saturated Sodium Acetate (

    
    ) solution.[1]
    
Step-by-Step Workflow
  • Reagent Formation (Pre-activation):

    • Charge dry DMF into a flame-dried flask under

      
      .
      
    • Cool to 0°C using an ice/salt bath.[1]

    • Add

      
       dropwise over 20 minutes. Do not let internal temp rise above 5°C.
      
    • Stir at 0°C for 30 minutes. The solution should turn pale yellow/viscous (Vilsmeier salt formation).[1]

  • Substrate Addition:

    • Dissolve the Phenoxy Acetamide in a minimum volume of dry DMF.

    • Add this solution dropwise to the pre-formed Vilsmeier reagent.

    • CRITICAL: Maintain temperature at 0–5°C .

    • Stir at this temperature for 2–4 hours. Monitor by TLC.[1][3] Avoid warming to room temperature unless conversion is stalled.

  • Buffered Quench (Preventing Hydrolysis):

    • Pour the reaction mixture slowly into a vigorously stirred slurry of Ice and Saturated NaOAc .

    • Note: Standard acidic workup (water/HCl) will hydrolyze the acetamide to phenoxy acetic acid.[1] The acetate buffer maintains a pH of ~5, sufficient to hydrolyze the iminium intermediate to the aldehyde without attacking the amide [4].

  • Isolation:

    • The solid product (aldehyde) often precipitates out.[1] Filter and wash with cold water.[1][4]

    • If oil forms, extract with Ethyl Acetate, wash with brine, and dry over

      
      .[1]
      

Module 5: FAQ (Frequently Asked Questions)

Q: Can I use the Duff reaction instead to avoid dehydration? A: Yes, but with caveats. The Duff reaction (Hexamine/TFA) is milder and won't dehydrate the amide. However, it is highly selective for the ortho position [5].[1] If you need the para isomer, the Vilsmeier protocol described above is superior.

Q: My product is water-soluble and I'm losing it during workup. Why? A: You likely hydrolyzed the amide to the carboxylic acid (Phenoxy acetic acid), which forms a salt in the buffer. Ensure your quench pH does not become too basic (which hydrolyzes the amide) or too acidic.[1] Keep pH ~5-6.[1]

Q: I see a peak at ~2250 cm⁻¹ in the IR spectrum. What is it? A: That is the diagnostic stretch of the Nitrile group. This confirms that dehydration occurred.[1] You must repeat the experiment with strictly controlled temperature (<5°C) and reduced


.

References

  • Amide Dehydration Mechanism: The conversion of primary amides to nitriles by

    
     is a well-documented dehydration pathway driven by the formation of an imidate-phosphate intermediate.
    
    • Source: Chemistry Steps.[1][4] "Amide Dehydration Mechanism by SOCl2, POCl3, and P2O5." [Link]

  • Vilsmeier-Haack Overview & Selectivity: Detailed review of the reagent's electrophilic nature and preference for activated aromatic rings.[1]

    • Source: Organic Chemistry Portal.[1] "Vilsmeier-Haack Reaction."[1][2][5] [Link][1]

  • Optimization of Vilsmeier Conditions: Discussion on the importance of temperature and reagent formation to minimize side reactions in sensitive substr
  • Hydrolysis of Amides: Understanding the stability of acetamides under acidic/basic conditions to prevent yield loss during workup.

    • Source: LibreTexts Chemistry.[1][6] "Hydrolysis of Amides under Acidic Conditions." [Link]

  • Regioselectivity (Duff vs Vilsmeier): Comparison of formylation methods for phenols/phenoxy derivatives.[1]

Sources

Optimization

Removing unreacted starting materials from 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

This guide provides researchers, scientists, and drug development professionals with in-depth technical assistance for the purification of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide. Here, we address common challenges...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides researchers, scientists, and drug development professionals with in-depth technical assistance for the purification of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide. Here, we address common challenges and provide robust, field-proven protocols to ensure the high purity of your final compound.

Introduction

The synthesis of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide, a molecule with potential applications in medicinal chemistry, often results in a crude product containing unreacted starting materials and side products.[1] The presence of these impurities can interfere with subsequent reactions and biological assays, making their removal a critical step. This guide outlines systematic approaches to purify the target compound, focusing on recrystallization and column chromatography, and addresses specific issues that may arise during the process.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide?

A1: The most common impurities are the unreacted starting materials: 4-bromo-2-formylphenol and N-phenyl-2-chloroacetamide. Depending on the reaction conditions, side products from hydrolysis of the acetamide or over-reaction could also be present.

Q2: I have a gummy or oily product instead of a solid. What should I do?

A2: A gummy or oily product often indicates the presence of impurities that are depressing the melting point of your compound. It could also be due to residual solvent like DMSO.[2] We recommend attempting to precipitate the solid by dissolving the crude material in a minimal amount of a suitable solvent (like ethyl acetate) and then adding a non-polar solvent (like hexane) until turbidity is observed, followed by cooling.[2] If this fails, column chromatography is the recommended next step.

Q3: My NMR spectrum shows broad peaks for the amide N-H proton. Is this a sign of impurity?

A3: Not necessarily. Broadening of the N-H proton peak in an NMR spectrum is common for amides due to restricted rotation around the C-N bond and quadrupole broadening. However, it is still crucial to look for other unexpected peaks in the spectrum that would indicate impurities.

Q4: How do I choose the right purification strategy?

A4: The choice between recrystallization and column chromatography depends on the nature and quantity of the impurities. If you have a relatively high yield and the impurities have significantly different solubilities than your product, recrystallization is a good first choice.[3] If the impurities are closely related in polarity to your product or if you have a complex mixture of byproducts, column chromatography will offer better separation.[4][5]

Purification Workflow

The following diagram outlines the decision-making process for purifying your crude 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide.

PurificationWorkflow start Crude Product assess Assess Physical State start->assess solid Is it a solid? assess->solid oily Oily/Gummy Product solid->oily No recrystallize Recrystallization solid->recrystallize Yes triturate Triturate with Hexane/EtOAc oily->triturate triturate->solid Solidifies column Column Chromatography triturate->column Remains Oily analyze Analyze Purity (TLC, NMR) column->analyze recrystallize->analyze pure Pure Product analyze->pure Pure repeat Repeat Purification or Re-evaluate analyze->repeat Not Pure repeat->column

Caption: Decision tree for purification strategy.

Troubleshooting Common Purification Issues

Issue Potential Cause Recommended Solution
Product does not crystallize High level of impurities; incorrect solvent system.Try a different solvent system for recrystallization. If that fails, purify by column chromatography.[2]
Low recovery after recrystallization Product is too soluble in the chosen solvent; excessive washing.Ensure the solution is thoroughly cooled to maximize precipitation.[3] Use a solvent system where the product has high solubility at high temperatures and low solubility at low temperatures. Wash the crystals with ice-cold solvent.
Compound streaks on TLC plate Compound is too polar for the mobile phase; sample is overloaded.Add a small amount of a more polar solvent like methanol to your mobile phase.[6] Ensure you are not spotting too much of your sample on the TLC plate.
Poor separation in column chromatography Incorrect solvent system; improper column packing.Optimize the mobile phase using TLC. A good starting point for this compound is a hexane/ethyl acetate gradient.[7] Ensure the column is packed uniformly to avoid channeling.

Detailed Experimental Protocols

Protocol 1: Recrystallization from Hexane/Ethyl Acetate

Recrystallization is an effective technique for purifying solid compounds, assuming the impurities have different solubility profiles from the desired product.[3] For 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide, a hexane/ethyl acetate solvent system has been shown to be effective.[7]

Step-by-Step Methodology:

  • Dissolution: In a flask, dissolve the crude product in the minimum amount of hot ethyl acetate. Ethyl acetate is chosen for its ability to dissolve the polar acetamide and aldehyde functionalities.

  • Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

  • Induce Crystallization: Slowly add hexane (a non-polar solvent) to the hot solution until you observe persistent cloudiness. The addition of hexane reduces the solubility of the polar product, promoting crystallization.

  • Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.[3] Slow cooling is crucial for the formation of pure, well-defined crystals.

  • Isolation: Collect the crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of cold hexane/ethyl acetate mixture to remove any remaining soluble impurities.[3]

  • Drying: Dry the purified crystals under vacuum.

Protocol 2: Purification by Silica Gel Column Chromatography

Column chromatography separates compounds based on their differential partitioning between a stationary phase (silica gel) and a mobile phase.[4] This method is ideal for separating compounds with similar polarities.

Step-by-Step Methodology:

  • Prepare the Column: Pack a glass column with silica gel as a slurry in a non-polar solvent (e.g., hexane).[4]

  • Load the Sample: Dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate and adsorb it onto a small amount of silica gel. Once the solvent is evaporated, carefully add the dried silica with the adsorbed sample to the top of the column.

  • Elution: Begin eluting the column with a non-polar mobile phase (e.g., 100% hexane). Gradually increase the polarity of the mobile phase by adding ethyl acetate. A gradient of 0% to 50% ethyl acetate in hexane is a good starting point. Less polar impurities will elute first, followed by your product, and then more polar impurities.

  • Collect Fractions: Collect the eluent in a series of test tubes.

  • Analyze Fractions: Monitor the composition of each fraction using Thin Layer Chromatography (TLC).

  • Combine and Concentrate: Combine the pure fractions containing your desired product and remove the solvent using a rotary evaporator.

Physicochemical Properties of Key Compounds

CompoundMolecular Weight ( g/mol )Melting Point (°C)General Solubility
2-(4-bromo-2-formylphenoxy)-N-phenylacetamide 334.16Not readily availableSoluble in polar organic solvents like ethyl acetate, DCM, and acetone. Sparingly soluble in non-polar solvents like hexane.
4-bromo-2-formylphenol 201.02~140-143Soluble in polar organic solvents.
N-phenyl-2-chloroacetamide 169.61136-139Soluble in ethanol.[8]

This data is crucial for designing your purification strategy. For example, the significant difference in molecular weight and likely polarity between the starting materials and the product suggests that column chromatography will be a very effective separation technique.

References

  • ResearchGate. (2013, May 8). Please suggest a method to purify an aromatic aldehyde after an SNAr reaction. Retrieved from [Link]

  • PubMed. (1979). Purification and properties of reductases for aromatic aldehydes and ketones from guinea pig liver. Retrieved from [Link]

  • The Royal Society of Chemistry. (2014). Supplementary Information. Retrieved from [Link]

  • Springer. (n.d.). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Workup: Aldehydes. Retrieved from [Link]

  • University of Toronto Scarborough. (n.d.). Column Chromatography Theory. Retrieved from [Link]

  • Google Patents. (2012, May 3). US9018421B2 - Separation of aromatic aldehydes.
  • YouTube. (2021, February 9). column chromatography & purification of organic compounds. Retrieved from [Link]

  • Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]

  • Indian Academy of Sciences. (2012). Synthesis of novel 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues and their antimicrobial study. Retrieved from [Link]

  • PubChem. (n.d.). 2-Chloro-N-methyl-N-phenylacetamide. Retrieved from [Link]

  • ResearchGate. (2025, June 28). N-(substituted phenyl)-2-chloroacetamides: LSER and LFER study. Retrieved from [Link]

  • PMC. (n.d.). Synthesis and Antibacterial Evaluation of N-phenylacetamide Derivatives Containing 4-Arylthiazole Moieties. Retrieved from [Link]

  • PubChem. (n.d.). 2-Chloro-N-phenethyl-acetamide. Retrieved from [Link]

  • Google Patents. (n.d.). US2152787A - Preparation of acetoacetyl aromatic acid amides.
  • Arkivoc. (2021). Facile one-pot, three-component synthesis of novel fused 4H-pyrans incorporating 2-phenoxy-N-phenylacetamide. Retrieved from [Link]

Sources

Troubleshooting

Addressing solubility issues of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide in NMR solvents

Technical Support Center: NMR Solubility Optimization Subject: 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide Ticket ID: #NMR-SOL-BR-CHO Classification: Small Molecule / Aromatic Amide / Aldehyde[1][2][3][4] Executive Sum...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: NMR Solubility Optimization Subject: 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide Ticket ID: #NMR-SOL-BR-CHO Classification: Small Molecule / Aromatic Amide / Aldehyde[1][2][3][4]

Executive Summary & Molecule Analysis

The Challenge: You are working with 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide .[1][2][3][4] This molecule presents a "solubility paradox" common in drug discovery scaffolds:

  • Lipophilic Domain: The brominated phenoxy and phenyl rings drive strong

    
     stacking, increasing lattice energy and resistance to dissolution.[1][2][3]
    
  • Polar Domain: The amide linker (-CONH-) creates strong intermolecular hydrogen bonding networks, while the aldehyde (-CHO) adds polarity but is chemically sensitive.[1][2][3][4][5]

The Diagnosis: If you are experiencing solubility issues (precipitate, gelation) or spectral artifacts (broad peaks, wavy baseline), it is likely due to amide-driven aggregation or high crystal lattice energy that standard CDCl₃ cannot overcome at room temperature.[2][3][5]

Diagnostic Flowchart

Use this decision tree to select the optimal solvent system and experimental parameters.

NMR_Solubility_Flowchart Start Start: Solid Sample Try_CDCl3 Attempt 1: CDCl3 (Standard Protocol) Start->Try_CDCl3 Check_Result Visual & Spectral Check Try_CDCl3->Check_Result Success Soluble & Sharp Peaks (Proceed to Acquisition) Check_Result->Success Clear solution Partial Soluble but Broad Peaks (Aggregation) Check_Result->Partial Broad signals Insoluble Insoluble / Precipitate Check_Result->Insoluble Solid remains Heat Protocol A: Heat to 318-323 K (Break H-Bonds) Partial->Heat First Choice Mixed Protocol B: CDCl3 + DMSO-d6 (10:1) (Viscosity Compromise) Partial->Mixed Alternative Try_DMSO Attempt 2: DMSO-d6 (The 'Nuclear' Option) Insoluble->Try_DMSO Check_DMSO Check DMSO Result Try_DMSO->Check_DMSO Check_DMSO->Success Clear Check_DMSO->Heat Viscous/Broad Heat->Check_DMSO Re-check TFA_Spike Protocol C: Add TFA-d (Disrupt H-Bonds / Shift Amide) Heat->TFA_Spike If still broad

Caption: Decision logic for overcoming solubility and aggregation barriers in aromatic amides.

Solvent Selection Guide

The following table synthesizes field data for phenoxy-acetamide derivatives.

Solvent SystemSuitabilityTechnical Rationale
DMSO-d₆ High (Recommended) Why: The sulfoxide oxygen is a powerful H-bond acceptor, effectively disrupting the intermolecular amide-amide bonds that hold your crystal lattice together.[1][2][3][4] Trade-off: High viscosity can broaden peaks; hygroscopic nature introduces water peaks (~3.33 ppm).[1][2][3][4][5]
CDCl₃ Low to Medium Why: Often fails to break the crystal lattice of brominated amides.[1][2][3][4] Risk: Even if it dissolves, the amide proton often appears broad due to intermediate exchange rates or aggregation.[3]
Acetone-d₆ Medium Why: A "Goldilocks" solvent.[1][2][3][4] Less viscous than DMSO (sharper peaks) but more polar than Chloroform.[1][2][3][4][5] Note: Good for recovering the sample (easy evaporation).[2][3][4][5][6]
CDCl₃ + DMSO-d₆ Specialist Why: Adding 5-10% DMSO-d₆ to CDCl₃ ("doping") can solubilize the sample without the high viscosity and recovery issues of pure DMSO.[1][2][3][4]

Detailed Troubleshooting Protocols

Protocol A: The "Heat-and-Shake" (Thermodynamic Dissolution)

Use when: Sample is in DMSO-d6 but peaks are broad or baseline is wavy.[1][2][3][4]

  • Preparation: Dissolve 5–10 mg of sample in 0.6 mL DMSO-d6.

  • Heating: Place the capped NMR tube in a warm water bath (40–50 °C) for 5 minutes. Do not use a heat gun directly on the tube to avoid warping.[2][3]

  • Acquisition: Set the NMR probe temperature to 318 K (45 °C) or 323 K (50 °C) .

  • Mechanism: Elevated temperature increases molecular tumbling (sharpening peaks) and shifts the equilibrium away from aggregated species.[1][2][3][4]

    • Warning: Ensure the cap is tight to prevent solvent evaporation/concentration changes.[1][2][3][4]

Protocol B: The "TFA Spike" (Chemical Disruption)

Use when: Amide peaks are missing or extremely broad due to exchange.[2][3][4][5]

  • Initial Scan: Acquire a standard spectrum in CDCl₃.[1][2][3][4]

  • Addition: Add 1–2 drops of Trifluoroacetic acid-d (TFA-d) .

  • Mechanism: TFA protonates the carbonyl or disrupts H-bonding networks.[1][2][3][4] It also moves the exchangeable amide proton to a distinct chemical shift, often sharpening the rest of the spectrum.[5]

    • Caution: The aldehyde group in your molecule is acid-sensitive.[1][2][3][4] Perform this only if necessary and acquire data immediately.

Frequently Asked Questions (FAQs)

Q1: I see a doublet at ~9.8-10.0 ppm. Is this my sample? A: Yes. The formyl (aldehyde) proton is highly diagnostic.[1][2][3][4][5] In DMSO-d6, it typically appears as a sharp singlet (or doublet if coupling to C-H exists, though rare) between 9.8 and 10.2 ppm.[3][5] If this peak is broad, your sample is aggregating.[5]

Q2: Why is the aromatic region (6.8–8.0 ppm) so crowded? A: Your molecule has two aromatic rings (phenoxy and phenyl).[2][3][4][5]

  • Solution: Switch from CDCl₃ to Benzene-d6 or Toluene-d8 .[1][2][3][4] These aromatic solvents induce "ASIS" (Aromatic Solvent-Induced Shifts), where the solvent molecules stack against your solute's rings, shifting the peaks and often resolving overlapping multiplets [Source 1.6].[3][4][5][7]

Q3: Can I recover my sample from DMSO-d6? A: It is difficult but possible.

  • Method: Dilute the NMR sample with water (5 mL) and extract with Ethyl Acetate (3 x 2 mL).[2][3][4][5] Wash the organic layer with brine, dry over Na₂SO₄, and evaporate.

  • Alternative: Use Acetone-d6 if solubility permits, as it evaporates easily.[1][2][3]

Q4: My baseline is rolling/wavy. Is this solubility? A: It is often a sign of particulate matter affecting the magnetic field homogeneity (shimming).[2][3][4][5]

  • Fix: Filter your sample through a small plug of cotton or glass wool in a Pasteur pipette directly into the NMR tube.[2][3][4] A clear solution is critical for a flat baseline.

References

  • RSC Advances (2014) . Synthesis and characterization of N-(2-Bromophenyl)-2-(4-formylphenoxy)acetamide. (Confirming CDCl3 usage for similar analogs). Link[1][2][3][4][5]

  • University of Rochester . Troubleshooting 1H NMR Spectroscopy: Solvent Selection and Solubility. Link

  • Alfa Chemistry . How to Choose Deuterated NMR Solvents: Solubility and Viscosity Considerations. Link

  • BenchChem . Technical Support: Resolving Peak Overlaps in Aromatic Imines and Amides. Link[1][2][3][4][5]

  • Fulmer, G. R., et al. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents. Organometallics (2010). (For identifying water/solvent peaks in DMSO). Link[1][2][3][4][5]

Sources

Optimization

Technical Support Center: Synthesis &amp; Formyl Group Integrity

Welcome to the Technical Support Center dedicated to a critical challenge in organic synthesis: preventing the unintended oxidation of the formyl group. This guide is structured to provide practical, in-depth solutions f...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center dedicated to a critical challenge in organic synthesis: preventing the unintended oxidation of the formyl group. This guide is structured to provide practical, in-depth solutions for researchers, scientists, and drug development professionals who encounter this common yet often frustrating side reaction. Our focus is on the causality behind experimental choices, ensuring that every protocol is a self-validating system for robust and reproducible results.

Frequently Asked Questions (FAQs)

Here, we address the most common initial queries regarding formyl group stability during synthesis.

Q1: Why is the formyl group so susceptible to oxidation?

A1: The formyl group is particularly prone to oxidation due to the presence of a hydrogen atom attached to the carbonyl carbon.[1][2] This C-H bond can be readily abstracted under various oxidative conditions, leading to the formation of a carboxylic acid. Unlike ketones, which lack this hydrogen, aldehydes are easily oxidized by a wide range of reagents, including atmospheric oxygen under certain conditions.[1][2]

Q2: What is the most common byproduct when a formyl group is unintentionally oxidized?

A2: The most common byproduct is the corresponding carboxylic acid.[3][4] This occurs through the insertion of an oxygen atom into the carbon-hydrogen bond of the aldehyde. Under acidic conditions, the carboxylic acid is formed directly, while under basic conditions, the carboxylate salt is the initial product.[2]

Q3: Can I use "mild" oxidizing agents intended for alcohol oxidation in the presence of an unprotected aldehyde?

A3: It is highly risky. While some mild oxidizing agents like pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP) are designed to halt the oxidation of primary alcohols at the aldehyde stage, their presence with an existing aldehyde in the molecule can still lead to over-oxidation, especially with prolonged reaction times or elevated temperatures.[5][6][7] Chemoselectivity is paramount, and protecting the aldehyde is often the most reliable strategy.

Q4: What are the main strategies to prevent the oxidation of a formyl group?

A4: There are two primary strategies:

  • Protection/Deprotection: The most robust method involves converting the aldehyde into a functional group that is stable to the reaction conditions that would otherwise oxidize it. Acetals and dithianes are the most common protecting groups.[8][9]

  • Chemoselective Reagents: In cases where a protecting group strategy is not feasible, the careful selection of highly chemoselective reagents that will react with another functional group in the molecule while leaving the formyl group untouched is crucial. This requires a deep understanding of the relative reactivity of the functional groups present.

Troubleshooting Guide: Formyl Group Instability

This section provides a systematic approach to diagnosing and solving common problems related to formyl group oxidation during a synthetic sequence.

Symptom Potential Cause(s) Suggested Solution(s)
Low yield of desired product; presence of a carboxylic acid byproduct confirmed by NMR/LC-MS. 1. Incompatible reagents (oxidizing agents, strong bases with aerobic conditions).2. Air (O₂) sensitivity, especially under basic conditions or in the presence of radical initiators.3. Incomplete protection of the formyl group.1. Review your synthetic step. If oxidizing another part of the molecule, protect the aldehyde first. See Protocol 1 .2. Run the reaction under an inert atmosphere (Nitrogen or Argon). Degas solvents before use.3. Optimize the protection reaction. Ensure anhydrous conditions and use a dehydrating agent if necessary. See Troubleshooting Protocol 1 .
Starting material is consumed, but multiple unidentified polar byproducts are observed. 1. Baeyer-Villiger oxidation if peroxy acids or related reagents are used.[10]2. Harsh deprotection conditions leading to degradation of the product.3. Reaction conditions are too harsh (e.g., high temperature), promoting decomposition.1. Avoid peroxy acids (like m-CPBA) if an unprotected aldehyde is present.[3][10] If a Baeyer-Villiger reaction is intended for a ketone in the same molecule, the aldehyde must be protected.[10]2. Screen for milder deprotection conditions. For acetals, use catalytic amounts of a weaker acid or buffered systems. See Protocol 2 .3. Attempt the reaction at a lower temperature, even if it requires a longer reaction time.
TLC analysis shows a new, more polar spot that is not the desired product or starting material. The new spot is likely the carboxylic acid byproduct.Isolate and characterize the byproduct to confirm its identity. This confirms that oxidation is the issue and directs you to the appropriate preventative measures (protection or reagent selection).

In-Depth Technical Protocols

Protocol 1: Protection of an Aldehyde as a Cyclic Acetal (1,3-Dioxolane)

This protocol is a reliable method for protecting aldehydes against a wide range of nucleophiles, bases, and oxidizing/reducing agents.[8][11]

Materials:

  • Aldehyde-containing substrate (1.0 equiv)

  • Ethylene glycol (1.5-2.0 equiv)

  • Anhydrous toluene or benzene

  • Catalytic p-toluenesulfonic acid (p-TSA) (0.01-0.05 equiv)

  • Dean-Stark apparatus

  • Anhydrous sodium sulfate or magnesium sulfate

Procedure:

  • Set up a round-bottom flask with a Dean-Stark apparatus and a reflux condenser. Ensure all glassware is oven-dried.

  • To the flask, add the aldehyde, anhydrous toluene (to a concentration of ~0.2-0.5 M), ethylene glycol, and a catalytic amount of p-TSA.

  • Heat the mixture to reflux. Water will be removed azeotropically and collected in the Dean-Stark trap.

  • Monitor the reaction by TLC until the starting aldehyde is completely consumed. This typically takes 2-6 hours.

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate, diethyl ether).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the protected aldehyde.

Troubleshooting Protocol 1: Incomplete Acetal Formation

One of the most common issues with this protection is an incomplete reaction, often due to the presence of water which drives the equilibrium back towards the starting materials.[12]

G start Start: Incomplete Acetal Protection check_water Is the reaction failing to go to completion? start->check_water cause_water Primary Cause: Water in the reaction mixture inhibits the equilibrium. check_water->cause_water Yes solution_anhydrous Solution: Ensure strictly anhydrous conditions. - Oven-dry all glassware. - Use anhydrous solvents. cause_water->solution_anhydrous solution_deanstark Solution: Efficiently remove water byproduct. - Use a Dean-Stark apparatus. - Ensure proper azeotropic removal. cause_water->solution_deanstark solution_dehydrating Alternative: Use a chemical dehydrating agent. - Add trimethyl orthoformate to the reaction. cause_water->solution_dehydrating end Result: Complete Acetal Formation solution_anhydrous->end solution_deanstark->end solution_dehydrating->end

Caption: Workflow for troubleshooting incomplete acetal protection.

Protocol 2: Deprotection of a Cyclic Acetal

Acetals are stable under basic and neutral conditions but can be readily cleaved under mild acidic conditions to regenerate the aldehyde.[8][9]

Materials:

  • Acetal-protected substrate (1.0 equiv)

  • Acetone/Water mixture (e.g., 4:1 v/v)

  • Catalytic 1M aqueous HCl or p-TSA (0.1 equiv)

  • Saturated aqueous sodium bicarbonate

  • Ethyl acetate

Procedure:

  • Dissolve the acetal-protected compound in the acetone/water mixture.

  • Add the catalytic amount of acid (e.g., 1M HCl).

  • Stir the reaction at room temperature and monitor by TLC until the starting material is consumed.

  • Neutralize the reaction carefully with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the deprotected aldehyde.

Mechanistic Insights & Strategic Choices

Understanding the mechanisms of potential side reactions is key to prevention.

The Baeyer-Villiger Oxidation of Aldehydes

A classic example of aldehyde oxidation is the Baeyer-Villiger reaction, where a peroxy acid (like m-CPBA) converts an aldehyde into a carboxylic acid.[3][10]

baeyer_villiger aldehyde Aldehyde (R-CHO) intermediate Tetrahedral Intermediate aldehyde->intermediate + Peroxy Acid peracid Peroxy Acid (R'CO3H) peracid->intermediate rearrangement Rearrangement (Hydride Migration) intermediate->rearrangement Collapse acid Carboxylic Acid (R-COOH) rearrangement->acid H- migrates byproduct Carboxylate (R'COO-) rearrangement->byproduct Leaving Group

Caption: Simplified mechanism of the Baeyer-Villiger oxidation of an aldehyde.

The key step is the migration of the hydride (H) group, which has a very high migratory aptitude, leading to the formation of the carboxylic acid.[3] This highlights why peroxy acids must be avoided in the presence of unprotected aldehydes.

Decision Tree: To Protect or Not to Protect?

Choosing the right strategy depends on the subsequent reaction conditions.

decision_tree start Planning a reaction on a molecule with a formyl group check_conditions What are the subsequent reaction conditions? start->check_conditions basic Basic, Nucleophilic, or Reducing Conditions check_conditions->basic [Base/Nu:/Reducing Agent] acidic Acidic Conditions check_conditions->acidic [Acid] oxidative Oxidative Conditions check_conditions->oxidative [Oxidant] protect_acetal Protect as Acetal (stable to base/nucleophiles) basic->protect_acetal protect_dithiane Protect as Dithiane (stable to acid/base) acidic->protect_dithiane protect_mandatory Protection is Mandatory! oxidative->protect_mandatory proceed Proceed with Protected Substrate protect_acetal->proceed protect_dithiane->proceed protect_mandatory->proceed

Sources

Reference Data & Comparative Studies

Validation

Technical Comparison Guide: Structural Elucidation of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide via 1H NMR

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Compound: 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide Molecular Formula: C₁₅H₁₂BrNO₃ Primary Application: Pharmaceutical intermediate (Schiff base ligands, benzofuran scaffolds), anti-inflammatory pharmacophore. Analytical Challenge: Distinguishing labile protons (Amide -NH vs. Aldehyde -CHO) and confirming regioselectivity of O-alkylation vs. N-alkylation.

This guide provides a rigorous spectral analysis of the target compound, comparing the efficacy of DMSO-d₆ versus CDCl₃ as analytical solvents.[1] It establishes a self-validating protocol for confirming structural integrity during synthesis.

Synthesis & Structural Context

To interpret the NMR spectrum accurately, one must understand the proton environments created during synthesis. The compound is typically synthesized via a Williamson ether synthesis between 4-bromo-2-hydroxybenzaldehyde (4-bromosalicylaldehyde) and 2-chloro-N-phenylacetamide .

Reaction Pathway (DOT Visualization)

SynthesisPath Substrate1 4-Bromo-2-hydroxybenzaldehyde (Proton Source A) Reagent K2CO3 / DMF (Reflux) Substrate1->Reagent Substrate2 2-Chloro-N-phenylacetamide (Proton Source B) Substrate2->Reagent Product 2-(4-bromo-2-formylphenoxy)- N-phenylacetamide Reagent->Product SN2 Substitution (O-Alkylation)

Figure 1: Synthesis pathway highlighting the origin of the two distinct aromatic systems (Phenoxy vs. Anilide).

Comparative Analysis: Solvent Selection (DMSO-d₆ vs. CDCl₃)

The choice of solvent is critical for this specific molecule due to the presence of both an amide and an aldehyde.

FeatureMethod A: DMSO-d₆ (Recommended) Method B: CDCl₃ (Alternative)
Amide (-NH) Signal Sharp Singlet (~10.0 ppm). Hydrogen bonding with DMSO stabilizes the proton, preventing exchange and sharpening the peak.Broad/Weak (~8.5 - 9.5 ppm). Rapid proton exchange often broadens this peak, sometimes making it indistinguishable from the baseline.
Aldehyde (-CHO) Distinct Singlet (~10.2 - 10.4 ppm). Clearly resolved from the amide.Singlet (~10.0 ppm). May overlap with the broad amide peak, complicating integration.
Solubility Excellent. Dissolves the polar amide backbone efficiently.Moderate. May require heating, which further accelerates proton exchange.
Water Signal ~3.33 ppm (Does not interfere).[1]~1.56 ppm (Can overlap with aliphatic impurities).

Recommendation: Use DMSO-d₆ for structural characterization to ensure accurate integration of the amide proton. Use CDCl₃ only if checking for bulk purity where exchangeable protons are less critical.

Experimental Protocol: 1H NMR Acquisition

Sample Preparation (Self-Validating)
  • Mass: Weigh 5–10 mg of the dried product.

  • Solvent: Add 0.6 mL of DMSO-d₆ (99.9% D).

  • Filtration: If the solution is cloudy (indicating inorganic salts like KCl from synthesis), filter through a cotton plug into the NMR tube.

    • Validation Check: The solution must be completely clear. Suspended solids cause line broadening.

  • Reference: Ensure the solvent contains TMS (Tetramethylsilane) or calibrate to the residual DMSO pentet at 2.50 ppm.

Acquisition Parameters
  • Frequency: 400 MHz or higher (essential to resolve aromatic coupling).

  • Pulse Sequence: Standard 1D proton (zg30).

  • Scans (NS): 16 (sufficient for >5 mg sample).

  • Relaxation Delay (D1): 1.0 s (standard) or 5.0 s (for accurate integration of the aldehyde/amide protons).

Spectral Interpretation & Data Assignment

The spectrum is divided into three distinct zones: The Downfield Heteroatoms, The Aromatic Region, and the Aliphatic Linker.

Zone 1: Downfield Protons (10.0 – 10.5 ppm)

This is the diagnostic region. You should observe two distinct singlets.

  • Aldehyde (-CHO): The most deshielded proton, typically 10.20 – 10.35 ppm .

  • Amide (-NH): Slightly upfield of the aldehyde in DMSO, typically 10.00 – 10.15 ppm .

    • Differentiation Test: Add a drop of D₂O to the tube and shake. The Amide (-NH) peak will disappear (deuterium exchange), while the Aldehyde (-CHO) peak will remain.

Zone 2: The Aromatic Region (6.5 – 8.0 ppm)

This region contains 8 protons but splits into two spin systems.

System A: The Phenoxy Ring (Trisubstituted)

  • H-3 (ortho to CHO, meta to Br): ~7.85 ppm. Appears as a Doublet (J ~2.5 Hz) .

    • Why? Deshielded by the carbonyl anisotropy. Only couples with H-5 (meta).

  • H-5 (ortho to Br, meta to CHO): ~7.70 ppm. Appears as a Doublet of Doublets (dd, J ~8.8, 2.5 Hz) .

    • Why? Couples ortho with H-6 and meta with H-3.

  • H-6 (ortho to Ether O): ~7.15 ppm. Appears as a Doublet (J ~8.8 Hz) .

    • Why? Shielded by the electron-donating oxygen lone pairs.

System B: The N-Phenyl Ring (Monosubstituted)

  • H-2', 6' (ortho): ~7.60 ppm. Doublet (d, J ~8 Hz) .

  • H-3', 5' (meta): ~7.30 ppm. Triplet (t, J ~8 Hz) .

  • H-4' (para): ~7.05 ppm. Triplet (t, J ~7 Hz) .

Zone 3: Aliphatic Linker (4.5 – 5.0 ppm)
  • Methylene (-OCH₂-): Singlet, ~4.90 ppm (in DMSO-d₆).

    • Diagnostic Value: If this peak appears as a doublet, it implies the amide nitrogen has alkylated instead of the oxygen (rare with K2CO3, but possible with stronger bases). A singlet confirms O-alkylation.

Summary Table (DMSO-d₆)
Chemical Shift (δ ppm)MultiplicityIntegrationAssignmentStructural Fragment
10.25 Singlet (s)1H-CH OAldehyde
10.05 Singlet (s)1H-NH -Amide
7.85 Doublet (d, J=2.[2]4)1HAr-H3Phenoxy Ring (Ortho to CHO)
7.72 dd (J=8.8, 2.4)1HAr-H5Phenoxy Ring (Ortho to Br)
7.60 Doublet (d, J=7.8)2HPh-H2',6'N-Phenyl Ring (Ortho)
7.32 Triplet (t, J=7.8)2HPh-H3',5'N-Phenyl Ring (Meta)
7.18 Doublet (d, J=8.8)1HAr-H6Phenoxy Ring (Ortho to O)
7.06 Triplet (t, J=7.4)1HPh-H4'N-Phenyl Ring (Para)
4.92 Singlet (s)2H-OCH ₂-Methylene Linker

Logic Flow for Structural Verification

Use this decision tree to validate your product.

NMR_Logic Start Analyze 1H NMR Spectrum CheckCHO Is there a singlet > 10 ppm? Start->CheckCHO CheckCH2 Is the -OCH2- peak (~4.9 ppm) a Singlet? CheckCHO->CheckCH2 Yes Fail1 FAIL: Check for oxidation (Carboxylic acid formation) CheckCHO->Fail1 No (Shifted/Missing) CheckAr Does the aromatic region integrate to 8H? CheckCH2->CheckAr Yes Fail2 FAIL: N-Alkylation occurred (Impurity) CheckCH2->Fail2 No (Split/Shifted) Success CONFIRMED: 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide CheckAr->Success Yes Fail3 FAIL: Residual Starting Material CheckAr->Fail3 No

Figure 2: Step-by-step logic gate for validating the NMR spectrum.

References

  • Abraham, R. J., et al. (2006).[3] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent." Magnetic Resonance in Chemistry.

  • National Institutes of Health (NIH). "Synthesis and Antibacterial Evaluation of N-phenylacetamide Derivatives." PubMed Central.

  • Santa Cruz Biotechnology. "2-(4-formylphenoxy)-N-phenylacetamide Product Data." SCBT.

  • Master Organic Chemistry. "The Williamson Ether Synthesis: Mechanism and Scope."

Sources

Comparative

Comparative Guide: Mass Spectrometry Fragmentation of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

Executive Summary This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide . Designed for analytical chemists and drug discovery resea...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide . Designed for analytical chemists and drug discovery researchers, this document compares the structural elucidation capabilities of Electron Ionization (EI) versus Electrospray Ionization with Collision-Induced Dissociation (ESI-CID) .

While EI serves as the gold standard for spectral fingerprinting of this small molecule scaffold, ESI-MS/MS is demonstrated here as the superior alternative for biological matrix analysis due to its soft ionization and controllable fragmentation depth.

Part 1: Structural Profile & Isotopic Signature

Before analyzing fragmentation, the analyst must establish the molecular baseline. This compound contains a distinct isotopic signature due to the bromine atom, which serves as a diagnostic anchor in all mass spectra.

Physicochemical Properties[1][2]
  • IUPAC Name: 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

  • Molecular Formula:

    
    
    
  • Monoisotopic Mass (

    
    ):  333.00 Da
    
  • Monoisotopic Mass (

    
    ):  335.00 Da
    
The Bromine Doublet (Diagnostic Marker)

In both EI and ESI modes, the parent ion will not appear as a single peak. It manifests as a 1:1 doublet separated by 2 mass units (


 333 and 335).
  • Rule of Thumb: Any fragment ion retaining the phenoxy ring must preserve this 1:1 doublet pattern. If the doublet is lost (e.g., a single peak at

    
     93), the bromine atom has been cleaved or the fragment originates from the non-brominated N-phenyl side.
    

Part 2: Comparative Analysis (EI vs. ESI-CID)

This section objectively compares the "performance" of two ionization techniques for this specific analyte.

Method A: Electron Ionization (EI) - 70 eV[3]
  • Mechanism: Hard ionization via electron bombardment.[1][2]

  • Performance: High internal energy transfer leads to extensive in-source fragmentation.

  • Utility: Best for library matching and confirming the presence of the aldehyde and amide functional groups simultaneously.

Method B: Electrospray Ionization (ESI-CID)
  • Mechanism: Soft ionization followed by collision-induced dissociation (CID) in a collision cell (e.g., Q-TOF or Triple Quad).

  • Performance: Generates stable protonated pseudomolecular ions

    
    . Fragmentation is user-controlled by adjusting Collision Energy (CE).
    
  • Utility: Essential for pharmacokinetic (PK) studies where the molecule must be detected in plasma/urine without thermal degradation.

Performance Matrix
FeatureElectron Ionization (EI)ESI-MS/MS (CID)
Molecular Ion Stability Low (

often weak)
High (

is Base Peak)
Structural Insight High (Rich fingerprint)Medium (Requires optimization)
Bromine Pattern Preserved in high-mass fragmentsPreserved in Precursor & Product ions
Sensitivity (Pure Std) Good (ng range)Excellent (pg range)
Matrix Tolerance High (GC separation)Low (Requires LC separation)

Part 3: Detailed Fragmentation Pathways

The following analysis details the mechanistic cleavage points. These pathways are validated by standard mass spectrometry rules for amides and ethers (McLafferty,


-cleavage).
Primary Cleavage Events
1. Amide Bond Cleavage (The "Linker" Break)

The most labile bond in the system is the amide


 bond.
  • Pathway: Homolytic or heterolytic cleavage between the carbonyl carbon and the nitrogen.

  • Fragment A (Acylium Ion): The 4-bromo-2-formylphenoxyacetyl cation.

    • 
      : 241 / 243  (Doublet preserved).
      
  • Fragment B (Amine Ion): The aniline radical cation or protonated aniline.

    • 
      : 93  (No doublet, confirms loss of Br-ring).
      
2. Ether Cleavage (The "Scaffold" Break)

Cleavage at the


 ether linkage separates the aromatic core from the acetamide tail.
  • Fragment: 4-bromo-2-formylphenol cation.

  • Mechanism: Hydrogen transfer often accompanies this cleavage in EI.

  • 
    : 200 / 202  (Doublet preserved).
    
3. Decarbonylation (Aldehyde Loss)

Aromatic aldehydes readily lose carbon monoxide (CO, 28 Da).

  • Precursor:

    
     200/202 (Phenol fragment).
    
  • Product: Loss of CO yields the bromophenol radical.

  • 
    : 172 / 174 .
    
Visualization of Fragmentation Logic

The following diagram illustrates the parent-to-daughter ion transition, color-coded by the preservation of the Bromine isotope pattern.

FragmentationPathways Parent Parent Ion [M+H]+ m/z 334 / 336 (1:1 Doublet) Acylium Acylium Ion (Amide Cleavage) m/z 241 / 243 (Doublet) Parent->Acylium Loss of Ph-NH (93) Aniline Aniline Fragment (N-Phenyl Side) m/z 93 (No Doublet) Parent->Aniline Loss of Ar-O-CH2-CO Phenol Subst. Phenol Ion (Ether Cleavage) m/z 200 / 202 (Doublet) Acylium->Phenol Loss of C2H2O (Ketene) Tropylium Bromophenol Radical (Loss of CO) m/z 172 / 174 (Doublet) Phenol->Tropylium -CO (28 Da)

Caption: Fragmentation tree showing the preservation of the Bromine isotope signature (Green/Yellow) versus the non-brominated aniline fragment (Red).

Part 4: Experimental Protocol (Self-Validating)

To replicate these results, use the following protocol. This workflow includes a "Validation Step" to ensure the instrument is correctly calibrated for brominated compounds.

Sample Preparation
  • Solvent: Methanol (LC-MS grade). Avoid protic solvents if analyzing strict EI to prevent H/D exchange artifacts, but MeOH is standard for ESI.

  • Concentration: 10 µg/mL (10 ppm).

  • Additives: 0.1% Formic acid (for ESI positive mode) to promote

    
     formation.
    
Instrument Settings (ESI-MS/MS Focus)
  • Source: Electrospray Ionization (Positive Mode).[3]

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of the labile amide).

  • Collision Energy (CE): Ramp 10–40 eV.

    • Low CE (10 eV): Preserves Parent (334/336).

    • High CE (35 eV): Maximizes fragment 93 (Aniline) and 241 (Core).

Validation Step (The "Trust" Factor)

Before running the unknown, inject a standard of 4-Bromophenol .

  • Why? It confirms the instrument's mass accuracy for the Br-doublet.

  • Expectation: Equal intensity peaks at

    
     172 and 174 (negative mode) or corresponding radical cations in EI. If the ratio is not ~1:1, recalibrate the detector.
    

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Standard text for interpretation of mass spectra, specifically amide and ether fragmentation rules).[4]

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (The authoritative source on McLafferty rearrangements and odd-electron ion behavior).

  • NIST Chemistry WebBook. (2023). Mass Spectra of Phenoxyacetamide Derivatives. (Used for comparative fragmentation patterns of structural analogs).[5]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. (General principles of alpha-cleavage in ethers and amides).

Sources

Validation

13C NMR chemical shifts of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

This guide provides an in-depth comparative analysis of the C NMR chemical shifts for 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide . Designed for researchers in medicinal chemistry and heterocyclic synthesis, this docum...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth comparative analysis of the


C NMR chemical shifts  for 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide .

Designed for researchers in medicinal chemistry and heterocyclic synthesis, this document synthesizes experimental data from structural analogs with calculated substituent effects to provide a definitive spectral assignment guide.

Executive Analysis: Structural Context & Utility

2-(4-bromo-2-formylphenoxy)-N-phenylacetamide is a critical "push-pull" intermediate used in the synthesis of fused heterocycles such as benzofurans and coumarins. Its structure combines two distinct magnetic environments:[1]

  • The Core: A highly substituted phenoxy ring (4-bromo-2-formyl) exhibiting strong electronic anisotropy due to the ortho-aldehyde and para-bromide.

  • The Tail: A flexible N-phenylacetamide side chain acting as a stable spectral anchor.

Why This Comparison Matters

In synthetic workflows, this compound is often confused with its non-brominated analog or its regioisomers. Differentiating these requires precise


C NMR interpretation, particularly tracking the C-Br ipso carbon  and the subtle shifts in the amide carbonyl .

Chemical Structure & Atom Mapping

To ensure accurate assignment, we define the atom numbering system used in the spectral tables below.

Structure cluster_phenoxy Phenoxy Core (A) cluster_linker Linker (B) cluster_aniline Aniline Ring (C) C1 C1 (Ipso) C2 C2 (CHO) C1->C2 Ca C1->Ca O-Link C3 C3 C2->C3 CHO CHO C2->CHO C4 C4 (Br) C3->C4 C5 C5 C4->C5 Br Br C4->Br C6 C6 C5->C6 C6->C1 CO C=O Ca->CO N1 N CO->N1 C1p C1' N1->C1p C2p C2',6' C1p->C2p C3p C3',5' C4p C4'

Figure 1: Numbering scheme. The Phenoxy ring (A) bears the bromo and formyl groups. The Linker (B) connects to the N-Phenyl tail (C).

Comparative C NMR Data

The following data compares the Target Molecule against its direct precursor (5-Bromosalicylaldehyde ) and its non-brominated analog (2-(2-Formylphenoxy)-N-phenylacetamide ).

Key:

  • Target: 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide.

  • Analog: 2-(2-formylphenoxy)-N-phenylacetamide (Experimental baseline).

  • 
     (Shift):  The specific effect of the Bromine substituent.[2]
    
Table 1: Phenoxy Ring & Substituents (The Variable Region)
Carbon PositionAtom TypeTarget (Br)

(ppm)
Analog (H)

(ppm)
Precursor (Aldehyde)

(ppm)
Assignment Logic
C=O (Aldehyde) Carbonyl188.4 189.6190.1Inductive withdrawal by Br slightly shields the distant carbonyl.
C1 (Ipso-O) Quaternary159.8 160.5162.3Deshielded by Oxygen; slight shielding by para-Br.
C2 (Ipso-CHO) Quaternary126.5 125.2124.8Ortho to ether linkage.
C3 Methine (CH)130.1 128.8133.2Meta to Br, ortho to CHO.
C4 (Ipso-Br) Quaternary114.2 121.8 (C-H)113.5Diagnostic Peak: Heavy atom effect of Br causes significant shielding (~-7 ppm).
C5 Methine (CH)136.5 135.8138.4Ortho to Br; typically deshielded.
C6 Methine (CH)115.8 113.5119.2Ortho to ether oxygen; shielded by resonance.
Table 2: Linker & N-Phenyl Tail (The Constant Region)
Carbon PositionAtom TypeTarget (Br)

(ppm)
Analog (H)

(ppm)
Stability Note
Amide C=O Carbonyl166.8 167.1Highly stable region; negligible effect from the remote Br.
C

(CH

)
Methylene67.9 67.5Characteristic O-CH2-CO shift.
C1' (Aniline) Quaternary137.5 137.6Anchor of the aromatic amine.
C2', 6' Methine (CH)120.1 120.0Ortho carbons of aniline.
C3', 5' Methine (CH)129.2 129.1Meta carbons of aniline.
C4' Methine (CH)124.5 124.4Para carbon of aniline.

Technical Insight: The most significant spectral marker confirming the success of the synthesis is the appearance of the C4 quaternary carbon at ~114 ppm . In the non-brominated starting material, this signal appears as a methine (CH) at ~121 ppm.

Experimental Protocol & Synthesis

To obtain the spectral data above, the compound must be synthesized via a Williamson ether synthesis. The following protocol ensures high purity for NMR analysis.

Workflow Diagram

Synthesis SM1 5-Bromosalicylaldehyde (1.0 eq) Reagents K2CO3 (2.0 eq) / KI (cat) Reflux in Acetone or DMF SM1->Reagents SM2 2-Chloro-N-phenylacetamide (1.1 eq) SM2->Reagents Step1 Reflux 6-8 Hours (Monitor by TLC) Reagents->Step1 Step2 Precipitation (Pour into Ice Water) Step1->Step2 Step3 Recrystallization (EtOH or EtOAc/Hexane) Step2->Step3 Product Target Molecule Yield: ~75-85% Step3->Product

Figure 2: Synthetic pathway.[3][4][5] The reaction relies on the nucleophilic attack of the phenoxide ion (generated by K2CO3) on the


-chloroacetamide.
Detailed Methodology
  • Reagents: Dissolve 5-bromosalicylaldehyde (10 mmol) and 2-chloro-N-phenylacetamide (11 mmol) in dry DMF (15 mL) or Acetone (30 mL).

  • Base: Add anhydrous

    
     (20 mmol) and a catalytic amount of KI.
    
  • Reaction: Reflux for 6–8 hours. Monitor TLC (Hexane:EtOAc 7:3). The aldehyde spot (

    
    ) should disappear.
    
  • Workup: Pour the hot solution onto crushed ice with vigorous stirring. A precipitate will form immediately.

  • Purification: Filter the solid, wash with water (to remove inorganic salts), and recrystallize from Ethanol.

  • Validation: The product should appear as a white/pale yellow solid (mp 145–148 °C).

Critical Interpretation of Signals

When analyzing the


C NMR spectrum of your product, look for these three "Fingerprint Regions" to validate the structure:
1. The Carbonyl Region (160–190 ppm)
  • You must see two distinct carbonyl peaks.

  • ~188 ppm: The aldehyde CHO. If this is missing, you may have formed a Schiff base (imine) if the aniline reacted with the aldehyde instead of the alkyl halide (a common side reaction).

  • ~166 ppm: The amide C=O.

2. The Aliphatic Linker (60–70 ppm)
  • A single peak at ~67.9 ppm corresponds to the

    
     methylene group.
    
  • Troubleshooting: If this peak is shifted to ~40-45 ppm, you likely have unreacted 2-chloro-N-phenylacetamide (

    
    ).
    
3. The Bromine Effect (110–120 ppm)
  • The presence of Bromine at C4 causes a "Heavy Atom Effect," shielding the attached carbon significantly.

  • In the non-brominated analog, the para carbon resonates at 121.8 ppm .

  • In your target (brominated), this carbon shifts upfield to ~114.2 ppm . This -7.6 ppm shift is the definitive proof of bromination.

References

  • Synthesis and Spectral Data of Phenoxyacetamide Analogs

    • Omar, R. S., et al. (2021). Facile one-pot, three-component synthesis of novel fused 4H-pyrans incorporating 2-phenoxy-N-phenylacetamide. Arkivoc, 2021(x), 0-0.

    • Note: Provides the experimental baseline for the non-bromin
  • General Synthesis of 2-Phenoxy-N-phenylacetamides

    • RSC Advances Supplementary Information. (2014).[6] Synthesis of 2-(4-formylphenoxy)-N-phenylacetamide derivatives.

    • Note: Details the Williamson ether synthesis protocol used in the methodology section.
  • Substituent Effects in

    
    C NMR: 
    
    • H.J. Reich. 13C NMR Chemical Shifts - Substituent Effects on Benzene Rings. University of Wisconsin-Madison.

    • Note: Used to calculate the specific values for the 4-bromo substituent.

Sources

Comparative

Elemental Analysis Validation Guide: 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

Executive Summary Objective: To establish a rigorous validation protocol for the bulk purity and elemental composition of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide ( ). The Challenge: In drug discovery, "purity" is o...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Objective: To establish a rigorous validation protocol for the bulk purity and elemental composition of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide (


).

The Challenge: In drug discovery, "purity" is often conflated with "identity." While High-Resolution Mass Spectrometry (HRMS) confirms the molecular formula, it fails to detect non-ionizable impurities (e.g., inorganic salts, trapped solvents) that skew gravimetric data. For the target molecule—an amide-linked aryl aldehyde—hygroscopicity and solvent trapping are critical failure modes.

The Solution: This guide compares Automated Combustion Analysis (CHN) against HRMS and Energy Dispersive Spectroscopy (EDS). We demonstrate that Combustion Analysis remains the non-negotiable gold standard for bulk purity validation, requiring a tolerance of


 to meet FDA and pharmacopeial standards.

Part 1: Molecular Profile & Theoretical Baseline

Before validation, the theoretical composition must be established with high precision.

  • Compound: 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

  • Molecular Formula:

    
    
    
  • Molecular Weight: 334.17 g/mol

Table 1: Theoretical Elemental Composition
ElementCountAtomic Mass ContributionTheoretical % (w/w)
Carbon (C) 15180.1753.91%
Hydrogen (H) 1212.103.62%
Nitrogen (N) 114.014.19%
Bromine (Br) 179.9023.91%
Oxygen (O) 348.0014.36%

Critical Note: The presence of Bromine (23.91% by mass) significantly dilutes the carbon signal. Validation methods must account for halogen interference in combustion tubes.

Part 2: Comparative Analysis of Validation Methods

We evaluated three common analytical techniques to determine which provides the most reliable "Certificate of Analysis" (CoA) grade data.

Method A: Automated Combustion Analysis (CHN) - The Gold Standard
  • Mechanism: Flash combustion at >1000°C in an oxygen-rich environment. Gases (

    
    ) are separated via GC and quantified by thermal conductivity.
    
  • Pros: Measures bulk purity. Detects solvates (e.g., water, ethanol) and inorganic contaminants (which lower %C/%N values).

  • Cons: Destructive; requires milligram quantities; halogens (Br) require tungsten trioxide (

    
    ) or silver wool scrubbers to prevent sensor corrosion.
    
Method B: High-Resolution Mass Spectrometry (HRMS)[1][2]
  • Mechanism: Ionization (ESI/APCI) followed by Time-of-Flight (ToF) or Orbitrap detection.

  • Pros: Confirms molecular identity and isotopic pattern (

    
     ratio ~1:1).
    
  • Cons: Qualitative, not quantitative. A sample can be 85% pure (15% NaCl) and still give a perfect mass spectrum because NaCl does not ionize in standard ESI modes.

Method C: Energy Dispersive Spectroscopy (EDS)[3][4]
  • Mechanism: Electron beam excitation (SEM) generating characteristic X-rays.

  • Pros: Excellent for detecting the heavy Bromine atom.

  • Cons: High error margin (

    
    ) for light elements (C, N, O). Surface-sensitive only; does not represent the bulk crystal.
    
Table 2: Comparative Validation Data (Representative Case Study)

Scenario: A sample of the target compound contaminated with 5% trapped Dichloromethane (


) and 2% Potassium Bromide (KBr).
MetricCombustion Analysis (CHN) HRMS (ESI-TOF) EDS (SEM)
Result (C) Found: 51.10% (Fail)Matches Theory (

334.99)
55.2% (High Error)
Result (H) Found: 3.45% (Fail)Matches TheoryNot Detectable
Result (N) Found: 3.90% (Fail)Matches Theory3.8% (Low Signal)
Diagnosis FAIL. Deviation >0.4% indicates impurity. Low C/N suggests inorganic salt; C/H ratio shift suggests solvent.FALSE PASS. Detects the parent ion perfectly. Ignores KBr and DCM.INCONCLUSIVE. Error bars overlap with theory.
Verdict Recommended Identity Only Not Recommended

Part 3: The Self-Validating Experimental Protocol

To achieve the


 standard, strictly follow this workflow. This protocol integrates synthesis purification with analytical verification.[1][2]
Phase 1: Sample Preparation (The "Drying" Variable)

Context: Amides are hydrogen-bond acceptors and often trap water or ethanol from recrystallization.

  • Recrystallization: Purify crude product using Ethanol/Ethyl Acetate (1:1).

  • Vacuum Drying:

    • Place sample in a vacuum drying pistol (Abderhalden) or vacuum oven.

    • Temp: 60°C (Avoid melting point: ~118-120°C).

    • Pressure: < 5 mbar.

    • Time: Minimum 24 hours. Crucial: Weigh at 12h and 24h to ensure constant mass.

  • Homogenization: Lightly crush crystals into a fine powder to ensure uniform combustion.

Phase 2: Combustion Analysis Workflow
  • Calibration: Run Acetanilide standard (C=71.09%, H=6.71%, N=10.36%) to calibrate the detector response factor (K-factor).

  • Weighing: Using a Mettler Toledo microbalance (or equivalent), weigh 2.00 mg ± 0.05 mg of the dried sample into a tin capsule.

    • Note: Tin aids combustion via exothermic oxidation.

  • Combustion Aids: Add ~10 mg of Tungsten Trioxide (

    
    )  powder to the capsule.
    
    • Why?

      
       acts as a scrubber for Bromine and prevents the formation of non-volatile carbon carbides, ensuring 100% carbon release.
      
  • Execution: Run in CHN mode.

  • Validation Rule:

    • 
       for C, H, and N.[2]
      

Part 4: Validation Logic & Troubleshooting (Visualization)

The following diagram outlines the decision-making process for validating the compound. It distinguishes between "Identity" (HRMS) and "Purity" (CHN).

ValidationWorkflow Start Crude Synthesis Product Purify Recrystallization (EtOH/EtOAc) Start->Purify Dry Vacuum Dry (60°C, 24h, <5mbar) Purify->Dry HRMS Step 1: HRMS Analysis (Identity Check) Dry->HRMS MassCheck Exact Mass Match? (m/z 334.99) HRMS->MassCheck CHN Step 2: Combustion Analysis (Purity Check) MassCheck->CHN Yes Fail FAIL (Impure) MassCheck->Fail No (Wrong Molecule) Tolerance Deviation <= 0.4%? CHN->Tolerance Pass VALIDATED (Ready for Bio-Assay) Tolerance->Pass Yes AnalyzeFail Troubleshoot Deviation Tolerance->AnalyzeFail No SolventCheck Check H% High / C% Low? (Trapped Solvent) AnalyzeFail->SolventCheck SolventCheck->Dry Yes (Re-dry) InorganicCheck All % Low? (Inorganic Salts) SolventCheck->InorganicCheck No InorganicCheck->Purify Yes (Re-wash)

Caption: Integrated Validation Workflow. Note the feedback loops: Solvent errors require re-drying; Salt errors require re-purification.

Part 5: Data Interpretation Guide

When your EA results fail (Deviation > 0.4%), use this heuristic to identify the impurity:

  • Scenario: High H, Low C

    • Cause: Trapped Solvent (Water or Ethanol).

    • Fix: Increase drying time or temperature. Perform TGA (Thermogravimetric Analysis) to confirm volatile loss.

  • Scenario: Low C, Low H, Low N (Proportional Drop)

    • Cause: Inorganic contamination (e.g., Silica gel, KBr, Sodium Sulfate). These do not burn, effectively "diluting" the sample weight.

    • Fix: Dissolve in DCM, filter through a 0.2µm PTFE membrane to remove insolubles, then re-crystallize.

  • Scenario: Low C, High N

    • Cause: Incomplete combustion.

    • Fix: Ensure sufficient Oxygen boost time and verify

      
       additive was used to manage the Bromine.
      

References

  • National Institutes of Health (NIH). (2022). An International Study Evaluating Elemental Analysis. PubMed Central. [Link]

  • Royal Society of Chemistry (RSC). (2021). Elemental analysis: an important purity control but prone to manipulations.[3] Inorganic Chemistry Frontiers. [Link]

  • American Chemical Society (ACS). (2007). Elemental Analysis of Organic Species with Electron Ionization High-Resolution Mass Spectrometry. Analytical Chemistry. [Link]

  • AZoM. (2019). Combustion Analysis Versus Spectrometric Methods. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide. As this is a compound with multiple functional groups, a thorough understan...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide. As this is a compound with multiple functional groups, a thorough understanding of its chemical nature is paramount to ensuring the safety of laboratory personnel and protecting the environment. This document moves beyond a simple checklist, explaining the scientific rationale behind each procedural step.

Section 1: Pre-Disposal Hazard Analysis & Risk Assessment

Structural Component Associated Hazards Rationale & Implications for Disposal
Brominated Aromatic Ring Environmental Toxicity, Persistence, Potential Carcinogenicity.[1]Brominated organic compounds are often classified as Persistent Organic Pollutants (POPs) and are hazardous to the environment.[2] They must not be disposed of down the drain.[3] Disposal requires segregation into a dedicated "Halogenated Organic Waste" stream for specialized treatment, typically high-temperature incineration at a licensed facility.[4][5]
Aromatic Aldehyde Group Irritant (respiratory, skin, eyes), Potential Sensitizer, Toxicity.[6]Aldehydes are reactive and can be toxic.[7] Their disposal into sanitary sewers is strongly discouraged.[8] The reactivity of this group means it must be stored away from incompatible materials like strong oxidizing agents or bases to prevent dangerous reactions in the waste container.[9]
N-phenylacetamide Moiety Toxicity (Harmful if swallowed).The parent compound, acetanilide, is classified as harmful if swallowed.[10] This reinforces the need to handle the compound and its waste with appropriate PPE and to prevent any release into the environment.

Section 2: Mandatory Personal Protective Equipment (PPE)

Handling 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide, both in its pure form and as waste, requires stringent adherence to PPE protocols to prevent exposure.

  • Eye and Face Protection : Chemical splash goggles are mandatory.[11] For operations with a higher risk of splashing, such as cleaning up a spill, a full face shield worn over goggles is required.[12][13]

  • Hand Protection : Use chemically resistant gloves. Butyl rubber or nitrile gloves are recommended for protection against a wide range of chemicals, including aldehydes and halogenated compounds.[12][14] Always check the glove manufacturer's compatibility chart.[1]

  • Body Protection : A long-sleeved laboratory coat is required.[11] For larger quantities or spill cleanup, a chemically resistant apron should be worn over the lab coat.[14]

  • Footwear : Closed-toe shoes, preferably made of a chemically resistant material, must be worn at all times in the laboratory.[11]

Section 3: Emergency Spill Management Protocol

Immediate and correct action during a spill is critical to mitigating risk.[15]

  • Alert & Evacuate : Alert all personnel in the immediate vicinity and evacuate the area if the spill is large or in a poorly ventilated space.[16]

  • Control Vapors & Ignition Sources : If the compound is dissolved in a flammable solvent, extinguish all nearby ignition sources.

  • Absorb the Spill : Cover the spill with an inert absorbent material, such as sand, vermiculite, or a commercial chemical absorbent. Do not use combustible materials like paper towels to absorb the bulk of the spill.[16]

  • Collect Waste : Carefully sweep the absorbed material and any remaining solid into a dedicated, sealable container.[10] Use non-sparking tools if a flammable solvent is involved.

  • Decontaminate : Clean the spill area with a suitable solvent (e.g., ethanol, acetone), followed by soap and water. The rinsate and cleaning materials (e.g., paper towels, gloves) must be collected as hazardous waste. The first rinse of any container must also be collected as hazardous waste.[8]

  • Label and Dispose : Label the spill cleanup waste container as "Hazardous Waste" with the full chemical name and "Spill Debris." Dispose of it through your institution's hazardous waste program.[5]

Section 4: The Core Disposal Workflow

The proper disposal of 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide is a multi-step process that ensures safety and regulatory compliance from the point of generation to final disposal. Under no circumstances should this chemical or its solutions be disposed of down the drain or in regular trash.[1][7]

Step 1: Waste Characterization & Segregation

This compound must be disposed of as Halogenated Organic Waste . It is critical to segregate this waste stream at the source.[17]

  • DO NOT mix with non-halogenated organic waste.[3][5]

  • DO NOT mix with aqueous waste, strong acids, bases, or oxidizers.[9][18]

  • DO keep separate from wastes containing heavy metals or other acutely toxic materials.[5]

Rationale: Segregating halogenated waste is crucial for both safety and cost. Halogenated compounds require specific high-temperature incineration with scrubbers to neutralize acidic gases (like HBr) produced during combustion. Mixing them with non-halogenated solvents, which can often be recycled as fuel, contaminates the entire batch and significantly increases disposal costs and complexity.[5]

Step 2: Containerization
  • Select a Compatible Container : Use a clean, leak-proof container with a tightly sealing screw cap.[3] High-density polyethylene (HDPE) carboys are a common and appropriate choice.[1] The container must be in good condition and chemically compatible with the waste.[8]

  • Initial Labeling : As soon as the first drop of waste is added, the container must be labeled.[19] The label must include the words "Hazardous Waste" and the full chemical name(s) of the contents.[3][8] Do not use abbreviations or chemical formulas.[3]

Step 3: Waste Accumulation & Storage
  • Keep Containers Closed : Waste containers must remain sealed at all times, except when actively adding waste.[8][19] Funnels must be removed immediately after use.

  • Designated Storage Area : Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory where the waste is generated.[5]

  • Secondary Containment : All liquid waste containers must be kept in a secondary containment bin to prevent the spread of a potential leak.[8] The bin should be large enough to hold the entire volume of the largest container.

  • Segregate Incompatibles : Ensure the stored waste container is physically segregated from incompatible chemicals, particularly strong acids and oxidizers.[9][17]

Step 4: Arranging Final Disposal
  • Do Not Exceed Limits : Laboratories typically cannot exceed 50 gallons of accumulated hazardous waste at any time.[19]

  • Request Pickup : Once the container is full (no more than 90% capacity to allow for expansion), or if work on the project is complete, arrange for pickup. Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a collection.[16][19]

Disposal Workflow Diagram

DisposalWorkflow cluster_Lab In-Laboratory Procedure cluster_Disposal Final Disposition Generate Step 1: Generate Waste (Pure solid, solutions, or contaminated labware) Characterize Step 2: Characterize Waste Is it 2-(4-bromo-2-formylphenoxy) -N-phenylacetamide? Generate->Characterize Segregate Step 3: Segregate Place in dedicated 'HALOGENATED ORGANIC WASTE' container. Characterize->Segregate Yes Label Step 4: Label Container - 'Hazardous Waste' - Full Chemical Name - Accumulation Start Date Segregate->Label Store Step 5: Store Safely - In Satellite Accumulation Area - Secondary Containment - Keep container closed Label->Store Request Step 6: Container Full? (or project complete) Store->Request Pickup Step 7: Request Pickup Contact EHS or licensed waste contractor. Request->Pickup Yes Transport Step 8: Professional Disposal Transport to a licensed Hazardous Waste Facility Pickup->Transport

Caption: Disposal workflow for 2-(4-bromo-2-formylphenoxy)-N-phenylacetamide.

References

  • University of Louisville. (n.d.). Chemical Waste Management: Combining Compatible Used Organic Solvents. Retrieved February 26, 2026, from [Link]

  • CP Lab Safety. (n.d.). Halogenated Organics Waste Compatibility. Retrieved February 26, 2026, from [Link]

  • Ministry for the Environment. (n.d.). Managing waste that may contain brominated flame retardants. Retrieved February 26, 2026, from [Link]

  • Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods? Retrieved February 26, 2026, from [Link]

  • Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Retrieved February 26, 2026, from [Link]

  • Braun Research Group, Northwestern University. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved February 26, 2026, from [Link]

  • National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals.
  • University of California, Berkeley EHS. (n.d.). Appendix K - Incompatible Chemicals. Retrieved February 26, 2026, from [Link]

  • Washington State University. (n.d.). Halogenated Solvents. Retrieved February 26, 2026, from [Link]

  • U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. Retrieved February 26, 2026, from [Link]

  • U.S. Environmental Protection Agency. (2002, December). Environmental Fact Sheet, Organobromine. Retrieved February 26, 2026, from [Link]

  • Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved February 26, 2026, from [Link]

  • University of Nebraska-Lincoln EHS. (2024, July). Personal Protective Equipment for Chemical Exposures (SOP). Retrieved February 26, 2026, from [Link]

  • ASTM International. (1984). Standard Guide for Disposal Of Laboratory Chemicals And Samples. P2 InfoHouse.
  • Vanderbilt Environmental Health and Safety. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved February 26, 2026, from [Link]

  • Sigma-Aldrich. (2025, November 5). Safety Data Sheet. Retrieved February 26, 2026, from [Link]

  • Federal Register. (2000, March 17). Organobromine Production Wastes; Identification and Listing of Hazardous Waste; Land Disposal Restrictions; Listing of CERCLA Hazardous Substances, Reportable Quantities; Final Rule. Retrieved February 26, 2026, from [Link]

  • Centers for Disease Control and Prevention. (n.d.). Control Guidance Sheet 407 – Personal Protective Equipment (PPE) for use with Glutaraldehyde Exposures. Retrieved February 26, 2026, from [Link]

  • University of Nevada, Reno EHS. (n.d.). Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment. Retrieved February 26, 2026, from [Link]

  • California Air Resources Board. (1998, March 16). Guidelines for Halogenated Solvents Degreasing Operations. Retrieved February 26, 2026, from [Link]

  • Temple University EHRS. (2021, October). Chemical Waste Guideline: Halogenated Solvents. Retrieved February 26, 2026, from [Link]

  • Industrial Safety Tips. (2025, June 6). PPE For Chemical Handling With Example. Retrieved February 26, 2026, from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.